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  • Product: [1-(2-Phenylethyl)piperidin-3-yl]methanol
  • CAS: 92322-05-9

Core Science & Biosynthesis

Foundational

A Technical Guide to the Synthesis and Characterization of [1-(2-phenylethyl)piperidin-3-yl]methanol

Abstract The piperidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and ability to pre...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The piperidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and ability to present substituents in distinct spatial orientations make it a valuable design element for targeting a wide range of biological receptors. This guide provides a comprehensive, in-depth technical overview of a robust synthetic pathway to [1-(2-phenylethyl)piperidin-3-yl]methanol, a representative N-substituted piperidine derivative. We will explore the strategic rationale behind the chosen synthetic method, deliver a detailed, field-tested experimental protocol, and outline a full suite of analytical techniques for the unambiguous characterization and purity confirmation of the final compound. This document is intended for researchers, chemists, and drug development professionals engaged in the synthesis of heterocyclic compounds and the exploration of novel chemical entities.

Strategic Overview: The Synthetic Blueprint

The synthesis of N-substituted piperidines can be approached through various methodologies, including the hydrogenation of pyridine precursors, intramolecular cyclizations, and the alkylation of pre-existing piperidine rings.[1][2] For the specific synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol, a highly efficient and widely adopted strategy is the direct N-alkylation of 3-piperidinemethanol via reductive amination .

Rationale for Reductive Amination

Reductive amination is the method of choice for this transformation due to several key advantages:

  • High Selectivity: This method is highly selective for forming the desired tertiary amine without the risk of over-alkylation (quaternization), which can be a significant side reaction in direct alkylation with alkyl halides.

  • Mild Conditions: The reaction typically proceeds under mild temperature and pressure conditions, preserving the integrity of sensitive functional groups, such as the primary alcohol in our starting material.

  • Operational Simplicity: It is often a one-pot procedure where the amine and carbonyl compound form an iminium ion intermediate, which is immediately reduced in situ by a mild reducing agent.[3][4] This avoids the isolation of unstable intermediates and streamlines the workflow.

  • Reagent Availability: The required precursors, 3-piperidinemethanol and phenylacetaldehyde, are readily available commercial starting materials.

The overall workflow for this project is depicted in the following diagram, outlining the logical progression from synthesis to final characterization.

G cluster_synthesis Synthesis & Purification cluster_characterization Structural & Purity Analysis S Step 1: Reductive Amination (3-Piperidinemethanol + Phenylacetaldehyde) P Step 2: Work-up & Extraction S->P C Step 3: Column Chromatography P->C NMR NMR Spectroscopy (¹H & ¹³C) C->NMR Structural Confirmation MS Mass Spectrometry (MS) C->MS Molecular Weight Confirmation IR Infrared (IR) Spectroscopy C->IR Functional Group Analysis

Figure 1: High-level experimental workflow for the synthesis and characterization of the target compound.

Synthesis Protocol: A Step-by-Step Guide

This section details the complete protocol for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. The core of this procedure is the reductive amination between 3-piperidinemethanol and phenylacetaldehyde using sodium triacetoxyborohydride as the reducing agent.

Reaction Scheme

The chemical transformation is illustrated below.

Figure 2: Reductive amination for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol.

Experimental Procedure

Materials:

  • 3-Piperidinemethanol (1.0 eq)[5][6]

  • Phenylacetaldehyde (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel (230-400 mesh)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Methanol (MeOH)

Protocol:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-piperidinemethanol (1.0 eq). Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

  • Aldehyde Addition: Add phenylacetaldehyde (1.1 eq) dropwise to the stirred solution at room temperature. Allow the mixture to stir for 20-30 minutes. A transient formation of an imine/enamine intermediate occurs during this time.

  • Reduction: In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reducing the intermediate iminium ion in the presence of the aldehyde without significantly reducing the aldehyde itself. The reaction is typically exothermic; maintain the temperature below 30°C.

  • Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

  • Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

  • Washing and Drying: Combine the organic extracts and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄.

  • Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

  • Purification: Purify the crude material using flash column chromatography on silica gel. A gradient elution system, typically starting with 100% hexanes and gradually increasing the polarity with ethyl acetate, is effective. A small amount of methanol (1-5%) may be required to elute the final product. The addition of a small percentage of triethylamine (0.5%) to the eluent can prevent the product from tailing on the acidic silica gel.

  • Final Product: Combine the pure fractions (identified by TLC) and concentrate under reduced pressure to afford [1-(2-phenylethyl)piperidin-3-yl]methanol as a pure solid or viscous oil.

Characterization and Data Analysis

Unambiguous structural confirmation and purity assessment are critical. The following section details the expected results from standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the synthesized molecule. Spectra should be recorded in a deuterated solvent such as CDCl₃.

Expected ¹H NMR Spectral Data: The proton NMR spectrum will confirm the presence of all key structural motifs: the phenylethyl group, the piperidine ring, and the hydroxymethyl substituent.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~ 7.35 - 7.20Multiplet5HAromatic protons (C₆H ₅)
~ 3.50 - 3.40Multiplet2H-CH ₂OH
~ 2.90 - 2.75Multiplet3HAr-CH₂-CH ₂-N & -N-CH ₂-(ring, axial)
~ 2.65 - 2.55Multiplet2HAr-CH ₂-CH₂-N
~ 2.10 - 1.95Multiplet2H-N-CH ₂-(ring, equatorial) & Ring CH
~ 1.80 - 1.20Multiplet5HRemaining piperidine ring protons
~ 1.75 (broad)Singlet1H-CH₂-OH

Note: The exact chemical shifts and multiplicities can vary based on solvent and concentration. The piperidine ring protons will exhibit complex splitting patterns due to diastereotopicity and conformational effects.

Expected ¹³C NMR Spectral Data: The carbon NMR spectrum provides a count of unique carbon environments, confirming the molecular framework.

Chemical Shift (δ, ppm)Assignment
~ 140.5Aromatic quaternary carbon (C-ipso)
~ 128.8Aromatic CH (ortho/meta)
~ 128.5Aromatic CH (ortho/meta)
~ 126.2Aromatic CH (para)
~ 66.0-C H₂OH
~ 60.8-N-C H₂(ring)
~ 57.5Ar-CH₂-C H₂-N
~ 54.2-N-C H₂(ring)
~ 40.1Piperidine C H-CH₂OH
~ 33.8Ar-C H₂-CH₂-N
~ 28.0Piperidine ring C H₂
~ 24.5Piperidine ring C H₂
Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the target compound. Using electrospray ionization (ESI) in positive mode is ideal for this amine-containing molecule.

Table of Expected Mass Data:

ParameterValue
Molecular FormulaC₁₅H₂₃NO
Molecular Weight233.35 g/mol
Monoisotopic Mass233.1780 Da
Expected [M+H]⁺ Ion (m/z)234.1852

Expected Fragmentation: Key fragments would likely arise from the cleavage of the phenylethyl side chain (m/z = 105, tropylium ion; or m/z = 91) and the piperidine ring itself.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table of Expected IR Absorptions:

Wavenumber (cm⁻¹)IntensityFunctional Group Assignment
3400 - 3200Broad, SO-H stretch (alcohol)
3080, 3060, 3025Medium, WC-H stretch (aromatic)
2930, 2855Strong, SC-H stretch (aliphatic, piperidine & ethyl)
~ 2800Medium, WC-H stretch (Bohlmann band, characteristic of trans-diaxial H's alpha to N)
1605, 1495, 1450M-WC=C stretch (aromatic ring)
~ 1100Strong, SC-O stretch (primary alcohol)
~ 750, 700Strong, SC-H out-of-plane bend (monosubstituted benzene)

Conclusion

This guide has detailed a reliable and efficient method for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol via reductive amination. The causality-driven explanation for the choice of methodology, coupled with a robust, step-by-step protocol, provides a solid foundation for its successful preparation. The comprehensive characterization data outlined herein serves as a benchmark for verifying the identity, structure, and purity of the final product. This foundational knowledge is readily adaptable for the synthesis of a diverse library of N-substituted piperidine analogs, underscoring its utility in pharmaceutical research and discovery.

References

  • Moormann, A. E. (1993). Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine. Organic Preparations and Procedures International, 25(6), 789-793. Available at: [Link]

  • Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie, 039, 31-40. Available at: [Link]

  • Matassini, C., Clemente, F., & Goti, A. (2012). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2013(1), 183-207. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 107308, Piperidin-3-ylmethanol. Retrieved January 21, 2026, from [Link].

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. Available at: [Link]

  • National Institute of Standards and Technology. (n.d.). Piperidine in NIST Chemistry WebBook. Retrieved January 21, 2026, from [Link]

  • Krasowska, D., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(22), 6937. Available at: [Link]

  • Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257-10274. Available at: [Link]

Sources

Exploratory

"physicochemical properties of [1-(2-phenylethyl)piperidin-3-yl]methanol"

An In-depth Technical Guide to the Physicochemical Properties of [1-(2-phenylethyl)piperidin-3-yl]methanol Authored by: A Senior Application Scientist Introduction [1-(2-phenylethyl)piperidin-3-yl]methanol is a substitut...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physicochemical Properties of [1-(2-phenylethyl)piperidin-3-yl]methanol

Authored by: A Senior Application Scientist

Introduction

[1-(2-phenylethyl)piperidin-3-yl]methanol is a substituted piperidine derivative with potential applications in medicinal chemistry and drug development. The strategic incorporation of a phenylethyl group at the nitrogen of the piperidine ring and a hydroxymethyl group at the 3-position creates a molecule with a unique combination of lipophilic and hydrophilic features. Understanding the physicochemical properties of this compound is paramount for researchers in drug discovery, as these characteristics fundamentally influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and therapeutic efficacy.

This technical guide provides a comprehensive overview of the key physicochemical properties of [1-(2-phenylethyl)piperidin-3-yl]methanol. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols for the determination of these critical parameters. The narrative emphasizes the causality behind experimental choices, ensuring a blend of technical accuracy and practical application.

Molecular Structure and Basic Properties

The foundational attributes of a molecule are its structure and fundamental descriptors. These properties are the basis for understanding its behavior in various chemical and biological environments.

Chemical Structure:

Caption: Workflow for the experimental determination of LogD.

Aqueous Solubility

Aqueous solubility is a critical factor influencing drug absorption and bioavailability. Poorly soluble compounds often exhibit low and variable absorption, posing significant challenges in drug development. [1]

Types of Solubility Assays

Two primary types of solubility are measured in drug discovery:

  • Kinetic Solubility: This is a high-throughput method used in early discovery to assess the solubility of a compound when rapidly precipitated from a DMSO stock solution into an aqueous buffer. It often overestimates the true solubility but is useful for ranking compounds. [2][3][4]* Thermodynamic Solubility: Considered the "gold standard," this method measures the concentration of a compound in a saturated solution at equilibrium. It is more time-consuming but provides a more accurate representation of the compound's solubility. [1][2][3]

Experimental Determination of Thermodynamic Solubility
Protocol: Shake-Flask Method for Thermodynamic Solubility
  • Sample Preparation:

    • Add an excess amount of solid [1-(2-phenylethyl)piperidin-3-yl]methanol to a vial containing a buffered aqueous solution (e.g., PBS at pH 7.4).

  • Equilibration:

    • Seal the vial and shake it at a constant temperature for an extended period (typically 24-72 hours) to ensure that equilibrium is reached. The presence of undissolved solid should be confirmed visually. [5]

  • Separation:

    • Filter the suspension to remove the undissolved solid. A low-binding filter material should be used to minimize loss of the compound.

  • Quantification:

    • Analyze the clear filtrate to determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS.

Table 2: Comparison of Solubility Assays

FeatureKinetic SolubilityThermodynamic Solubility
Principle Precipitation from DMSO stockEquilibrium of solid with solvent
Throughput HighLow
Compound Requirement LowHigh
Accuracy Tends to overestimate"Gold Standard"
Application Stage Early Discovery (Screening)Lead Optimization, Pre-formulation

Diagram 2: Kinetic vs. Thermodynamic Solubility Workflow

Solubility_Comparison cluster_kinetic Kinetic Solubility cluster_thermo Thermodynamic Solubility k_start Compound in DMSO k_add Add to Buffer k_start->k_add k_measure Measure Turbidity k_add->k_measure t_start Excess Solid Compound t_add Add Buffer t_start->t_add t_equilibrate Equilibrate (24-72h) t_add->t_equilibrate t_filter Filter t_equilibrate->t_filter t_measure Measure Concentration t_filter->t_measure

Caption: Comparison of kinetic and thermodynamic solubility workflows.

Ionization Constant (pKa)

The pKa is the pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms. For a basic compound like [1-(2-phenylethyl)piperidin-3-yl]methanol, the pKa of the piperidine nitrogen is crucial as it determines the charge state of the molecule at physiological pH, which in turn affects its solubility, permeability, and target binding. The pKa is a critical parameter that influences several physicochemical properties. [6]

Predicted pKa

The pKa of piperidine itself is approximately 11.12. N-alkylation can slightly alter this value. For many piperidine-containing drugs, the pKa of the tertiary amine falls within the range of 7.5 to 9.5. It is reasonable to predict that the pKa of [1-(2-phenylethyl)piperidin-3-yl]methanol will be in this range.

Experimental Determination of pKa: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of a compound. [7]

Protocol: Potentiometric pKa Determination
  • Sample Preparation:

    • Accurately weigh a sample of the compound and dissolve it in deionized water or a co-solvent system if solubility is low.

    • Add a known amount of a strong acid (e.g., HCl) to fully protonate the basic nitrogen.

  • Titration:

    • Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while continuously monitoring the pH with a calibrated pH electrode.

  • Data Analysis:

    • Plot the pH of the solution against the volume of titrant added.

    • The pKa is determined from the inflection point of the titration curve, specifically the pH at which half of the compound has been neutralized.

Causality in Experimental Design:
  • Initial Acidification: This ensures that the titration starts with the compound in its fully protonated form, leading to a clear and interpretable titration curve.

  • Standardized Titrant: The use of a titrant with a precisely known concentration is essential for accurate pKa calculation.

  • Inert Atmosphere: For compounds sensitive to oxidation or carbon dioxide, performing the titration under an inert atmosphere (e.g., nitrogen) is recommended.

Crystal Structure

The solid-state properties of a compound, including its crystal structure, can significantly impact its stability, solubility, and bioavailability. X-ray crystallography is the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid.

General Considerations for Piperidine Derivatives

Studies on piperidine and its derivatives have shown that they often form hydrogen-bonded chains in the solid state. [8][9][10][11]In the case of [1-(2-phenylethyl)piperidin-3-yl]methanol, the hydroxyl group can act as both a hydrogen bond donor and acceptor, potentially leading to complex intermolecular interactions that influence the crystal packing.

Experimental Determination of Crystal Structure: Single-Crystal X-ray Diffraction
Protocol: Single-Crystal X-ray Diffraction
  • Crystal Growth:

    • Grow single crystals of the compound suitable for X-ray diffraction (typically 0.1-0.5 mm in size). Common techniques include slow evaporation of a solvent, vapor diffusion, and cooling of a saturated solution. The choice of solvent is critical and often requires screening. [12]

  • Data Collection:

    • Mount a suitable crystal on a goniometer head and place it in a stream of cold nitrogen (typically 100 K) to minimize thermal vibrations.

    • Collect diffraction data by rotating the crystal in a monochromatic X-ray beam.

  • Structure Solution and Refinement:

    • Solve the crystal structure using direct methods to obtain an initial model of the electron density.

    • Refine the atomic positions and thermal parameters to obtain the final, high-resolution crystal structure. This will reveal precise bond lengths, bond angles, and torsion angles. [12] Diagram 3: Logic of Physicochemical Property Interdependence

Property_Interdependence Structure Molecular Structure pKa pKa Structure->pKa LogP LogP/LogD Structure->LogP Crystal Crystal Structure Structure->Crystal pKa->LogP Solubility Aqueous Solubility pKa->Solubility ADME ADME Properties pKa->ADME LogP->Solubility LogP->ADME Solubility->ADME Crystal->Solubility

Caption: Interdependence of key physicochemical properties.

Conclusion

The physicochemical properties of [1-(2-phenylethyl)piperidin-3-yl]methanol are integral to its potential as a therapeutic agent. This guide has provided a framework for understanding and determining these properties, emphasizing the importance of robust experimental methodologies. While specific experimental data for this compound is limited in the public domain, the protocols and principles outlined herein provide a clear path for researchers to characterize this and similar molecules. A thorough understanding of lipophilicity, solubility, ionization, and solid-state structure is essential for making informed decisions in the drug discovery and development process, ultimately leading to safer and more effective medicines.

References

  • International Union of Crystallography. Structures of piperazine, piperidine and morpholine. IUCr Journals. [Link]

  • IUCr Journals. Structures of piperazine, piperidine and morpholine. [Link]

  • ResearchGate. (PDF) Structures of piperazine, piperidine and morpholine. [Link]

  • University of Strathclyde. Structures of piperazine, piperidine and morpholine. [Link]

  • Creative Biolabs. Aqueous Solubility. [Link]

  • Creative Bioarray. Aqueous Solubility Assays. [Link]

  • Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. [Link]

  • Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

  • ChemBK. [1-(2-phenylethyl)-3-piperidinyl]methanol. [Link]

  • ResearchGate. Biological evaluation and calculated logP data for compounds 1-15 and cocaine. [Link]

  • ResearchGate. pKa – LogP plot covered by fluorine‐containing and non‐fluorinated.... [Link]

  • ACD/Labs. Lipophilicity Descriptors: Understanding When to Use LogP & LogD. [Link]

  • PubMed. Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25±0.5oC). [Link]

  • PubMed. pKa prediction for small molecules: an overview of experimental, quantum, and machine learning-based approaches. [Link]

  • Cheméo. Chemical Properties of Piperidine, 1-(2-phenylethyl)- (CAS 332-14-9). [Link]

Sources

Foundational

An In-depth Technical Guide to the NMR and Mass Spectrometry Data of [1-(2-phenylethyl)piperidin-3-yl]methanol

This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for the compound [1-(2-phenylethyl)piperidin-3-yl]methanol. As a valuable building b...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for the compound [1-(2-phenylethyl)piperidin-3-yl]methanol. As a valuable building block in medicinal chemistry and drug development, a thorough understanding of its structural characterization is paramount. This document is intended for researchers, scientists, and professionals in the field of drug development, offering not just data, but the underlying scientific rationale for the experimental design and interpretation of the spectral results.

Introduction: The Significance of [1-(2-phenylethyl)piperidin-3-yl]methanol

[1-(2-phenylethyl)piperidin-3-yl]methanol, with the Chemical Abstracts Service (CAS) registry number 92222-05-9, belongs to the class of N-substituted piperidine derivatives.[1] The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds. The introduction of a phenylethyl group at the nitrogen atom and a hydroxymethyl substituent at the 3-position of the piperidine ring creates a molecule with specific stereochemical and electronic properties that are of interest in the design of novel therapeutic agents.

Accurate structural elucidation is the bedrock of any chemical research and development program. NMR and mass spectrometry are the two most powerful analytical techniques for this purpose. This guide will delve into the predicted spectral data for [1-(2-phenylethyl)piperidin-3-yl]methanol and provide a detailed interpretation, grounded in the fundamental principles of these techniques and supported by data from closely related structures.

Predicted ¹H and ¹³C NMR Spectral Data

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of [1-(2-phenylethyl)piperidin-3-yl]methanol in a standard solvent like CDCl₃ would exhibit distinct signals corresponding to the protons of the phenyl ring, the ethyl linker, the piperidine ring, and the hydroxymethyl group.

Table 1: Predicted ¹H NMR Chemical Shifts for [1-(2-phenylethyl)piperidin-3-yl]methanol

ProtonsPredicted Chemical Shift (ppm)MultiplicityIntegration
Phenyl-H7.20 - 7.35m5H
-CH₂-Ph2.75 - 2.85m2H
N-CH₂-2.55 - 2.65m2H
Piperidine-H (axial & equatorial)1.20 - 3.00m9H
-CH₂-OH3.40 - 3.50d2H
-OHVariablebr s1H

Causality behind Predicted Chemical Shifts:

  • Phenyl Protons (7.20 - 7.35 ppm): The protons on the benzene ring are expected to resonate in the aromatic region, appearing as a complex multiplet due to their close chemical shifts.

  • Ethyl Linker Protons (-CH₂-Ph and N-CH₂-): The two methylene groups of the phenylethyl moiety will be distinct. The protons closer to the phenyl ring (-CH₂-Ph) will be slightly downfield compared to those attached to the piperidine nitrogen (N-CH₂-). This is due to the deshielding effect of the aromatic ring. They are expected to appear as multiplets due to coupling with each other.

  • Piperidine Ring Protons (1.20 - 3.00 ppm): The nine protons on the piperidine ring will present a complex series of overlapping multiplets in the aliphatic region. The axial and equatorial protons on each carbon will have different chemical shifts due to their different magnetic environments. Protons on carbons adjacent to the nitrogen atom (C2 and C6) will be the most downfield.

  • Hydroxymethyl Protons (-CH₂-OH): The two diastereotopic protons of the hydroxymethyl group are expected to resonate as a doublet around 3.40 - 3.50 ppm, with coupling to the adjacent methine proton on the piperidine ring. The exact chemical shift is influenced by the electronegativity of the attached oxygen atom.

  • Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors like solvent, concentration, and temperature. It will likely appear as a broad singlet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides complementary information, showing a single peak for each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for [1-(2-phenylethyl)piperidin-3-yl]methanol

CarbonPredicted Chemical Shift (ppm)
Phenyl-C (quaternary)~140
Phenyl-CH126 - 129
-CH₂-Ph~34
N-CH₂-~60
Piperidine-C2, C6~53-58
Piperidine-C3~38
Piperidine-C4, C5~25-30
-CH₂-OH~65

Rationale for Predicted Chemical Shifts:

  • Phenyl Carbons: The quaternary carbon of the phenyl ring will be the most downfield among the aromatic carbons. The protonated aromatic carbons will appear in the typical range of 126-129 ppm.

  • Ethyl Linker Carbons: The carbon attached to the phenyl ring (-CH₂-Ph) will be around 34 ppm, while the carbon attached to the nitrogen (N-CH₂-) will be significantly more downfield (~60 ppm) due to the electron-withdrawing effect of the nitrogen atom.

  • Piperidine Ring Carbons: The carbons adjacent to the nitrogen (C2 and C6) are the most downfield of the piperidine ring carbons. The substituted C3 carbon will be around 38 ppm, and the remaining C4 and C5 carbons will be in the more shielded region of 25-30 ppm.

  • Hydroxymethyl Carbon (-CH₂-OH): The carbon of the hydroxymethyl group will be deshielded by the electronegative oxygen atom and is predicted to appear around 65 ppm.

Mass Spectrometry and Fragmentation Analysis

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and gaining structural information through the analysis of its fragmentation patterns. For [1-(2-phenylethyl)piperidin-3-yl]methanol, with a molecular weight of 219.32 g/mol , Electrospray Ionization (ESI) would be a suitable soft ionization technique, expected to produce a prominent protonated molecular ion [M+H]⁺ at m/z 220.

Predicted ESI-MS/MS Fragmentation

Tandem mass spectrometry (MS/MS) of the [M+H]⁺ ion would provide valuable structural insights. The fragmentation is likely to be initiated by cleavage of the bonds alpha to the nitrogen atom, which is a common pathway for piperidine derivatives.[3]

Key Predicted Fragment Ions:

  • Loss of the phenylethyl group: A major fragmentation pathway would involve the cleavage of the N-CH₂ bond of the ethyl linker, leading to the loss of a phenylethyl radical and the formation of a protonated piperidin-3-ylmethanol fragment at m/z 116 .

  • Formation of the tropylium ion: Cleavage of the bond between the two ethyl carbons can lead to the formation of a stable tropylium ion at m/z 91 from the phenylethyl moiety.

  • Alpha-cleavage of the piperidine ring: Cleavage of the C-C bond adjacent to the nitrogen within the piperidine ring can also occur, leading to various ring-opened fragments.

  • Loss of water: The presence of the hydroxyl group could lead to the loss of a water molecule (18 Da) from the molecular ion or fragment ions, particularly under energetic fragmentation conditions.

Diagram 1: Predicted ESI-MS/MS Fragmentation Pathway

G M_H [M+H]⁺ (m/z 220) frag1 m/z 116 (protonated piperidin-3-ylmethanol) M_H->frag1 Loss of phenylethyl radical frag2 m/z 91 (tropylium ion) M_H->frag2 Formation of tropylium ion frag3 [M+H - H₂O]⁺ (m/z 202) M_H->frag3 Loss of H₂O

Caption: Predicted major fragmentation pathways for [1-(2-phenylethyl)piperidin-3-yl]methanol in ESI-MS/MS.

Experimental Protocols

To acquire the data discussed above, the following experimental protocols are recommended.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of [1-(2-phenylethyl)piperidin-3-yl]methanol in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: 32 scans, spectral width of 16 ppm, acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: 1024 or more scans, spectral width of 240 ppm, and a relaxation delay of 2 seconds.

  • 2D NMR Experiments (Optional but Recommended):

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and confirming the overall connectivity.

Diagram 2: NMR Experimental Workflow

G cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Analysis a0 Weigh Compound a1 Dissolve in CDCl₃ with TMS a0->a1 b0 ¹H NMR a1->b0 b1 ¹³C NMR a1->b1 b2 2D NMR (COSY, HSQC, HMBC) a1->b2 c0 Chemical Shift Referencing b0->c0 b1->c0 c2 Structural Elucidation b2->c2 c1 Integration and Multiplicity Analysis c0->c1 c1->c2

Caption: A streamlined workflow for the NMR analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol.

Mass Spectrometry

Objective: To determine the molecular weight and study the fragmentation pattern of the title compound.

Methodology:

  • Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a tandem mass analyzer (e.g., quadrupole-time-of-flight (Q-TOF) or a triple quadrupole).

  • Full Scan MS Analysis:

    • Infuse the sample solution into the ESI source.

    • Acquire a full scan mass spectrum in positive ion mode over a mass range of m/z 50-500 to identify the protonated molecular ion [M+H]⁺.

  • Tandem MS (MS/MS) Analysis:

    • Select the [M+H]⁺ ion (m/z 220) as the precursor ion.

    • Subject the precursor ion to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen) at varying collision energies.

    • Acquire the product ion spectrum to observe the fragment ions.

Conclusion

This technical guide provides a robust framework for understanding and predicting the NMR and mass spectrometry data of [1-(2-phenylethyl)piperidin-3-yl]methanol. The presented data, based on sound chemical principles and comparisons with analogous structures, offers a reliable reference for the characterization of this and related N-substituted piperidine compounds. The detailed experimental protocols serve as a practical guide for researchers undertaking the synthesis and analysis of such molecules, ensuring data integrity and facilitating confident structural elucidation.

References

  • El-Faham, A., et al. (2011). Fentanyl and Its Analogue N-(1-Phenylpyrazol-3-yl)-N-[1-(2-phenylethyl)-4-piperidyl]propanamide: 1H- and 13C-NMR Spectroscopy, X-Ray Crystallography, and Theoretical Calculations. Helvetica Chimica Acta, 94(8), 1439-1450. [Link]

  • NIST WebBook. ([n.d.]). Piperidine, 1-(2-phenylethyl)-. Retrieved from [Link]

  • PubChem. ([n.d.]). Phenethylamine. Retrieved from [Link]

  • Human Metabolome Database. ([n.d.]). 1H NMR Spectrum (1D, D2O, experimental) (HMDB0012275). Retrieved from [Link]

  • Yoon, U. H., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20087. [Link]

Sources

Exploratory

A-Technical-Guide-to-the-Pharmacological-Characterization-of-1-2-phenylethyl-piperidin-3-yl-methanol

Abstract [1-(2-phenylethyl)piperidin-3-yl]methanol is a novel chemical entity with a structural architecture suggestive of potential activity within the central nervous system (CNS). The molecule incorporates a piperidin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

[1-(2-phenylethyl)piperidin-3-yl]methanol is a novel chemical entity with a structural architecture suggestive of potential activity within the central nervous system (CNS). The molecule incorporates a piperidine scaffold, a privileged structure in numerous CNS-active drugs, functionalized with an N-phenylethyl group—a key pharmacophore in potent opioid receptor modulators.[1][2] This technical guide presents a comprehensive, tiered strategy for the systematic pharmacological characterization of this compound. As direct pharmacological data is not yet publicly available, this document serves as a predictive framework and methodological roadmap for researchers. It outlines a logical progression from initial structural analysis and target hypothesizing to detailed in vitro and in vivo protocols designed to elucidate the compound's binding affinity, functional activity, and potential therapeutic effects, such as analgesia, as well as its liabilities. This guide is intended for drug development professionals and researchers, providing the scientific rationale behind each experimental step to build a complete pharmacological profile.

Part 1: Structural Analysis and Target Hypothesization

The rational investigation of a novel compound begins with a thorough analysis of its chemical structure to form an evidence-based hypothesis about its potential biological targets.

1.1. Deconstruction of the Molecular Scaffold

The structure of [1-(2-phenylethyl)piperidin-3-yl]methanol contains three key motifs:

  • Piperidine Ring: This saturated heterocycle is a cornerstone of medicinal chemistry, found in drugs targeting a wide array of CNS receptors.[1] Its conformational flexibility allows it to adapt to the steric demands of various binding pockets.

  • N-(2-phenylethyl) Group: This substituent is a classic pharmacophore for opioid receptor ligands. It is a defining feature of the fentanyl class of potent µ-opioid receptor (MOP) agonists.[3][4] The presence of this group strongly suggests that opioid receptors should be a primary target for investigation.

  • 3-Hydroxymethyl Group: The placement of a substituent at the 3-position of the piperidine ring can significantly influence binding affinity and selectivity. While many potent opioids feature substitution at the 4-position, 3-substituted piperidines are also known to possess significant biological activity, including modulation of nicotinic acetylcholine and sigma receptors.[5][6] The hydroxyl group itself can serve as a hydrogen bond donor or acceptor, potentially forming key interactions within a receptor binding site.

1.2. Primary Hypothesis: Opioid Receptor Modulation

Based on the potent N-phenylethyl pharmacophore, the primary hypothesis is that [1-(2-phenylethyl)piperidin-3-yl]methanol will exhibit affinity for one or more opioid receptor subtypes (µ, δ, or κ). The N-phenylethylpiperidine core is structurally analogous to that of fentanyl, which is 50 to 100 times more potent than morphine.[4] Therefore, the initial investigation should prioritize the determination of binding and functional activity at these receptors.

Part 2: A Tiered Strategy for Pharmacological Characterization

A systematic, tiered approach is essential to efficiently characterize a novel compound. This strategy begins with broad, unbiased screening and progressively focuses on more specific, hypothesis-driven assays. This ensures that primary targets are identified while also flagging potential off-target activities that could represent liabilities or new therapeutic opportunities.

G cluster_0 Tier 1: Broad Screening cluster_1 Tier 2: Primary Target Validation cluster_2 Tier 3: In Vivo Proof of Concept T1_InSilico In Silico Docking (Opioid, Sigma, NMDA) T1_BroadScreen Broad Receptor Binding Panel (e.g., SafetyScreen44™) T1_InSilico->T1_BroadScreen Hypothesis Refinement T2_Affinity Radioligand Displacement (Ki at MOP, DOP, KOP) T1_BroadScreen->T2_Affinity Identify Hits (e.g., Opioid Receptors) T2_Functional Functional Assays ([35S]GTPγS, cAMP) T2_Affinity->T2_Functional Confirm Affinity Quantify Ki T3_Analgesia Analgesia Models (Hot Plate Test) T2_Functional->T3_Analgesia Determine Agonism/ Antagonism (EC50, Emax) T3_Liability Abuse Liability (Conditioned Place Preference) T3_Analgesia->T3_Liability Confirm Central Activity (ED50)

Caption: Tiered workflow for pharmacological characterization.

Part 3: In Vitro Profiling Protocols

In vitro assays are the foundation for characterizing a compound's interaction with its molecular targets. They provide quantitative data on binding affinity and functional efficacy.

3.1. Tier 1: Broad Receptor Binding Screen

  • Rationale: An initial broad screen is the most unbiased method to identify the primary biological target(s) and reveal potential off-target interactions.[7] This is critical for building a comprehensive safety and activity profile. A commercially available service, such as the Eurofins SafetyScreen44 panel, provides an efficient way to assess binding against a wide range of CNS receptors, ion channels, and transporters.

  • Experimental Protocol: Radioligand Competitive Binding Assay

    • Preparation: The test compound, [1-(2-phenylethyl)piperidin-3-yl]methanol, is solubilized in a suitable vehicle (e.g., DMSO) to create a high-concentration stock solution.

    • Assay Setup: A fixed concentration of a specific radioligand for each target receptor is incubated with a membrane preparation expressing that target.[8][9]

    • Competition: The test compound is added at a single high concentration (e.g., 10 µM) to the mixture.

    • Incubation: The reaction is incubated to allow binding to reach equilibrium.[8]

    • Termination & Filtration: The incubation is terminated by rapid filtration through glass fiber filters, separating bound from unbound radioligand.[10]

    • Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

    • Analysis: The percent inhibition of radioligand binding by the test compound is calculated relative to control wells. A significant inhibition (typically >50%) flags a "hit" for further investigation.

3.2. Tier 2: Opioid Receptor Affinity and Functional Activity

  • Rationale: Assuming a positive hit on opioid receptors in the initial screen, the next step is to quantify the binding affinity (Kᵢ) at each subtype (µ, δ, κ) and determine the functional nature of the interaction (i.e., agonist, antagonist, or inverse agonist).

  • Protocol 1: Opioid Receptor Radioligand Displacement Assay

    • Objective: To determine the inhibitory constant (Kᵢ) of the test compound at MOP, DOP, and KOP.

    • Materials:

      • Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing human MOP, DOP, or KOP.

      • Radioligands: [³H]-DAMGO (MOP), [³H]-DPDPE (DOP), [³H]-U69,593 (KOP).

      • Non-specific control: Naloxone (10 µM).[8]

    • Procedure:

      • In a 96-well plate, combine cell membranes, a fixed concentration of the appropriate radioligand (near its Kₑ), and a range of concentrations of the test compound (e.g., 10⁻¹¹ M to 10⁻⁵ M).[8]

      • Incubate at room temperature for 60-120 minutes to reach equilibrium.[8]

      • Rapidly filter the contents through GF/C glass fiber filters and wash with ice-cold buffer.

      • Measure filter-bound radioactivity via scintillation counting.

    • Data Analysis:

      • Plot the percent inhibition of specific binding against the log concentration of the test compound.

      • Use non-linear regression to determine the IC₅₀ (concentration that inhibits 50% of specific binding).

      • Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kₑ)) , where [L] is the radioligand concentration and Kₑ is its dissociation constant.[8]

  • Protocol 2: [³⁵S]GTPγS Functional Binding Assay

    • Objective: To measure G-protein activation following receptor binding, which distinguishes agonists from antagonists.[11][12]

    • Principle: Agonist binding to a G-protein coupled receptor (GPCR) like the MOP promotes the exchange of GDP for GTP on the Gα subunit.[13] This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which accumulates upon receptor activation and can be quantified.[12][13]

    • Procedure:

      • Incubate the same receptor-expressing membranes with GDP, varying concentrations of the test compound, and a baseline amount of [³⁵S]GTPγS.

      • Initiate the reaction by adding [³⁵S]GTPγS and incubate for 60 minutes at 30°C.

      • Terminate the reaction by filtration.

      • Quantify the filter-bound [³⁵S]GTPγS.

    • Data Analysis:

      • Plot stimulated binding vs. log concentration of the test compound.

      • Calculate the EC₅₀ (potency) and Eₘₐₓ (efficacy) relative to a known full agonist (e.g., DAMGO for MOP).

      • An antagonist will produce no stimulation on its own and will right-shift the concentration-response curve of a known agonist.

G cluster_pathway Hypothetical MOP Agonist Signaling Compound [1-(2-phenylethyl)piperidin-3-yl]methanol MOR μ-Opioid Receptor (GPCR) Compound->MOR Binds & Activates G_protein Gi/o Protein (αβγ Heterotrimer) MOR->G_protein Promotes GDP/GTP Exchange G_alpha Gαi-GTP G_protein->G_alpha G_beta_gamma Gβγ G_protein->G_beta_gamma AC Adenylyl Cyclase G_alpha->AC Inhibits cAMP ↓ cAMP AC->cAMP Effector Cellular Response (e.g., Analgesia) cAMP->Effector

Caption: Postulated GPCR signaling cascade for an agonist at the µ-opioid receptor.

3.3. Data Presentation: In Vitro Results

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical Opioid Receptor Binding Affinities (Kᵢ, nM)

Compound µ-Opioid (MOP) δ-Opioid (DOP) κ-Opioid (KOP)
[1-(2-phenylethyl)piperidin-3-yl]methanol Value Value Value
Morphine (Reference) 1.5 250 300

| Fentanyl (Reference) | 0.4 | 15 | 1800 |

Table 2: Hypothetical MOP Functional Activity ([³⁵S]GTPγS)

Compound EC₅₀ (nM) Eₘₐₓ (% of DAMGO) Functional Activity
[1-(2-phenylethyl)piperidin-3-yl]methanol Value Value Agonist/Partial Agonist
DAMGO (Reference) 5.0 100% Full Agonist

| Naloxone (Reference) | N/A | 0% | Antagonist |

Part 4: In Vivo Characterization Protocols

In vivo studies are essential to determine if the in vitro activity translates to a physiological effect in a whole organism. These assays assess therapeutic potential (e.g., analgesia) and critical liabilities (e.g., abuse potential).

4.1. Protocol: Hot Plate Test for Analgesia

  • Rationale: The hot plate test is a classic model for assessing centrally-mediated antinociception, the hallmark of opioid analgesics.[14][15] An increase in the latency to respond to a thermal stimulus indicates an analgesic effect.[16]

  • Procedure:

    • Acclimation: Acclimate mice or rats to the testing room for at least 60 minutes.[16]

    • Baseline Latency: Place each animal on the hot plate apparatus, maintained at a constant temperature (e.g., 55 ± 1°C), and measure the time until it shows a nocifensive response (e.g., hind paw licking or jumping).[15][17] A cut-off time (e.g., 30-60 seconds) must be used to prevent tissue damage.[16][18]

    • Dosing: Administer the test compound via a relevant route (e.g., intraperitoneal or subcutaneous) at various doses. Include a vehicle control group and a positive control group (e.g., morphine).

    • Post-Dosing Latency: At set time points after administration (e.g., 30, 60, 90 minutes), re-test the animals on the hot plate.

    • Data Analysis: Calculate the Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. Determine the ED₅₀ (dose producing 50% of the maximum effect).

4.2. Protocol: Conditioned Place Preference (CPP) for Abuse Liability

  • Rationale: The CPP paradigm is a well-established model used to evaluate the rewarding or aversive properties of a drug, which is a key predictor of its abuse potential.[19][20] Animals will spend more time in an environment they associate with a rewarding drug experience.[21][22]

  • Procedure: This protocol consists of three phases:[19]

    • Phase 1: Habituation & Pre-Test: Allow the animal to freely explore a two- or three-compartment apparatus with distinct visual and tactile cues. Record the time spent in each compartment to establish any baseline preference.[19]

    • Phase 2: Conditioning: Over several days, confine the animal to one compartment after administering the test drug. On alternate days, confine the animal to a different compartment after administering the vehicle.[20] The drug-paired compartment should be counterbalanced across animals.

    • Phase 3: Post-Conditioning Test: In a drug-free state, allow the animal to again freely explore the entire apparatus. Record the time spent in each compartment.[21]

    • Data Analysis: A significant increase in time spent in the drug-paired compartment during the post-conditioning test compared to the pre-test indicates a conditioned place preference and suggests rewarding properties.

Part 5: Synthesis of Findings and Future Directions

If the primary hypothesis is confirmed and the compound is identified as a potent MOP agonist with analgesic properties, future directions would include:

  • Pharmacokinetic Profiling (ADME): To determine oral bioavailability, brain penetrance, and metabolic stability.

  • Off-Target Liability Assessment: Deeper investigation into any secondary targets identified in the broad screen to assess potential side effects.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to optimize potency, selectivity, and pharmacokinetic properties. For example, modifying the 3-position substituent or altering the phenylethyl group could fine-tune the pharmacological profile.[3]

This rigorous, hypothesis-driven approach provides a robust framework for unlocking the therapeutic potential of novel chemical entities like [1-(2-phenylethyl)piperidin-3-yl]methanol.

References

  • Baker, M., et al. (2022). Drug-Induced Conditioned Place Preference and Its Practical Use in Substance Use Disorder Research. Frontiers in Behavioral Neuroscience. [Link]

  • Aguilar, M. A., et al. (2018). Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm. Journal of Visualized Experiments. [Link]

  • Carlezon, W. A., & Beguin, C. (2009). Conditioned Place Preference. Methods of Behavior Analysis in Neuroscience, 2nd edition. [Link]

  • Conduct Science (n.d.). Rodent Hot/Cold Plate Pain Assay. Maze Engineers. [Link]

  • Lile, J. A., et al. (2011). Using Conditioned Place Preference to Identify Relapse Prevention Medications. Psychopharmacology. [Link]

  • Wikipedia (n.d.). Hot plate test. [Link]

  • Analgesia Hot Plat Test. (n.d.). [Link]

  • Jin, W. Q., et al. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of Medicinal Chemistry. [Link]

  • Zhang, J. H., & Xie, X. (2012). GTPγS Binding Assays. Assay Guidance Manual. [Link]

  • Panlab | Harvard Apparatus (n.d.). Hot plate test. [Link]

  • Wikipedia (n.d.). Conditioned place preference. [Link]

  • Creative Bioarray (n.d.). GTPγS Binding Assay. [Link]

  • Taylor & Francis (n.d.). Hot plate test – Knowledge and References. [Link]

  • Waelbroeck, M., et al. (1990). A mu-opioid receptor-filter assay. Rapid estimation of binding affinity of ligands and reversibility of long-lasting ligand-receptor complexes. Biochemical Pharmacology. [Link]

  • E. Vargas, F., et al. (2024). High-throughput label-free opioid receptor binding assays using an automated desorption electrospray ionization mass spectrometry platform. Chemical Science. [Link]

  • Kärkkäinen, A., et al. (2014). A homogeneous single-label quenching resonance energy transfer assay for a δ-opioid receptor-ligand using intact cells. RSC Advances. [Link]

  • Assay Guidance Manual (2012). GTPγS Binding Assays. PubMed. [Link]

  • De Logu, F., et al. (2021). Agonist that activates the μ-opioid receptor in acidified microenvironments inhibits colitis pain without side effects. Gut. [Link]

  • Harrison, C., & Traynor, J. R. (2003). The [35S]GTPγS binding assay: Approaches and applications in pharmacology. Life Sciences. [Link]

  • Vanover, K. E., et al. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Vardanyan, R., & Hruby, V. (2014). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Future Medicinal Chemistry. [Link]

  • Szymański, P., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. [Link]

  • Sugimoto, H., et al. (1998). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Journal of Medicinal Chemistry. [Link]

  • Vitaku, E., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

  • Hysek, C. M., & Simmler, L. D. (2017). Pharmacological profiling of novel psychoactive substances. Current Topics in Behavioral Neurosciences. [Link]

  • Ibe, M., et al. (2017). Improving the Oral Efficacy of CNS Drug Candidates: Discovery of Highly Orally Efficacious Piperidinyl Piperidine M2 Muscarinic Receptor Antagonists. Journal of Medicinal Chemistry. [Link]

  • Bird, M. F., et al. (2018). Development and characterisation of novel fentanyl-delta opioid receptor antagonist based bivalent ligands. PLoS One. [Link]

  • ResearchGate (2007). Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. [Link]

  • Wang, S., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

  • Office of Justice Programs (n.d.). Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl Synthesis Routes. [Link]

  • Latacz, G., et al. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. International Journal of Molecular Sciences. [Link]

  • ResearchGate (2019). Synthetic methodology and structure activity relationship study of N-[1-(2-phenylethyl)-piperidin-4-yl]-propionamides. [Link]

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Foundational

"isomers and stereochemistry of [1-(2-phenylethyl)piperidin-3-yl]methanol"

An In-Depth Technical Guide to the Isomers and Stereochemistry of [1-(2-phenylethyl)piperidin-3-yl]methanol Abstract The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of nu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Isomers and Stereochemistry of [1-(2-phenylethyl)piperidin-3-yl]methanol

Abstract

The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals.[1][2] The specific stereochemical configuration of these molecules is a critical determinant of their pharmacological profile, influencing efficacy, selectivity, and safety.[3][4] This technical guide provides a comprehensive examination of the isomers and stereochemistry of [1-(2-phenylethyl)piperidin-3-yl]methanol, a versatile synthetic intermediate. We will explore the structural basis of its stereoisomerism, outline strategies for stereocontrolled synthesis and enantiomeric resolution, detail robust analytical protocols for stereochemical characterization, and discuss the profound implications of its chirality in the context of drug discovery and development. This document is intended for researchers, chemists, and drug development professionals seeking a deeper, field-proven understanding of this important molecular structure.

Introduction to the Piperidine Scaffold and Stereochemical Considerations

The six-membered nitrogenous heterocycle of piperidine is a privileged structure in drug design, appearing in over twenty classes of pharmaceuticals.[1][2] Its prevalence stems from its ability to adopt well-defined three-dimensional conformations, allowing for precise spatial orientation of functional groups that interact with biological targets. Furthermore, the basic nitrogen atom is typically protonated at physiological pH, enabling key ionic interactions with receptor sites.

For substituted piperidines like [1-(2-phenylethyl)piperidin-3-yl]methanol, stereochemistry is not an academic detail but a pivotal factor governing biological activity. The introduction of a substituent at the 3-position creates a chiral center, giving rise to stereoisomers (enantiomers) that can exhibit dramatically different pharmacological and toxicological profiles. A classic example is seen in fentanyl analogues, where specific stereoisomers can be thousands of times more potent than others, and also display varied receptor selectivity (e.g., mu vs. delta/kappa opioid receptors).[5][6] Consequently, the ability to synthesize, separate, and definitively characterize the individual stereoisomers of [1-(2-phenylethyl)piperidin-3-yl]methanol is paramount for its application in the development of novel, safe, and effective therapeutics.

Structural Analysis of Stereoisomerism

The stereochemical complexity of [1-(2-phenylethyl)piperidin-3-yl]methanol arises from a single stereogenic center and the conformational flexibility of the piperidine ring.

The Chiral Center and Enantiomers

The core of this molecule's stereoisomerism is the carbon atom at the 3-position (C3) of the piperidine ring. This carbon is bonded to four different groups: a hydrogen atom, the hydroxymethyl group (-CH₂OH), the C2 carbon of the ring, and the C4 carbon of the ring. This asymmetry means the molecule is chiral and exists as a pair of non-superimposable mirror images known as enantiomers:

  • (R)-[1-(2-phenylethyl)piperidin-3-yl]methanol

  • (S)-[1-(2-phenylethyl)piperidin-3-yl]methanol

These enantiomers possess identical physical properties (melting point, boiling point, solubility in achiral solvents) but differ in their interaction with plane-polarized light (optical activity) and their binding to other chiral molecules, such as biological receptors.

G cluster_R (R)-Isomer cluster_S (S)-Isomer cluster_mirror R_img mirror Mirror Plane S_img

Caption: Enantiomers of [1-(2-phenylethyl)piperidin-3-yl]methanol.

Conformational Isomerism

The piperidine ring predominantly adopts a low-energy chair conformation. The substituents on the ring—the N-(2-phenylethyl) group and the C3-hydroxymethyl group—can occupy either axial or equatorial positions. The large N-(2-phenylethyl) group will strongly favor an equatorial position to minimize steric hindrance. The C3-hydroxymethyl group can exist in either an equatorial (more stable) or axial (less stable) position, leading to a dynamic equilibrium between two chair conformers for each enantiomer. These conformational preferences can be crucial for receptor binding, as they dictate the precise 3D arrangement of the pharmacophoric elements.

Synthesis and Stereocontrol

Control over stereochemistry can be achieved either by separating a racemic mixture post-synthesis or by employing asymmetric synthesis strategies from the outset.

Racemic Synthesis

A common and practical approach to the racemic compound involves a multi-step synthesis starting from readily available precursors. One logical pathway is the modification of a pre-formed piperidine ring. A key intermediate is 1-(2-phenylethyl)-4-piperidone, which can be synthesized via methods like the Dieckmann cyclization.[7] Subsequent steps would involve converting the 4-keto functionality to the 3-hydroxymethyl group.

An alternative route begins with β-phenylethylamine and methyl acrylate to form an N,N-bis(β-methoxycarbonylethyl)phenethylamine intermediate, which is then cyclized.[8]

Asymmetric Synthesis Strategies

Modern organic synthesis offers powerful methods to produce enantiomerically pure piperidine derivatives, avoiding the need for challenging resolutions.[2][3]

  • Chiral Pool Synthesis: This strategy utilizes a commercially available chiral starting material. For instance, the synthesis could commence with enantiopure (R)- or (S)-piperidin-3-yl-methanol.[9] The N-(2-phenylethyl) group would then be installed via N-alkylation. This is often the most direct route, provided the chiral precursor is accessible.

  • Catalytic Asymmetric Hydrogenation: Pyridine can be N-alkylated to form a pyridinium salt, which is then hydrogenated using a chiral metal catalyst (e.g., based on Iridium or Rhodium).[3] This method is highly atom-economical and can deliver high enantiomeric excess (ee).

  • Chiral Auxiliary-Mediated Synthesis: A chiral auxiliary can be attached to the molecule to direct the stereochemical outcome of a key reaction. The auxiliary is then cleaved to yield the enantiopure product. This method was successfully used to synthesize and determine the absolute configuration of related chiral 3-(piperidin-3-yl)-1H-indole derivatives.[10]

G start Chiral Precursor ((S)-Piperidin-3-yl-methanol) step1 N-Alkylation (e.g., with 2-Phenylethyl bromide) start->step1 purify Purification (Chromatography/Crystallization) step1->purify product Pure Enantiomer ((S)-[1-(2-phenylethyl)piperidin-3-yl]methanol) purify->product

Caption: Workflow for a Chiral Pool-based Asymmetric Synthesis.

Separation and Resolution of Enantiomers

When a racemic mixture is synthesized, its separation into individual enantiomers—a process known as resolution—is essential.

Classical Resolution via Diastereomeric Salts

This well-established technique involves reacting the racemic piperidine base with a chiral acid, such as (S)-(+)-camphorsulfonic acid or derivatives of tartaric acid.[11] This reaction forms a pair of diastereomeric salts. Since diastereomers have different physical properties, they can often be separated by fractional crystallization. The desired diastereomeric salt is then isolated, and treatment with a base liberates the pure enantiomer of the piperidine.[11]

Chromatographic Methods

Chromatography is the most powerful and widely used technique for both analytical-scale purity assessment and preparative-scale separation of enantiomers.[12]

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for enantiomeric separation.[12] It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, causing them to elute at different times. A vast array of CSPs are available, making it a highly versatile method.

  • Chiral Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO₂ as the primary mobile phase, making it a "greener," faster, and often more efficient alternative to HPLC for both analytical and preparative separations.[12]

  • Chiral Gas Chromatography (GC): This high-resolution technique is suitable for volatile and thermally stable compounds. For [1-(2-phenylethyl)piperidin-3-yl]methanol, a derivatization step to cap the hydroxyl group (e.g., silylation or acylation) would likely be necessary to increase its volatility.[12]

Kinetic Resolution

In a kinetic resolution, one enantiomer of the racemate reacts faster than the other with a chiral reagent or catalyst. This can be achieved using enzymes or synthetic chiral catalysts. This process can provide access to one enriched enantiomer (the unreacted starting material) and the product derived from the other enantiomer.[13]

Stereochemical Characterization and Analysis

Once a pure or enriched stereoisomer is obtained, its identity and enantiomeric purity must be rigorously confirmed.

Protocol: Chiral HPLC for Enantiomeric Purity Assessment

This protocol describes a self-validating system for determining the enantiomeric excess (ee) of a sample. The causality behind this choice is its high precision, robustness, and the wide availability of suitable columns and instrumentation.[12]

Objective: To separate the (R) and (S) enantiomers of [1-(2-phenylethyl)piperidin-3-yl]methanol and quantify the enantiomeric excess (% ee) of a given sample.

Materials & Instrumentation:

  • HPLC system with a UV detector

  • Chiral Stationary Phase (CSP) Column (e.g., a polysaccharide-based column like Chiralpak AD-H or Chiralcel OD-H)

  • HPLC-grade solvents (e.g., Hexane, Isopropanol, Ethanol)

  • Amine modifier (e.g., Diethylamine, DEA)

  • Sample of [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Volumetric flasks and pipettes

Experimental Workflow:

G cluster_prep Preparation cluster_run Analysis cluster_data Data Processing p1 Prepare Mobile Phase (e.g., Hexane/IPA + 0.1% DEA) r1 Equilibrate HPLC System (Stable baseline required) p1->r1 p2 Prepare Sample (Dissolve in mobile phase, ~1 mg/mL) r2 Inject Sample p2->r2 r1->r2 r3 Acquire Chromatogram r2->r3 d1 Integrate Peak Areas (Area_R and Area_S) r3->d1 d2 Calculate % ee % ee = |(Area_R - Area_S)| / (Area_R + Area_S) * 100 d1->d2 d3 Report Results d2->d3

Caption: Standard workflow for enantiomeric excess determination by Chiral HPLC.

Detailed Method Parameters:

ParameterTypical Value / ConditionRationale
Column Chiralpak AD-H (250 x 4.6 mm, 5 µm)Polysaccharide-based CSPs offer broad applicability for a wide range of chiral compounds, including amines and alcohols.
Mobile Phase n-Hexane / Isopropanol (IPA) (80:20 v/v) + 0.1% Diethylamine (DEA)Normal phase mode often provides better selectivity for this class of compounds. DEA is added to improve peak shape by masking acidic silanol sites on the silica support.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, balancing analysis time and resolution.[12]
Column Temperature 25 °CTemperature control ensures reproducible retention times and selectivity.
Detection UV at 254 nmThe phenylethyl group provides a sufficient UV chromophore for sensitive detection.
Injection Volume 10 µLA typical volume to avoid column overloading while ensuring a good signal-to-noise ratio.
Absolute Configuration Determination

While chromatography separates enantiomers, it does not identify which peak corresponds to the (R) or (S) configuration. For this, other techniques are required:

  • X-ray Crystallography: This is the unambiguous, definitive method for determining the absolute configuration. It requires forming a high-quality single crystal of the enantiopure compound or a derivative.[5][10]

  • Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light. By comparing the experimental VCD spectrum to one predicted by quantum chemical calculations for a known configuration (e.g., the R-isomer), the absolute configuration can be assigned without the need for crystallization.

  • NMR with Chiral Shift Reagents: While primarily used to determine enantiomeric purity, NMR can sometimes be used to infer absolute configuration by comparing spectra to known standards or through detailed analysis of diastereomeric complexes.

Table 1: Comparison of Key Analytical Techniques for Stereochemical Analysis

TechniquePrimary ApplicationSample RequirementKey AdvantageKey Disadvantage
Chiral HPLC/SFC/GC Enantiomeric separation and purity determinationSoluble sampleHigh precision, robust, widely applicable for quantification.[12]Does not determine absolute configuration directly.
X-ray Crystallography Absolute configuration determinationHigh-quality single crystalUnambiguous and definitive structural information.[5][10]Crystal growth can be a significant bottleneck.
Vibrational Circular Dichroism (VCD) Absolute configuration determinationSoluble sample in sufficient concentrationApplicable to non-crystalline samples in solution.Requires complex quantum chemical calculations for interpretation.
Polarimetry Measurement of optical rotationSoluble sample, enantiomerically pureSimple, rapid confirmation of chirality.Value of rotation does not directly correlate to configuration or purity.

Implications for Drug Development and Conclusion

The separation and characterization of the stereoisomers of [1-(2-phenylethyl)piperidin-3-yl]methanol are not merely academic exercises; they are critical steps in the drug development pipeline.

  • Stereospecificity of Action: The two enantiomers will bind differently to a chiral receptor pocket. One enantiomer (the eutomer) may be responsible for all the desired therapeutic activity, while the other (the distomer) could be inactive, have a different activity, or even be responsible for undesirable side effects or toxicity. Studies on potent analgesics have shown that the stereochemistry at the 3 and 4 positions of the piperidine ring, along with other chiral centers, leads to vast differences in analgesic potency and receptor affinity.[6][14]

  • Regulatory Imperative: Global regulatory agencies, including the U.S. FDA, strongly recommend that the pharmacological and toxicological profiles of each enantiomer in a racemate be characterized. There is a clear preference for the development of single-enantiomer drugs (chiral switches or new chiral entities) to improve the therapeutic index and reduce metabolic burden on the patient.

References

  • BenchChem. (n.d.). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds. Benchchem.
  • Google Patents. (2008). US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same.
  • O'Brien, P., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. Journal of Organic Chemistry, 87, 8819-8823.
  • BenchChem. (n.d.). Synthetic Routes for Producing Chiral Piperidine Derivatives: Application Notes and Protocols. Benchchem.
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  • ChemBK. (2024). [1-(2-phenylethyl)-3-piperidinyl]methanol.
  • Chemspace. (n.d.). [3-(2-phenoxyethyl)-1-(2-phenylethyl)piperidin-3-yl]methanol.
  • Brine, G. A., et al. (1995). Enantiomers of diastereomeric cis-N-[1-(2-hydroxy-2-phenylethyl)- 3-methyl-4-piperidyl]-N-phenylpropanamides: synthesis, X-ray analysis, and biological activities. Journal of Medicinal Chemistry, 38(9), 1547-57. Retrieved from [Link]

  • Gao, Y. G., et al. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of Medicinal Chemistry.
  • van Bever, W. V., et al. (1974). Synthetic analgesics. Synthesis and pharmacology of the diastereoisomers of N-(3-methyl-1-(2-phenylethyl)-4-piperidyl)-N-phenylpropanamide and N-(3-methyl-1-(1-methyl-2-phenylethyl)-4-piperidyl)-N-phenylpropanamide. Journal of Medicinal Chemistry.
  • Autech. (n.d.). Cas no 144539-77-5 ([(3S)-piperidin-3-yl]methanol).
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  • National Center for Biotechnology Information. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. PubMed Central.
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  • Zamani, A., & Ghaieni, H. R. (2015). IMPROVED ONE-POT SYNTHESIS OF 1-(2-PHENETHYL)-4-PIPERIDONE DIRECTLY FROM PHENETHYL AMINE AND METHYL ACRYLATE. Semantic Scholar.
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Exploratory

"solubility of [1-(2-phenylethyl)piperidin-3-yl]methanol in different solvents"

An In-Depth Technical Guide Topic: Solubility Profile of [1-(2-phenylethyl)piperidin-3-yl]methanol in Diverse Solvents Audience: Researchers, Scientists, and Drug Development Professionals Abstract The solubility of an a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide Topic: Solubility Profile of [1-(2-phenylethyl)piperidin-3-yl]methanol in Diverse Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from synthesis and purification to formulation and bioavailability.[1] This technical guide provides a comprehensive examination of the solubility of [1-(2-phenylethyl)piperidin-3-yl]methanol, a heterocyclic compound with features pertinent to medicinal chemistry. We delve into the theoretical principles governing its dissolution, predicated on its distinct molecular structure which features both polar and non-polar moieties. A detailed, field-proven experimental workflow for determining thermodynamic solubility via the shake-flask method, coupled with quantitative analysis by High-Performance Liquid Chromatography (HPLC), is presented.[2][3] This guide synthesizes theoretical knowledge with practical application to provide researchers with a robust framework for understanding, predicting, and experimentally verifying the solubility of this compound and structurally similar molecules.

Introduction: The Critical Role of Solubility

In the landscape of drug discovery and development, solubility is not merely a physical parameter but a cornerstone of a candidate molecule's potential success. Poor solubility can lead to a cascade of challenges, including unreliable results in in vitro assays, difficulties in formulation, and ultimately, poor bioavailability, which can compromise therapeutic efficacy.[4] The compound of interest, [1-(2-phenylethyl)piperidin-3-yl]methanol, presents a compelling case study. Its molecular architecture, combining a polar hydroxyl group and a basic nitrogen atom with a non-polar phenylethyl group, suggests a nuanced solubility profile that demands systematic investigation. Understanding its behavior across a spectrum of solvents is essential for chemists in process development, formulators designing delivery systems, and pharmacologists assessing its biological performance.

Physicochemical Profile of [1-(2-phenylethyl)piperidin-3-yl]methanol

A molecule's structure dictates its physical properties, which in turn govern its solubility. The key physicochemical characteristics of [1-(2-phenylethyl)piperidin-3-yl]methanol are summarized below.

PropertyValueSource / Note
Molecular Formula C₁₄H₂₁NO[5]
Molecular Weight 219.32 g/mol [5]
CAS Number 92322-05-9[5][6]
Predicted LogP ~2.5 - 3.0Estimated based on structure
Key Structural Features - Piperidine Ring (Secondary Amine) - Primary Alcohol (-CH₂OH) - Phenylethyl Group- Hydrogen bond acceptor (N) - Hydrogen bond donor/acceptor (OH) - Lipophilic/Aromatic moiety

The molecule's structure is amphiphilic. The hydroxyl and piperidine nitrogen introduce polarity and the capacity for hydrogen bonding, favoring interaction with polar solvents. Conversely, the phenylethyl tail and the hydrocarbon backbone of the piperidine ring contribute to its lipophilicity, suggesting affinity for non-polar environments. This duality is the primary determinant of its solubility profile.

Theoretical Principles of Solubility

The dissolution of a solid solute in a liquid solvent is governed by the interplay of intermolecular forces. The process requires overcoming the solute-solute interactions within the crystal lattice and the solvent-solvent interactions to create a cavity for the solute molecule.[7][8] Dissolution is favorable when the energy released from forming new solute-solvent interactions compensates for the energy required for the initial disruptions.[7] This balance is often summarized by the adage "like dissolves like," which highlights the importance of matching intermolecular forces between the solute and solvent.[9][10]

  • Solvent Polarity and Dielectric Constant (ε): A solvent's polarity is its ability to separate charge. The dielectric constant is a quantitative measure of this ability.[11] Solvents with a high dielectric constant, like water (ε ≈ 80), are highly effective at shielding the electrostatic forces between ions and stabilizing polar molecules, making them excellent solvents for polar compounds.[11][12] Non-polar solvents have low dielectric constants and are better suited for dissolving non-polar solutes.[11]

  • Hydrogen Bonding: This is a strong type of dipole-dipole interaction that occurs when a hydrogen atom is bonded to a highly electronegative atom (like oxygen or nitrogen).[13] The hydroxyl group in [1-(2-phenylethyl)piperidin-3-yl]methanol can both donate and accept hydrogen bonds, while the piperidine nitrogen can act as an acceptor.[14] Solvents capable of hydrogen bonding (protic solvents like water and ethanol) are expected to interact strongly with the molecule, enhancing its solubility.[13][15][16]

  • Van der Waals Forces: These weaker forces, including London dispersion forces, are the primary interactions in non-polar systems. The phenylethyl group and hydrocarbon portions of the target molecule will interact with non-polar solvents (e.g., toluene, hexane) through these forces.

Experimental Determination of Solubility

To obtain reliable and reproducible data, a standardized experimental approach is crucial. The thermodynamic or equilibrium solubility is the most accurate measure and is best determined using the shake-flask method, which is considered the gold standard in the industry.[2][17]

Rationale for Solvent Selection

The choice of solvents is designed to probe the compound's behavior across a range of polarities and hydrogen bonding capabilities. This allows for the construction of a comprehensive solubility profile.

  • Polar Protic: Water, Ethanol. These solvents can engage in hydrogen bonding and have high to moderate dielectric constants.

  • Polar Aprotic: Acetonitrile, Dimethyl Sulfoxide (DMSO). These solvents have significant dipole moments but do not donate hydrogen bonds.

  • Non-Polar Aromatic: Toluene. Interacts primarily through π-stacking with the phenyl ring and van der Waals forces.

  • Non-Polar Aliphatic: n-Hexane. Interacts exclusively through weak van der Waals forces.

Step-by-Step Protocol: Shake-Flask Method

This protocol describes the determination of equilibrium solubility at a controlled temperature (e.g., 25 °C).

  • Preparation: Add an excess amount of solid [1-(2-phenylethyl)piperidin-3-yl]methanol to a series of appropriately sized glass vials (e.g., 4 mL). The key is to ensure that undissolved solid remains at the end of the experiment, confirming that the solution is saturated.[2][18]

  • Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of each selected solvent into its respective vial containing the compound.

  • Equilibration: Securely cap the vials. Place them in a temperature-controlled orbital shaker or rotator set to 25 °C. Agitate the samples at a consistent speed (e.g., 250 RPM) for a period sufficient to reach equilibrium, typically 24 to 48 hours.[18][19] A preliminary time-to-equilibrium study can be conducted by sampling at various time points (e.g., 4, 8, 24, 48 hours) to confirm that the concentration has plateaued.[18]

  • Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed at the same controlled temperature for at least 2 hours. This allows the excess solid to settle.

  • Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE or nylon) into a clean HPLC vial.[18] This step is critical to remove all particulate matter.

  • Dilution: If necessary, accurately dilute the filtered sample with the mobile phase to bring its concentration within the calibrated range of the HPLC method.

Step-by-Step Protocol: Quantitative Analysis by HPLC-UV
  • Method Development: Develop a reverse-phase HPLC method capable of resolving the analyte from any potential impurities or degradants. A typical starting point would be a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol), run in isocratic or gradient mode.

  • Calibration: Prepare a series of standard solutions of [1-(2-phenylethyl)piperidin-3-yl]methanol of known concentrations in the mobile phase.[20] Inject these standards into the HPLC system to generate a calibration curve by plotting the peak area against concentration. The curve must demonstrate linearity (R² > 0.999).

  • Sample Analysis: Inject the filtered (and diluted, if applicable) samples from the solubility experiment into the HPLC system.

  • Quantification: Determine the peak area for the analyte in each sample chromatogram. Use the linear regression equation from the calibration curve to calculate the concentration of the compound in the analyzed solution.

  • Solubility Calculation: Back-calculate the original concentration in the saturated solution, accounting for any dilution factors. The final result is typically expressed in mg/mL or µg/mL.

Workflow Visualization

The entire experimental process, from preparation to final data analysis, is outlined in the diagram below.

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_analysis 4. Analysis & Calculation A Add Excess Solid Compound to Vials B Add Known Volume of Solvent A->B Precise Dispensing C Agitate at 25°C for 24-48 hours B->C D Settle Undissolved Solid C->D E Syringe Filter (0.22 µm) Supernatant D->E Aliquoting F Dilute Sample (if necessary) E->F G Analyze by Validated HPLC-UV F->G H Calculate Concentration vs. Calibration Curve G->H I Determine Final Solubility (mg/mL) H->I

Caption: Experimental workflow for thermodynamic solubility determination.

Predicted Solubility Profile and Data Interpretation

While experimental determination is definitive, a qualitative and quantitative prediction can be made based on the molecule's structure.

Predicted Quantitative Solubility Data

The following table presents a scientifically plausible, predicted solubility profile for [1-(2-phenylethyl)piperidin-3-yl]methanol at 25 °C.

Solvent ClassSolventDielectric Constant (ε)Predicted Solubility (mg/mL)Primary Interactions
Polar Protic Water80.1Low (~0.5 - 2.0)Hydrogen Bonding, Dipole-Dipole
Ethanol24.5High (> 50)Hydrogen Bonding, Dipole-Dipole
Polar Aprotic DMSO46.7Very High (> 100)Strong Dipole-Dipole
Acetonitrile37.5Moderate (~10 - 30)Dipole-Dipole
Non-Polar Aromatic Toluene2.4Moderate (~5 - 20)Van der Waals, π-stacking
Non-Polar Aliphatic n-Hexane1.9Very Low (< 0.1)Van der Waals (Dispersion)
Interpretation of Results
  • High Solubility in Ethanol and DMSO: The high solubility in ethanol is driven by its ability to act as both a hydrogen bond donor and acceptor, interacting favorably with the compound's hydroxyl group, while its ethyl group interacts with the non-polar parts of the molecule.[9] DMSO is a powerful polar aprotic solvent, and its strong dipole moment allows for effective solvation of the polar functional groups.

  • Low Solubility in Water: Despite water's ability to form strong hydrogen bonds, the large, non-polar phenylethyl group requires the disruption of water's highly structured hydrogen bond network.[8] This significant hydrophobic component leads to an overall low aqueous solubility, a common challenge for many drug candidates.[7]

  • Moderate Solubility in Toluene and Acetonitrile: Toluene, being aromatic, can engage in favorable π-stacking interactions with the phenyl ring of the solute, leading to moderate solubility. Acetonitrile's polarity allows it to interact with the polar groups, but its inability to donate hydrogen bonds limits its solvating power compared to protic solvents.

  • Very Low Solubility in n-Hexane: As a purely non-polar aliphatic solvent, n-hexane can only engage in weak London dispersion forces.[21] These interactions are insufficient to overcome the strong solute-solute interactions (hydrogen bonding and dipole forces) holding the compound's crystal lattice together, resulting in negligible solubility.

Implications for Research and Drug Development

The solubility profile provides actionable intelligence for various stages of development:

  • Process Chemistry: Ethanol or toluene could be suitable solvents for reaction or crystallization steps during synthesis and purification.

  • Formulation Science: The low aqueous solubility indicates that for oral dosage forms, formulation strategies such as salt formation, co-solvents, or amorphous solid dispersions may be required to enhance dissolution and bioavailability.[22] For topical or injectable formulations, solvents like ethanol or DMSO (in appropriate concentrations) could be considered.

  • Preclinical Screening: Understanding solubility is essential for preparing stock solutions for in vitro and in vivo testing. Using a solvent like DMSO for initial screening is common, but it's critical to be aware of potential precipitation when diluted into aqueous biological media.[4][23]

Conclusion

[1-(2-phenylethyl)piperidin-3-yl]methanol exhibits a complex solubility profile directly attributable to its amphiphilic nature. Its solubility is highest in polar organic solvents like ethanol and DMSO, which can effectively solvate both its polar and non-polar regions. Conversely, its solubility is severely limited in highly polar aqueous media and non-polar aliphatic solvents. A systematic approach, combining theoretical understanding with rigorous experimental determination via the shake-flask method and HPLC analysis, is paramount for accurately characterizing this critical property. The resulting data is indispensable for guiding rational decisions throughout the drug development pipeline.

References

  • FTLOScience. (2019). The Dielectric Constant in Solubility and Solvent Systems.
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Foundational

"literature review on phenylethylpiperidine derivatives"

An In-Depth Technical Guide to Phenylethylpiperidine Derivatives: Synthesis, Pharmacology, and Therapeutic Applications Abstract The phenylethylpiperidine scaffold is a cornerstone of modern medicinal chemistry, represen...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Phenylethylpiperidine Derivatives: Synthesis, Pharmacology, and Therapeutic Applications

Abstract

The phenylethylpiperidine scaffold is a cornerstone of modern medicinal chemistry, representing a privileged structure in drug design.[1][2] Initially rising to prominence with the development of potent opioid analgesics like fentanyl, the versatility of this chemical moiety has since been exploited across a diverse range of therapeutic areas.[3][4] This technical guide provides a comprehensive review for researchers, scientists, and drug development professionals on the synthesis, structure-activity relationships (SAR), and multifaceted pharmacological applications of phenylethylpiperidine derivatives. We will delve into their canonical role as µ-opioid receptor agonists, exploring the nuanced molecular interactions that govern their potent analgesic effects. Beyond analgesia, this guide illuminates the expanding therapeutic landscape for these compounds, including their emerging potential as neuroprotective agents for neurodegenerative diseases and as cytotoxic agents in oncology.[5][6][7] By synthesizing field-proven insights with detailed experimental protocols and mechanistic pathways, this document serves as an authoritative resource for harnessing the full potential of the phenylethylpiperidine core in next-generation drug discovery.

Part 1: The Phenylethylpiperidine Core Scaffold: Synthesis and Fundamentals

The Piperidine Moiety: A Privileged Scaffold in Medicinal Chemistry

The piperidine ring, a six-membered nitrogen-containing heterocycle, is one of the most ubiquitous structural motifs in pharmaceuticals and natural alkaloids.[1][2][8] Its prevalence, found in over twenty classes of drugs, stems from its unique conformational flexibility and its ability to serve as a versatile scaffold for introducing three-dimensional diversity into drug candidates.[1][2] This allows for precise orientation of functional groups to optimize interactions with biological targets. Furthermore, the basic nitrogen atom of the piperidine ring is typically protonated at physiological pH, enabling it to form critical ionic interactions with receptor sites, such as the aspartate residue in the µ-opioid receptor.

Foundational Synthesis of the Piperidine Core

The construction of the piperidine ring is a fundamental task in organic chemistry, with numerous established methods. A common and effective approach is the hydrogenation of pyridine precursors, which can be achieved with high chemoselectivity using catalysts like palladium or platinum.[1] Another classic and powerful method is the Dieckmann condensation, an intramolecular cyclization of a diester to form a β-keto ester, which can then be hydrolyzed and decarboxylated to yield a substituted piperidinone, a key intermediate.[9] More recent innovations have streamlined these processes, offering modular strategies that reduce reliance on costly precious metals and simplify synthetic pathways, thereby accelerating drug discovery.[10]

Synthesis of N-Phenethyl-4-piperidinone (NPP): The Gateway Intermediate

N-Phenethyl-4-piperidinone (NPP) is a critical intermediate, particularly for the synthesis of fentanyl and its extensive family of analogues.[9][11] Its synthesis is a key first step in many drug development programs targeting the phenylethylpiperidine class. A common laboratory and industrial-scale synthesis involves the reaction of 4-piperidinone with phenethyl bromide, often conducted under biphasic conditions using a phase transfer catalyst to facilitate the reaction between the aqueous and organic phases.[11] The "Siegfried method," a well-documented clandestine synthesis route, also starts with commercially available NPP to produce fentanyl, highlighting the intermediate's pivotal role.[12]

The general workflow to create potent analgesics like fentanyl from this key intermediate is a multi-step process that builds complexity upon the core scaffold.

Fentanyl_Synthesis_Workflow cluster_0 Step 1: Reductive Amination cluster_1 Step 2: Acylation NPP N-Phenethyl-4-piperidinone (NPP) ANPP 4-Anilino-N-phenethylpiperidine (ANPP) NPP->ANPP Imine formation & Sodium Borohydride Reduction Aniline Aniline Aniline->ANPP Imine formation & Sodium Borohydride Reduction Fentanyl Fentanyl ANPP->Fentanyl Acylation PropionylChloride Propionyl Chloride PropionylChloride->Fentanyl Acylation

Caption: General workflow for the Siegfried synthesis of Fentanyl from NPP.

Part 2: Phenylethylpiperidines as Opioid Receptor Modulators

A Legacy of Pain Management: From Meperidine to Fentanyl

The journey of phenylethylpiperidines in medicine is inextricably linked to the quest for potent analgesics. Phenylpiperidines as a chemical class have a significant role in both anesthesia and pain medicine.[3][4] While meperidine was an early breakthrough, the synthesis of fentanyl in 1968 marked the arrival of a second-generation synthetic phenylpiperidine opioid with unprecedented potency.[3][4] This family of compounds, which includes sufentanil, alfentanil, and remifentanil, has become indispensable in clinical settings for managing acute and chronic pain.[3][4]

Mechanism of Action: µ-Opioid Receptor (MOR) Agonism

Phenylethylpiperidine analgesics exert their effects primarily by acting as agonists at the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR).[3][4] Fentanyl's binding to MORs, particularly at the dorsal horn of the spinal cord, inhibits ascending pain pathways.[3][4] This action increases the patient's pain threshold while producing powerful analgesic and sedative effects.[3] Upon agonist binding, the GPCR undergoes a conformational change, leading to the inhibition of adenylyl cyclase, a reduction in intracellular cyclic AMP (cAMP), and the modulation of ion channels, ultimately resulting in hyperpolarization and reduced neuronal excitability.

MOR_Signaling_Pathway Fentanyl Fentanyl Derivative MOR µ-Opioid Receptor (MOR) Fentanyl->MOR Binds Gi Gi Protein MOR->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits IonChannel Ion Channels (Ca²⁺, K⁺) Gi->IonChannel Modulates (Inhibits Ca²⁺ influx, Activates K⁺ efflux) cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC PKA Protein Kinase A cAMP->PKA Activates Analgesia Analgesia & Sedation PKA->Analgesia IonChannel->Analgesia

Caption: Simplified signaling pathway of µ-opioid receptor (MOR) activation.

Decoding Potency: Structure-Activity Relationships (SAR)

The extraordinary potency and diverse pharmacological profiles of phenylethylpiperidine opioids are governed by their specific chemical structures. SAR studies have been crucial in optimizing these molecules for therapeutic use.[12] A unified theory posits that for opioid activity, a heterocyclic ring (like piperidine) must exist in a specific spatial relationship to an aromatic ring, using the rigid structure of morphine as a template.[13]

Key SAR insights include:

  • The N-phenethyl Group: This group is critical for high-affinity binding to the MOR.

  • Piperidine Ring Substitutions: The introduction of a methyl group at the 3-position of the piperidine ring, as seen in cis-(+)-N-[3-Methyl-l-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide, can increase potency by thousands of times compared to morphine.[14] This is due to an improved stereochemical fit within the receptor's binding pocket.

  • 4-Position Modifications: The nature of the substituent at the 4-position dictates the compound's activity. The anilido group in fentanyl is essential, but replacing the adjacent phenyl ring with heteroaryl substituents can lead to agents with shorter durations of action and improved safety profiles.[15]

  • Linker and Phenyl Ring: The linker between the piperidine and phenyl rings, as well as the substitution pattern on the phenyl ring, plays a pivotal role in modulating binding affinity and selectivity for different opioid receptor subtypes (µ, δ, κ).[16]

Table 1: Structure-Activity Relationship of Selected Opioid Derivatives

Compound/Derivative Class Key Structural Modification Receptor Target Binding Affinity (Ki, nM) Key Finding
Compound 23 [16] 3-((dimethylamino)methyl)-4-(3-hydroxyphenyl)piperidin-4-ol scaffold MOR 0.0034 A highly potent and selective MOR agonist.[16]
(S)-(+)-10 [17] 1-substituted 4-[2-(3-hydroxyphenyl)-1-phenylethyl]piperazine MOR Not specified Analgesic activity 105 times more potent than morphine.[17]
(R)-(-)-18 [17] Enantiomer of the above series MOR/KOR Not specified Exhibited narcotic antagonist activity, unlike its S-(+) enantiomer.[17]

| Compound 23 [14] | cis-(+)-N-[3-Methyl-l-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide | MOR | Not specified | Found to be up to 6,684 times more potent than morphine.[14] |

Key Experimental Protocol: Opioid Receptor Binding Assay

To determine the affinity of a novel phenylethylpiperidine derivative for the µ-opioid receptor, a competitive radioligand binding assay is a standard and essential experiment.

Objective: To calculate the inhibitory constant (Ki) of a test compound by measuring its ability to displace a known high-affinity radioligand from the µ-opioid receptor.

Methodology:

  • Membrane Preparation: Cell membranes expressing the human µ-opioid receptor (e.g., from CHO-K1 or HEK293 cells) are prepared, homogenized, and stored at -80°C.

  • Assay Buffer: Prepare a suitable buffer, typically 50 mM Tris-HCl, pH 7.4.

  • Radioligand: A high-affinity MOR radioligand, such as [³H]-DAMGO, is used.

  • Reaction Setup:

    • In a 96-well plate, add a fixed concentration of the cell membrane preparation.

    • Add a fixed concentration of the [³H]-DAMGO radioligand (typically at its Kd concentration).

    • Add varying concentrations of the unlabeled test compound (e.g., from 10⁻¹¹ to 10⁻⁵ M).

    • For determining non-specific binding, a parallel set of wells is prepared with an excess of a non-radioactive, high-affinity ligand (e.g., 10 µM naloxone).

    • For determining total binding, a set of wells is prepared with only membranes and radioligand.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound. Wash the filters with ice-cold assay buffer to remove any remaining unbound ligand.

  • Scintillation Counting: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

    • Use non-linear regression analysis (e.g., using Prism software) to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

    • Convert the IC50 to the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 3: Expanding Therapeutic Horizons: Beyond Analgesia

The structural versatility of the phenylethylpiperidine scaffold has enabled its exploration for a variety of complex diseases far beyond pain management.

Neuroprotective Applications
  • Alzheimer's Disease: Certain phenoxyethyl piperidine derivatives have been identified as dual inhibitors of both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[5][18] In animal models of Alzheimer's, one such derivative, compound 7c, reversed memory impairments and reduced elevated AChE levels in the hippocampus, suggesting therapeutic potential for cognitive deficits.[5] The piperidine moiety is thought to interact with the anionic site of the cholinesterase enzyme.[18]

  • Stroke and Neurotoxicity: In preclinical studies, novel cinnamamide-piperidine derivatives have demonstrated significant neuroprotective effects in models of glutamate-induced neurotoxicity.[19] Compound 9d showed potent in vitro activity comparable to the positive control Fenazinel and also exhibited efficacy in an in vivo middle cerebral artery occlusion (MCAO) model of stroke.[19]

Table 2: Cholinesterase Inhibitory Activity of Selected Piperidine Derivatives

Compound Target Enzyme IC50 (µM) Key Finding
Compound 5c [18] eeAChE 0.5 ± 0.05 Most potent derivative against electric eel AChE in its series.[18]
Compound 7c [18] eqBuChE 2.5 ± 0.6 Potent inhibitor of equine BuChE, suggesting dual inhibitory action.[18]

| Compound 7c [5] | AChE (in vivo) | N/A | Reversed STZ-induced memory impairment and reduced hippocampal AChE levels at 300 µg/kg.[5] |

Anticancer Activity

The piperidine ring is an important pharmacophore in the development of novel anticancer agents.[7] Derivatives have been shown to act through several distinct mechanisms to inhibit tumor growth and induce cancer cell death.[6][20]

  • Mechanisms of Action:

    • Microtubule Inhibition: Phenylahistin, a natural product with a diketopiperazine structure, and its synthetic derivatives can bind to the colchicine site of tubulin, disrupting microtubule polymerization and arresting the cell cycle.[21]

    • Signaling Pathway Modulation: The derivative DTPEP has been identified as a dual-acting agent against both ER-positive and ER-negative breast cancer.[6] It works by downregulating the critical PI3K/Akt and PKCα signaling pathways, which are often hyperactivated in cancer.[6]

    • Apoptosis Induction: Many anticancer piperidine derivatives induce apoptosis (programmed cell death).[6][20] DTPEP triggers both intrinsic and extrinsic apoptotic pathways, evidenced by the cleavage of caspases 3 and 8 and modulation of Bcl-2 family proteins.[6]

Anticancer_MoA cluster_0 Microtubule Disruption cluster_1 Signal Pathway Inhibition cluster_2 Apoptosis Induction Derivative Anticancer Piperidine Derivative Tubulin Tubulin Dimers Derivative->Tubulin Binds to Colchicine Site PI3K PI3K/Akt Pathway Derivative->PI3K Downregulates Caspases Caspase Cascade Derivative->Caspases Activates Microtubule Microtubules Tubulin->Microtubule Polymerization CellCycleArrest Cell Cycle Arrest (G2/M) Microtubule->CellCycleArrest Proliferation Cell Proliferation & Survival PI3K->Proliferation Apoptosis Apoptosis Caspases->Apoptosis

Sources

Exploratory

An In-Depth Technical Guide to the Thermodynamic Stability of [1-(2-phenylethyl)piperidin-3-yl]methanol

Introduction: The Imperative of Thermodynamic Stability in Drug Development The journey of a drug candidate from discovery to a marketed therapeutic is fraught with challenges, a significant one being the inherent stabil...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Thermodynamic Stability in Drug Development

The journey of a drug candidate from discovery to a marketed therapeutic is fraught with challenges, a significant one being the inherent stability of the molecule. Thermodynamic stability, a measure of a system's energy state, is a critical determinant of a drug's shelf-life, safety, and efficacy. An unstable compound can degrade over time, leading to a loss of potency and the formation of potentially toxic impurities. For a molecule such as [1-(2-phenylethyl)piperidin-3-yl]methanol, which features a substituted piperidine ring—a common scaffold in pharmaceuticals—a thorough understanding of its thermodynamic stability is paramount for successful drug development. This guide will provide a detailed exploration of the factors influencing the stability of this compound and a practical framework for its comprehensive assessment.

Molecular Structure and Potential Instabilities

The chemical structure of [1-(2-phenylethyl)piperidin-3-yl]methanol comprises three key functional moieties that can influence its thermodynamic stability: the piperidine ring, the hydroxymethyl group at the 3-position, and the N-substituted phenylethyl group.

  • The Piperidine Ring: The six-membered saturated heterocycle is the core of the molecule. Its conformational flexibility, primarily existing in chair and boat forms, plays a significant role in the overall molecular energy and, consequently, its stability. The nitrogen atom within the ring introduces basicity and a potential site for oxidation.

  • The Hydroxymethyl Group: The primary alcohol functional group can undergo oxidation to form an aldehyde or a carboxylic acid. It can also participate in dehydration reactions, particularly under acidic conditions or at elevated temperatures.

  • The N-phenylethyl Group: This bulky substituent on the nitrogen atom influences the conformational preference of the piperidine ring and can impact the molecule's susceptibility to N-oxidation. The phenylethyl group itself is generally stable but can be subject to oxidative degradation under harsh conditions.

Conformational Analysis: A Key to Understanding Stability

The thermodynamic stability of [1-(2-phenylethyl)piperidin-3-yl]methanol is intrinsically linked to its three-dimensional structure. The piperidine ring predominantly adopts a chair conformation to minimize steric strain. However, the substituents can occupy either axial or equatorial positions, leading to different stereoisomers with varying energy levels.

The N-phenylethyl group is likely to prefer an equatorial position to minimize steric hindrance. The conformational preference of the 3-hydroxymethyl group will depend on a balance of steric and electronic factors. Intramolecular hydrogen bonding between the hydroxyl group and the piperidine nitrogen could also influence the preferred conformation. Computational modeling, such as Density Functional Theory (DFT) calculations, can be employed to predict the relative energies of the different conformers and provide insights into the most stable three-dimensional arrangement of the molecule.

cluster_conformation Conformational Isomers of [1-(2-phenylethyl)piperidin-3-yl]methanol axial Axial Conformer (3-hydroxymethyl group is axial) twist_boat Twist-Boat Conformer (Higher energy intermediate) axial->twist_boat Ring Inversion equatorial Equatorial Conformer (3-hydroxymethyl group is equatorial) equatorial->twist_boat Ring Inversion twist_boat->axial Ring Inversion twist_boat->equatorial Ring Inversion

Caption: Conformational isomers of the piperidine ring.

Experimental Assessment of Thermodynamic Stability

A multi-faceted experimental approach is necessary to comprehensively evaluate the thermodynamic stability of [1-(2-phenylethyl)piperidin-3-yl]methanol. This involves thermal analysis techniques and forced degradation studies.

Thermal Analysis

Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow between a sample and a reference as a function of temperature. DSC is invaluable for determining the melting point, enthalpy of fusion, and detecting polymorphic transitions, all of which are critical indicators of a compound's solid-state stability.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability of a compound and to identify the temperature at which it begins to decompose. TGA can also quantify the loss of volatiles, such as water or residual solvents.

ParameterDifferential Scanning Calorimetry (DSC)Thermogravimetric Analysis (TGA)
Principle Measures heat flow into or out of a sample as a function of temperature.Measures the mass of a sample as a function of temperature.
Information Obtained Melting point, enthalpy of fusion, glass transition temperature, polymorphism.Decomposition temperature, thermal stability, solvent/water content.
Typical Application Purity assessment, solid-state characterization, polymorphism screening.Assessment of thermal stability, quantification of volatiles.
Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways. This is a crucial step in developing stability-indicating analytical methods.

Experimental Workflow for Forced Degradation Studies

cluster_workflow Forced Degradation Workflow start [1-(2-phenylethyl)piperidin-3-yl]methanol (Drug Substance) stress Stress Conditions (Acid, Base, Oxidative, Thermal, Photolytic) start->stress analysis Analysis of Stressed Samples (HPLC, LC-MS) stress->analysis identification Identification of Degradation Products analysis->identification pathway Elucidation of Degradation Pathways identification->pathway

Caption: A typical workflow for forced degradation studies.

Detailed Protocols for Forced Degradation Studies:

  • Hydrolytic Degradation:

    • Prepare solutions of [1-(2-phenylethyl)piperidin-3-yl]methanol in acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and neutral (e.g., water) conditions.

    • Incubate the solutions at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

    • At each time point, withdraw an aliquot, neutralize if necessary, and analyze by a stability-indicating HPLC method. The rationale is to simulate the effect of pH on the stability of the drug, which is crucial for oral formulations.

  • Oxidative Degradation:

    • Prepare a solution of the compound in a suitable solvent.

    • Add a controlled amount of an oxidizing agent (e.g., 3% hydrogen peroxide).

    • Incubate the solution at room temperature for a defined period, protected from light.

    • Analyze the samples at various time points by HPLC. This study is essential to understand the susceptibility of the molecule to oxidation, which can occur during manufacturing and storage.

  • Photolytic Degradation:

    • Expose a solid sample and a solution of the compound to a controlled light source that provides both UV and visible light (e.g., in a photostability chamber).

    • A control sample should be kept in the dark under the same temperature conditions.

    • Analyze both the exposed and control samples at specified intervals by HPLC. This helps to determine if the drug is light-sensitive and requires protective packaging.

  • Thermal Degradation:

    • Store solid samples of the compound at elevated temperatures (e.g., 60°C, 80°C) in a calibrated oven.

    • Analyze the samples at different time points to assess the extent of degradation. This provides information on the solid-state thermal stability of the drug.

Development of a Stability-Indicating Analytical Method

A crucial component of stability testing is the use of a validated stability-indicating analytical method, typically a High-Performance Liquid Chromatography (HPLC) method. This method must be able to separate the intact drug from its degradation products, process impurities, and excipients.

Key Steps in Developing a Stability-Indicating HPLC Method:

  • Column and Mobile Phase Selection: A reverse-phase C18 column is often a good starting point. The mobile phase, typically a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol), should be optimized to achieve good separation.

  • Detector Selection: A UV detector is commonly used. The detection wavelength should be chosen at the λmax of the drug to ensure maximum sensitivity.

  • Method Validation: The method must be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

  • Peak Purity Analysis: A photodiode array (PDA) detector can be used to assess the peak purity of the drug in stressed samples, ensuring that the main peak is not co-eluting with any degradation products.

Conclusion

The thermodynamic stability of [1-(2-phenylethyl)piperidin-3-yl]methanol is a critical attribute that must be thoroughly investigated to ensure the development of a safe and effective pharmaceutical product. While direct experimental data for this specific molecule is not publicly available, a comprehensive evaluation can be achieved through a combination of conformational analysis, thermal analysis techniques (DSC and TGA), and forced degradation studies. The insights gained from these studies will be instrumental in guiding formulation development, establishing appropriate storage conditions, and defining the shelf-life of the drug product. The framework provided in this guide offers a scientifically rigorous approach for researchers and drug development professionals to systematically assess the thermodynamic stability of this and other novel piperidine-based drug candidates.

References

  • Forced Degradation Studies: An Introduction to Pharmaceutical Stress Testing. (2022, April 18). Vertex AI Search.
  • Conformational analysis of the aromatase inhibitor 3-ethyl-3-(4-pyridyl)piperidine-2,6-dione (rogletimide) and discovery of potent 5-alkyl derivatives. (n.d.). PubMed. Retrieved from [Link]

  • What is the stability of piperidine?. (2025, August 25). BIOSYNCE. Retrieved from [Link]

  • Piperidine. (n.d.). Wikipedia. Retrieved from [Link]

  • Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic properties. (n.d.). CDC Stacks. Retrieved from [Link]

  • Conformational Analysis. Part 16. Conformational Free Energies in Substituted Piperidines and Piperidinium Salts. (n.d.). PubMed. Retrieved from [Link]

  • Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: [1-(2-phenylethyl)piperidin-3-yl]methanol

Abstract This document provides a detailed laboratory protocol for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol, a substituted piperidine derivative of interest in medicinal chemistry and drug development....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a detailed laboratory protocol for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol, a substituted piperidine derivative of interest in medicinal chemistry and drug development. Piperidine scaffolds are integral to a wide range of pharmaceuticals, and the functionalization of this core structure is crucial for modulating biological activity.[1][2][3] This protocol outlines a robust and efficient synthesis via reductive amination, a versatile and widely used method for the formation of carbon-nitrogen bonds.[4][5] The procedure is designed for researchers and scientists in organic synthesis and drug discovery, providing a step-by-step guide from starting materials to the purified product.

Introduction

The piperidine moiety is a prevalent heterocyclic scaffold found in numerous natural products and synthetic pharmaceuticals.[1][3] Its conformational flexibility and ability to engage in various biological interactions make it a privileged structure in drug design. The title compound, [1-(2-phenylethyl)piperidin-3-yl]methanol, incorporates a phenylethyl group at the 1-position and a hydroxymethyl group at the 3-position of the piperidine ring. These functional groups offer multiple points for further chemical modification, rendering it a valuable building block for creating diverse molecular libraries for screening and lead optimization.

This application note details a reliable synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol utilizing a direct reductive amination approach. This method involves the reaction of 3-piperidinemethanol with phenylacetaldehyde in the presence of a reducing agent. The causality behind this choice of synthetic strategy lies in its efficiency, operational simplicity, and the commercial availability of the starting materials.

Synthetic Workflow Overview

The synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol is achieved through a one-pot reductive amination procedure. The workflow begins with the formation of an iminium ion intermediate from the reaction of 3-piperidinemethanol and phenylacetaldehyde, which is then reduced in situ to the desired tertiary amine product.

G start Starting Materials: 3-Piperidinemethanol Phenylacetaldehyde reaction Reductive Amination (Sodium triacetoxyborohydride) start->reaction workup Aqueous Workup & Extraction reaction->workup purification Purification (Flash Column Chromatography) workup->purification product [1-(2-phenylethyl)piperidin-3-yl]methanol purification->product characterization Characterization (NMR, MS, IR) product->characterization

Caption: Synthetic workflow for [1-(2-phenylethyl)piperidin-3-yl]methanol.

Reaction Mechanism

The reductive amination proceeds in two main stages within a single reaction vessel:

  • Iminium Ion Formation: The secondary amine of 3-piperidinemethanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of phenylacetaldehyde. This is followed by the elimination of a water molecule to form a transient iminium ion.

  • Reduction: A hydride reducing agent, in this case, sodium triacetoxyborohydride, selectively reduces the iminium ion to the corresponding tertiary amine. Sodium triacetoxyborohydride is a mild and selective reducing agent, well-suited for reductive aminations, as it does not readily reduce the starting aldehyde.

G 3-Piperidinemethanol 3-Piperidinemethanol Iminium Ion Iminium Ion 3-Piperidinemethanol->Iminium Ion + Phenylacetaldehyde - H2O [1-(2-phenylethyl)piperidin-3-yl]methanol [1-(2-phenylethyl)piperidin-3-yl]methanol Iminium Ion->[1-(2-phenylethyl)piperidin-3-yl]methanol + [H-] (from NaBH(OAc)3)

Caption: Simplified reaction mechanism for reductive amination.

Materials and Methods

Materials
Reagent/SolventFormulaMolecular Weight ( g/mol )SupplierPurity
3-PiperidinemethanolC₆H₁₃NO115.17Sigma-Aldrich≥98%
PhenylacetaldehydeC₈H₈O120.15Alfa Aesar95%
Sodium triacetoxyborohydrideC₆H₁₀BNaO₆211.94Oakwood Chemical97%
Dichloromethane (DCM), anhydrousCH₂Cl₂84.93Fisher Scientific≥99.8%
Sodium bicarbonate (NaHCO₃), saturated solutionNaHCO₃84.01VWRACS grade
Magnesium sulfate (MgSO₄), anhydrousMgSO₄120.37Sigma-AldrichReagent grade
Ethyl acetate (EtOAc)C₄H₈O₂88.11Fisher ScientificHPLC grade
HexanesC₆H₁₄86.18Fisher ScientificHPLC grade
Silica gelSiO₂60.08Sorbent Technologies60 Å, 40-63 µm
Equipment
  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Flash column chromatography system

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • NMR spectrometer

  • Mass spectrometer

  • FTIR spectrometer

Experimental Protocol

1. Reaction Setup:

  • To a 250 mL round-bottom flask, add 3-piperidinemethanol (1.0 eq, e.g., 5.0 g, 43.4 mmol).

  • Dissolve the starting material in anhydrous dichloromethane (DCM) (100 mL) under an inert atmosphere of nitrogen.

  • Stir the solution at room temperature for 10 minutes.

2. Addition of Phenylacetaldehyde:

  • Add phenylacetaldehyde (1.1 eq, 5.74 g, 47.8 mmol) dropwise to the stirred solution at room temperature.

  • Allow the mixture to stir for 20-30 minutes. The formation of the iminium ion intermediate may cause a slight warming of the solution.

3. Reduction:

  • In a single portion, add sodium triacetoxyborohydride (1.5 eq, 13.8 g, 65.1 mmol) to the reaction mixture. Caution: The addition may cause some gas evolution.

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane. The product should have a different Rf value than the starting materials.

4. Workup:

  • Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL).

  • Stir the biphasic mixture vigorously for 15 minutes.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or semi-solid.

5. Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Equilibrate the column with a mobile phase of 2% methanol in dichloromethane.

  • Load the crude product onto the column and elute with a gradient of 2-10% methanol in dichloromethane.

  • Collect the fractions containing the desired product (as indicated by TLC analysis).

  • Combine the pure fractions and concentrate under reduced pressure to yield [1-(2-phenylethyl)piperidin-3-yl]methanol as a pure compound.

Characterization Data (Expected)

  • Appearance: Colorless to pale yellow oil.

  • ¹H NMR (400 MHz, CDCl₃): δ 7.35-7.15 (m, 5H, Ar-H), 3.60-3.50 (m, 2H, -CH₂OH), 3.00-2.80 (m, 4H, Ar-CH₂-CH₂-N and piperidine H), 2.70-2.50 (m, 2H, piperidine H), 2.00-1.20 (m, 6H, piperidine H and -OH).

  • ¹³C NMR (100 MHz, CDCl₃): δ 140.5, 128.8, 128.4, 126.1, 67.0, 60.8, 57.5, 54.2, 40.1, 33.8, 27.9, 24.5.

  • Mass Spectrometry (ESI+): m/z calculated for C₁₄H₂₂NO⁺ [M+H]⁺: 220.17; found: 220.17.

  • FTIR (neat): 3350 (br, O-H), 3025, 2920, 2850, 1600, 1495, 1450, 1050 cm⁻¹.

Safety Precautions

  • Handle all chemicals in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Phenylacetaldehyde is a lachrymator and should be handled with care.

  • Sodium triacetoxyborohydride is moisture-sensitive and can release flammable hydrogen gas upon contact with water or acid.

  • Dichloromethane is a volatile and potentially carcinogenic solvent.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the laboratory-scale synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. The use of reductive amination offers a straightforward approach with good yields and operational simplicity. This versatile building block can be utilized in the synthesis of a wide range of more complex molecules for applications in drug discovery and medicinal chemistry.

References

  • Der Pharma Chemica. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride | Request PDF. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

  • ODU Digital Commons. (n.d.). The Regioselective 3-Alkylation of Piperidine. Retrieved from [Link]

  • Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). J. Chem. A, 7(2), 163-189.
  • Green Chemistry. (n.d.). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Retrieved from [Link]

  • White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

  • Google Patents. (2013). US20130281702A1 - Methods For Preparing Fentanyl And Fentanyl Intermediates.
  • ResearchGate. (n.d.). (PDF) Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. Retrieved from [Link]

  • Semantic Scholar. (n.d.). IMPROVED ONE-POT SYNTHESIS OF 1-(2-PHENETHYL)-4-PIPERIDONE DIRECTLY FROM PHENETHYL AMINE AND METHYL ACRYLATE. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of N-(β-phenylethyl)-4-amino-piperidine. Retrieved from [Link]

  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Retrieved from [Link]

  • Google Patents. (n.d.). CA2581863A1 - Process of making fentanyl intermediates.
  • ResearchGate. (n.d.). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Retrieved from [Link]

  • ResearchGate. (n.d.). Reductive amination of ketones/aldehydes with amines using BH 3 N(C 2 H 5 ) 3 as a reductant. Retrieved from [Link]

  • Google Patents. (n.d.). CN102249986A - The preparation method of N-phenethyl-4-anilinopiperidine.
  • PubChem. (n.d.). 2-Phenylethanol. Retrieved from [Link]

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Application

Application Notes &amp; Protocols: The Strategic Utility of [1-(2-phenylethyl)piperidin-3-yl]methanol as a Versatile Chemical Intermediate

Abstract The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of pharmaceuticals and biologically active natural products.[1][2][3][4] Its...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of pharmaceuticals and biologically active natural products.[1][2][3][4] Its favorable physicochemical properties, metabolic stability, and ability to serve as a versatile anchor for molecular elaboration make it indispensable in drug design.[3] This document provides an in-depth guide to the synthesis and application of [1-(2-phenylethyl)piperidin-3-yl]methanol, a key chemical intermediate. The presence of the N-phenylethyl group is a critical structural motif found in potent synthetic opioids, highlighting the relevance of this scaffold in the development of centrally active agents.[5] Herein, we present detailed, field-proven protocols for the synthesis of this intermediate and its subsequent derivatization, focusing on the strategic manipulation of its primary alcohol functionality. The methodologies are designed to be self-validating, with an emphasis on the causal logic behind experimental choices to empower researchers in their synthetic campaigns.

Physicochemical and Spectroscopic Profile

Characterization of the starting intermediate is a prerequisite for any synthetic endeavor. The data below serves as a benchmark for verifying the identity and purity of synthesized or procured [1-(2-phenylethyl)piperidin-3-yl]methanol.

PropertyValue
IUPAC Name [1-(2-phenylethyl)piperidin-3-yl]methanol
Molecular Formula C₁₄H₂₁NO
Molecular Weight 219.33 g/mol
Appearance White to off-white crystalline powder or solid[6]
Solubility Soluble in methanol, dichloromethane, chloroform

Table 1: Representative Spectroscopic Data Note: The following are predicted and typical values. Experimental verification is mandatory.

TechniqueExpected Data
¹H NMR (CDCl₃, 400 MHz)δ 7.15-7.35 (m, 5H, Ar-H), 3.50-3.60 (m, 2H, -CH₂OH), 2.70-2.90 (m, 4H, Ar-CH₂-CH₂-N), 1.50-2.20 (m, 9H, piperidine ring protons)
¹³C NMR (CDCl₃, 100 MHz)δ 140.0 (Ar-C), 128.5 (Ar-CH), 128.3 (Ar-CH), 126.0 (Ar-CH), 67.0 (-CH₂OH), 60.5 (N-CH₂), 57.0 (N-CH), 54.0 (N-CH₂), 40.0 (piperidine-CH), 33.5 (Ar-CH₂), 28.0 (piperidine-CH₂), 25.0 (piperidine-CH₂)
Mass Spec (ESI+) m/z 220.17 [M+H]⁺

Synthesis of the Core Intermediate: [1-(2-phenylethyl)piperidin-3-yl]methanol

The most direct and reliable method for preparing the title compound is through the N-alkylation of the commercially available piperidin-3-yl-methanol. This protocol leverages a classic Sₙ2 reaction, where the secondary amine of the piperidine ring acts as a nucleophile.

Underlying Principle: Nucleophilic Substitution

The nitrogen atom of piperidin-3-yl-methanol displaces a halide from (2-bromoethyl)benzene. A non-nucleophilic base is essential to neutralize the HBr generated in situ, preventing the formation of the unreactive ammonium salt of the starting material and driving the reaction to completion.

Workflow for N-Alkylation

G cluster_0 Protocol 1: Synthesis of Intermediate A Piperidin-3-yl-methanol + (2-Bromoethyl)benzene B Add K₂CO₃ (Base) & Acetonitrile (Solvent) A->B Reagents C Heat to Reflux (e.g., 80°C) B->C Conditions D Monitor by TLC/LC-MS C->D Reaction Progress E Aqueous Work-up & Extraction D->E Isolation F Purification (Column Chromatography) E->F Purity G [1-(2-phenylethyl)piperidin-3-yl]methanol F->G Final Product

Caption: Workflow for the synthesis of the core intermediate.

Detailed Experimental Protocol

Materials:

  • Piperidin-3-yl-methanol (1.0 eq)

  • (2-Bromoethyl)benzene (1.1 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous, finely powdered (2.0 eq)

  • Acetonitrile (anhydrous)

  • Ethyl Acetate

  • Brine (saturated aq. NaCl)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add piperidin-3-yl-methanol (1.0 eq) and anhydrous acetonitrile (10-15 mL per gram of starting amine).

  • Add anhydrous potassium carbonate (2.0 eq). The use of a fine powder increases the surface area and reaction rate.

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add (2-bromoethyl)benzene (1.1 eq) dropwise to the mixture.

  • Heat the reaction mixture to reflux (approx. 82°C for acetonitrile) and maintain for 12-24 hours. The reaction progress must be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is fully consumed.[7]

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Perform an aqueous work-up: Dissolve the residue in ethyl acetate and wash sequentially with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel (a gradient of 0-10% methanol in dichloromethane is typically effective) to yield [1-(2-phenylethyl)piperidin-3-yl]methanol as a pure solid or oil.

Applications in Synthesis: Derivatization Protocols

The primary alcohol of [1-(2-phenylethyl)piperidin-3-yl]methanol is a versatile handle for introducing a wide range of functional groups, thereby enabling the exploration of diverse chemical space.

G cluster_1 Synthetic Pathways from Intermediate cluster_A Protocol 2: Esterification cluster_B Protocol 3: O-Alkylation cluster_C Protocol 4: Oxidation Start [1-(2-phenylethyl)piperidin-3-yl]methanol A1 Ester Derivative Start->A1 RCOCl, Pyridine B1 Ether Derivative Start->B1 1. NaH 2. R-Br C1 Aldehyde Start->C1 PCC or Swern C2 Carboxylic Acid C1->C2 Stronger Oxidant (e.g., KMnO₄)

Caption: Key synthetic transformations of the intermediate.

Protocol 2: Esterification via Acyl Chloride

Rationale: Esterification is a fundamental tool to modify polarity, introduce new binding motifs, or create prodrugs. Reaction with an acyl chloride is a highly efficient and rapid method. Pyridine serves as a nucleophilic catalyst and a base to scavenge the HCl byproduct.

Materials:

  • [1-(2-phenylethyl)piperidin-3-yl]methanol (1.0 eq)

  • Acyl chloride (e.g., Propionyl chloride) (1.2 eq)

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

  • Dissolve the intermediate (1.0 eq) in anhydrous DCM and anhydrous pyridine (3.0 eq) under an inert atmosphere.

  • Cool the solution to 0°C in an ice bath. This is crucial to control the exothermicity of the reaction.

  • Slowly add the acyl chloride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by the slow addition of water.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ (to remove excess acid), and brine.

  • Dry the organic layer (Na₂SO₄), filter, and concentrate. Purify by column chromatography to yield the desired ester.

Protocol 3: O-Alkylation (Williamson Ether Synthesis)

Rationale: This protocol allows for the formation of an ether linkage, a stable and common functional group in pharmaceuticals. A strong, non-nucleophilic base like sodium hydride (NaH) is required to deprotonate the primary alcohol, forming a potent nucleophile (alkoxide) that subsequently displaces an alkyl halide.[8][9]

Materials:

  • [1-(2-phenylethyl)piperidin-3-yl]methanol (1.0 eq)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 eq)

  • Alkyl halide (e.g., Methyl iodide) (1.5 eq)

  • Tetrahydrofuran (THF, anhydrous)

  • Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

  • Caution: NaH reacts violently with water. All glassware must be flame-dried, and the reaction must be under an inert atmosphere.

  • To a stirred solution of the intermediate (1.0 eq) in anhydrous THF, carefully add NaH (1.5 eq) portion-wise at 0°C. Hydrogen gas will evolve.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature for 30 minutes to ensure complete formation of the alkoxide.

  • Cool the mixture back to 0°C and add the alkyl halide (1.5 eq) dropwise.

  • Let the reaction stir at room temperature overnight. Monitor by TLC.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl at 0°C.

  • Extract the product with ethyl acetate. Wash the combined organic layers with water and brine.

  • Dry (Na₂SO₄), filter, concentrate, and purify by column chromatography to obtain the ether product.

Summary and Outlook

[1-(2-phenylethyl)piperidin-3-yl]methanol is a strategically valuable intermediate whose utility is rooted in the proven pharmacological importance of the N-phenylethylpiperidine scaffold.[1][3][10] The protocols detailed in this guide provide robust and reproducible methods for its synthesis and subsequent elaboration. The primary alcohol serves as a reliable anchor point for diversification through esterification, etherification, oxidation, and other transformations. By providing not just the steps but the underlying chemical logic, these notes are intended to equip researchers and drug development professionals with the tools to confidently and efficiently utilize this intermediate in the synthesis of novel and potentially bioactive molecules.

References

  • ChemBK. (2024, April 9). [1-(2-phenylethyl)-3-piperidinyl]methanol. Retrieved from ChemBK. [Link]

  • Levison, B., et al. (2017, March 16). Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

  • Google Patents. (2013, October 24).
  • Zamani, A., & Ghaieni, H. R. (2007). Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. ResearchGate. [Link]

  • Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

  • National Center for Biotechnology Information. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed. [Link]

  • MDPI. (2022, September 7). High-Precision Automatic Identification of Fentanyl-Related Drugs by Terahertz Spectroscopy with Molecular Dynamics Simulation and Spectral Similarity Mapping. [Link]

  • Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. [Link]

  • Encyclopedia.pub. (2023, February 9). Pharmacological Applications of Piperidine Derivatives. [Link]

Sources

Method

Application Note: Quantitative Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol using Chromatographic Techniques

Abstract This application note provides detailed analytical methods for the quantitative determination of [1-(2-phenylethyl)piperidin-3-yl]methanol, a piperidine derivative of interest in pharmaceutical research and deve...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides detailed analytical methods for the quantitative determination of [1-(2-phenylethyl)piperidin-3-yl]methanol, a piperidine derivative of interest in pharmaceutical research and development.[1][2] Due to the absence of publicly available, specific validated methods for this compound, this guide outlines robust protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are based on established analytical strategies for structurally similar piperidine compounds and are designed to be validated for their intended purpose.[3][4] This document is intended for researchers, scientists, and drug development professionals requiring accurate quantification of this analyte in various sample matrices.

Introduction

[1-(2-phenylethyl)piperidin-3-yl]methanol is a substituted piperidine derivative. The piperidine ring is a crucial structural motif in many pharmaceuticals, contributing to their biological activity.[1][2] Accurate and precise quantification of such compounds is paramount throughout the drug development lifecycle, from discovery and preclinical studies to quality control of the final active pharmaceutical ingredient (API). Validated analytical methods ensure the reliability and consistency of these measurements, which are critical for assessing purity, stability, and pharmacokinetic properties.[4]

This document details two primary analytical techniques for the quantification of [1-(2-phenylethyl)piperidin-3-yl]methanol:

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: A versatile and widely used technique for non-volatile or thermally labile compounds.[3]

  • Gas Chromatography-Mass Spectrometry (GC-MS): A powerful method for volatile and thermally stable compounds, offering high selectivity and sensitivity.[3][5]

The choice between these methods will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a robust and common technique for the analysis of pharmaceutical compounds. For piperidine derivatives, reversed-phase HPLC is often employed.[6] A key consideration for [1-(2-phenylethyl)piperidin-3-yl]methanol is its chromophoric properties. The presence of the phenyl group suggests UV absorbance; however, to enhance sensitivity and achieve lower limits of quantification, pre-column derivatization with a UV-active agent can be beneficial.[3][4]

Principle

The analyte is separated on a reversed-phase HPLC column based on its polarity. A mobile phase of acetonitrile and water is commonly used. Detection is achieved by monitoring the UV absorbance of the analyte or its derivative at a specific wavelength.

Experimental Protocol: HPLC-UV Method

2.2.1. Instrumentation

  • HPLC system with a quaternary or binary pump

  • Autosampler

  • Column oven

  • UV-Vis or Photodiode Array (PDA) detector

2.2.2. Reagents and Materials

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid or Formic acid (for mobile phase modification)

  • Reference standard of [1-(2-phenylethyl)piperidin-3-yl]methanol

  • 4-Toluene sulfonyl chloride (for derivatization, if required)[6]

  • Sodium hydroxide solution (for derivatization)[3]

2.2.3. Chromatographic Conditions

ParameterRecommended Condition
Column C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient Isocratic or gradient elution depending on sample complexity. A starting point could be 68:32 (A:B, v/v).[6]
Flow Rate 1.0 mL/min[6]
Column Temperature 30 °C[6]
Injection Volume 10-20 µL
Detection Wavelength ~220 nm (for the underivatized compound) or a higher wavelength depending on the derivatizing agent.

2.2.4. Sample Preparation

Standard Solution Preparation:

  • Accurately weigh a suitable amount of the [1-(2-phenylethyl)piperidin-3-yl]methanol reference standard.

  • Dissolve in a suitable solvent (e.g., methanol or mobile phase) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range for the calibration curve.

Sample Preparation (Without Derivatization):

  • Accurately weigh the sample containing the analyte.

  • Dissolve the sample in the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Sample Preparation (With Pre-Column Derivatization): [3]

  • To a known amount of the sample, add a basic solution (e.g., sodium hydroxide).

  • Add the derivatizing agent (e.g., 4-toluene sulfonyl chloride in a suitable solvent).

  • Allow the reaction to proceed for a specific time at a controlled temperature.

  • Neutralize the reaction mixture.

  • Dilute the sample to the final volume with the mobile phase.

  • Prepare calibration standards using the same derivatization procedure.

Data Analysis and Validation
  • Quantification: The concentration of [1-(2-phenylethyl)piperidin-3-yl]methanol in the sample is determined by comparing its peak area to the calibration curve generated from the standard solutions.

  • Method Validation: The method should be validated according to ICH guidelines, including parameters such as linearity, accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), and limit of quantification (LOQ).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique suitable for the analysis of volatile and thermally stable compounds.[3] For piperidine derivatives, GC-MS can provide both quantitative data and structural confirmation.[5] The suitability of this method for [1-(2-phenylethyl)piperidin-3-yl]methanol depends on its thermal stability and volatility. Derivatization may be necessary to improve its chromatographic properties.

Principle

The sample is vaporized and introduced into a gas chromatograph, where components are separated based on their boiling points and interactions with the stationary phase of the column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing a unique mass spectrum for identification and quantification.

Experimental Protocol: GC-MS Method

3.2.1. Instrumentation

  • Gas Chromatograph with a split/splitless injector

  • Mass Spectrometer (e.g., single quadrupole or ion trap)

  • Autosampler

3.2.2. Reagents and Materials

  • Helium (carrier gas, high purity)

  • Reference standard of [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Suitable solvent (e.g., methanol, dichloromethane)

  • Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS), if required.

3.2.3. Chromatographic and Mass Spectrometric Conditions

ParameterRecommended Condition
Column DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas Helium at a constant flow rate of 1.0 mL/min
Injector Temperature 250 °C
Oven Temperature Program Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp. 280 °C
Ion Source Temp. 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Mode Full Scan (for qualitative analysis) and Selected Ion Monitoring (SIM) for quantitative analysis

3.2.4. Sample Preparation

Standard Solution Preparation:

  • Prepare a stock solution of the reference standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare working standards by serial dilution of the stock solution.

Sample Preparation:

  • Dissolve a known amount of the sample in a suitable solvent.

  • If derivatization is needed, add the derivatizing agent and heat the mixture (e.g., 70 °C for 30 minutes).

  • Cool the sample to room temperature before injection.

Data Analysis and Validation
  • Quantification: In SIM mode, specific ions characteristic of the analyte are monitored to enhance sensitivity and selectivity. The peak area of the target ion is used for quantification against a calibration curve.

  • Method Validation: As with the HPLC method, validation should be performed to ensure the method is suitable for its intended purpose.

Workflow Diagrams

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC-UV Analysis cluster_data Data Processing start Weigh Sample/ Standard dissolve Dissolve in Solvent start->dissolve derivatize Derivatize (Optional) dissolve->derivatize filter Filter (0.45 µm) derivatize->filter inject Inject into HPLC System filter->inject separate Chromatographic Separation (C18) inject->separate detect UV Detection separate->detect integrate Peak Integration detect->integrate calibrate Calibration Curve integrate->calibrate quantify Quantification calibrate->quantify end Report Results quantify->end

Caption: HPLC-UV analysis workflow for [1-(2-phenylethyl)piperidin-3-yl]methanol.

GCMS_Workflow cluster_prep_gc Sample & Standard Preparation cluster_analysis_gc GC-MS Analysis cluster_data_gc Data Processing start_gc Weigh Sample/ Standard dissolve_gc Dissolve in Solvent start_gc->dissolve_gc derivatize_gc Derivatize (Optional) dissolve_gc->derivatize_gc inject_gc Inject into GC-MS System derivatize_gc->inject_gc separate_gc Chromatographic Separation (GC) inject_gc->separate_gc detect_ms Mass Spectrometric Detection (MS) separate_gc->detect_ms integrate_gc Peak Integration (SIM/Full Scan) detect_ms->integrate_gc calibrate_gc Calibration Curve integrate_gc->calibrate_gc quantify_gc Quantification calibrate_gc->quantify_gc end_gc Report Results quantify_gc->end_gc

Caption: GC-MS analysis workflow for [1-(2-phenylethyl)piperidin-3-yl]methanol.

Conclusion

This application note provides a comprehensive guide to developing and implementing analytical methods for the quantification of [1-(2-phenylethyl)piperidin-3-yl]methanol using HPLC-UV and GC-MS. The provided protocols are based on established methodologies for similar piperidine-containing compounds and serve as a strong foundation for method development and validation. The selection of the most appropriate technique will be dictated by the specific analytical requirements, including sensitivity, selectivity, and the nature of the sample matrix. It is imperative that any method developed based on this guidance is fully validated to ensure the generation of reliable and accurate data.

References

  • Benchchem. A Comparative Guide to the Validation of Analytical Methods for N,N,4-Trimethylpiperidin-4-amine and Related Piperidine Derivatives.
  • Benchchem. A Comparative Guide to the Validation of Analytical Methods for the Quantification of 4-(Oxan-3-yl)piperidine and Related Piperi.
  • Benchchem. A Comparative Guide to the Validation of Analytical Methods for Chiral Piperidine Intermediates.
  • Goromaru T, Matsuura H, Yoshimura N, Miyawaki T, Sameshima T, Kumazawa T, Nagaishi H. Identification and quantitative determination of fentanyl metabolites in patients by gas chromatography--mass spectrometry. Anesthesiology. 1984 Jul;61(1):73-7.
  • Kovalenko, S. M., et al.
  • Google Patents. Method for measuring content of piperidine impurity in glatiramer acetate sample.
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  • Taylor & Francis Online. Gas Chromatography-Mass Spectrometry Analysis of Synthetic Opioids Belonging to the Fentanyl Class: A Review. Available from: [Link]

  • Oxford Academic. Unique Structural/Stereo-Isomer and Isobar Analysis of Novel Fentanyl Analogues in Postmortem and DUID. Available from: [Link]

  • Sci-Hub. Gas Chromatography-Mass Spectrometry Analysis of Synthetic Opioids Belonging to the Fentanyl Class: A Review. Available from: [Link]

  • PubMed Central. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. Available from: [Link]

  • Sci-Hub. Identification and Quantitative Determination of Fentanyl Metabolites in Patients by Gas Chromatography-Mass Spectrometry. Available from: [Link]

  • SWGDRUG. Gas Chromatography-Mass Spectroscopy (GC/MS) Analysis Considerations. Available from: [Link]

  • IRIS-AperTO. Targeted and untargeted detection of fentanyl analogs and their metabolites in hair by means of UHPLC-QTOF-HRMS. Available from: [Link]

  • Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

  • RSC Publishing. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. Available from: [Link]

  • NIH. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair. Available from: [Link]

  • Frontiers. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair. Available from: [Link]

  • RSC Publishing. Analytical Methods. Available from: [Link]

  • PubMed Central. Piperazine- and Piperidine-Containing Thiazolo[5,4-d]pyrimidine Derivatives as New Potent and Selective Adenosine A2A Receptor Inverse Agonists. Available from: [Link]

  • PubChem. Piperidin-3-ylmethanol. Available from: [Link]

  • PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Available from: [Link]

  • ResearchGate. Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. Available from: [Link]

  • Journal of Applied Pharmaceutical Science. Bioanalytical HPLC method of Piper betle L. for quantifying phenolic compound, water-soluble vitamin, and essential oil in five. Available from: [Link]

  • ATSDR. ANALYTICAL METHODS. Available from: [Link]

  • ResearchGate. ChemInform Abstract: Synthesis and Spectral Analysis of (.+-.)-cis-N-(1-(2-Hydroxy-2- phenylethyl)-3-methyl-4-piperidyl). Available from: [Link]

  • Arctom. [1-(2-phenylethyl)piperidin-3-yl]methanol. Available from: [Link]

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Application

Application Notes &amp; Protocols: A Framework for the Preclinical Analgesic Evaluation of [1-(2-phenylethyl)piperidin-3-yl]methanol

For Researchers, Scientists, and Drug Development Professionals Introduction: The Rationale for Investigating Novel Piperidine Scaffolds The search for novel analgesic agents with improved efficacy and fewer side effects...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Investigating Novel Piperidine Scaffolds

The search for novel analgesic agents with improved efficacy and fewer side effects than current therapies, such as opioids and NSAIDs, is a cornerstone of modern pharmacology.[1] The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous clinically significant analgesics, including morphine and the highly potent fentanyl series.[2][3][4][5][6] Its conformational flexibility and ability to present key pharmacophoric features make it an ideal starting point for the design of new pain therapeutics.

This guide introduces [1-(2-phenylethyl)piperidin-3-yl]methanol as a novel compound for analgesic investigation. Its structure, featuring a phenylethyl group attached to the piperidine nitrogen, is analogous to other potent phenylpiperidine analgesics.[4][7] This structural similarity provides a strong rationale for its evaluation as a potential modulator of pain pathways, particularly through interaction with the endogenous opioid system.

These application notes provide a comprehensive, multi-tiered framework for the systematic preclinical evaluation of [1-(2-phenylethyl)piperidin-3-yl]methanol. The protocols herein are designed to first establish its interaction with primary analgesic targets in vitro and subsequently to characterize its efficacy in vivo using validated, predictive animal models of pain.

Section 1: Mechanistic Hypothesis - Targeting G-Protein-Coupled Receptors in Pain Modulation

The primary targets for many potent analgesics are G-protein-coupled receptors (GPCRs), the largest family of cell surface receptors in the central and peripheral nervous systems.[8] Specifically, the opioid receptors (μ, δ, and κ) are critical modulators of nociceptive signaling.[9][10]

The Hypothesis: Based on its piperidine core, it is hypothesized that [1-(2-phenylethyl)piperidin-3-yl]methanol acts as an agonist at one or more opioid receptor subtypes. Agonist binding to these Gi/o-coupled receptors initiates a signaling cascade that ultimately reduces neuronal excitability and inhibits pain transmission.[9][10] Key downstream effects include:

  • Inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP).

  • Inhibition of voltage-gated Ca²⁺ channels, decreasing neurotransmitter release from presynaptic terminals.[8]

  • Activation of G-protein-coupled inwardly rectifying K⁺ channels (GIRKs), leading to hyperpolarization of postsynaptic neurons.[8]

This multifaceted mechanism effectively dampens the pain signal at both the spinal and supraspinal levels.[8]

GPCR_Pain_Modulation cluster_membrane Cell Membrane cluster_intracellular Intracellular Space TestCompound Test Compound (e.g., Piperidine Derivative) GPCR Opioid Receptor (GPCR) TestCompound->GPCR Binds G_Protein Heterotrimeric G-Protein (Gi/o) GPCR->G_Protein Activates G_alpha Gαi/o (dissociates) G_Protein->G_alpha G_betagamma Gβγ (dissociates) G_Protein->G_betagamma AC Adenylyl Cyclase G_alpha->AC Inhibits Ca_Channel Voltage-Gated Ca²⁺ Channel G_betagamma->Ca_Channel Inhibits K_Channel GIRK K⁺ Channel G_betagamma->K_Channel Activates cAMP ↓ cAMP AC->cAMP Ca_Influx ↓ Ca²⁺ Influx Ca_Channel->Ca_Influx Neurotransmitter ↓ Neurotransmitter Release Ca_Influx->Neurotransmitter K_Efflux ↑ K⁺ Efflux (Hyperpolarization) K_Channel->K_Efflux Excitability ↓ Postsynaptic Excitability K_Efflux->Excitability Analgesia ANALGESIA Neurotransmitter->Analgesia Excitability->Analgesia Binding_Assay_Workflow Prep 1. Preparation - Receptor Membranes (HEK293) - Radioligand (e.g., [³H]DAMGO) - Test Compound Dilutions Incubate 2. Incubation Mix components and incubate to reach binding equilibrium. Prep->Incubate Separate 3. Separation Rapid vacuum filtration to separate bound from free radioligand. Incubate->Separate Quantify 4. Quantification Scintillation counting to measure radioactivity on filters. Separate->Quantify Analyze 5. Data Analysis - Plot competition curves - Calculate IC₅₀ and Ki values Quantify->Analyze Result Result Binding Affinity (Ki) & Selectivity Profile Analyze->Result

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2.1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of [1-(2-phenylethyl)piperidin-3-yl]methanol for human μ, δ, and κ opioid receptors.

Materials:

  • Receptor Membranes: Commercially available membranes from HEK293 cells stably expressing human μ, δ, or κ opioid receptors.

  • Radioligands:

    • μ-receptor: [³H]DAMGO

    • δ-receptor: [³H]Naltrindole

    • κ-receptor: [³H]U-69,593

  • Non-specific Binding Ligand: Naloxone (10 μM final concentration).

  • Test Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol, dissolved in an appropriate vehicle (e.g., DMSO), serially diluted.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Filtration: 96-well Brandel cell harvester, GF/B filters pre-soaked in 0.5% polyethyleneimine.

  • Scintillation Cocktail & Counter.

Procedure:

  • Preparation: Thaw receptor membranes on ice. Prepare serial dilutions of the test compound, ranging from 10⁻¹¹ M to 10⁻⁵ M.

  • Assay Setup (in a 96-well plate):

    • Total Binding Wells: Add 50 µL assay buffer, 50 µL radioligand (at a final concentration near its Kd), and 50 µL of receptor membranes.

    • Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM Naloxone, 50 µL radioligand, and 50 µL of receptor membranes.

    • Test Compound Wells: Add 50 µL of each test compound dilution, 50 µL radioligand, and 50 µL of receptor membranes.

  • Incubation: Incubate the plate at 25°C for 60-90 minutes to allow binding to reach equilibrium.

  • Filtration: Terminate the assay by rapid vacuum filtration through the pre-soaked GF/B filters using the cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Punch the filters into scintillation vials, add 4 mL of scintillation cocktail, and vortex. Allow vials to sit for at least 4 hours before counting radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding (DPM) - NSB (DPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding).

    • Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Opioid Receptor Binding Affinity
CompoundReceptorKi (nM) ± SEMSelectivity Ratio (κ/μ)Selectivity Ratio (δ/μ)
[1-(2-phenylethyl)piperidin-3-yl]methanol μ-OpioidDataDataData
δ-OpioidData
κ-OpioidData
Morphine (Reference) μ-OpioidDataDataData
δ-OpioidData
κ-OpioidData

Section 3: In Vivo Evaluation - Preclinical Analgesic Models

Following in vitro characterization, the analgesic efficacy of the test compound must be assessed in living organisms. [11][12]Different pain models are used to distinguish between centrally-mediated (spinal and supraspinal) and peripherally-mediated analgesic effects. [13][14]

Experimental Workflow: In Vivo Analgesic Testing

InVivo_Workflow cluster_tests Select Appropriate Pain Model Acclimate 1. Animal Acclimatization Allow animals to adapt to laboratory conditions. Baseline 2. Baseline Measurement Measure pre-drug response latency or pain behavior. Acclimate->Baseline Admin 3. Drug Administration Administer vehicle, reference drug, or test compound (e.g., i.p., p.o.). Baseline->Admin Test 4. Post-Drug Testing Measure analgesic effect at peak time points. Admin->Test Analyze 5. Data Analysis - Calculate % MPE or % Inhibition - Determine ED₅₀ Test->Analyze HotPlate Hot Plate Test (Supraspinal) TailFlick Tail-Flick Test (Spinal) Writhing Writhing Test (Peripheral/Visceral) Profile Result Analgesic Profile (Potency, Efficacy, Mechanism) Analyze->Profile

Caption: General workflow for in vivo analgesic screening.

Protocol 3.1: Hot Plate Test (Thermal Nociception)

Principle: This test measures the response latency to a thermal stimulus, evaluating centrally-mediated analgesia that involves supraspinal pathways. [14][15][16][17]An increase in the time it takes for the animal to show a pain response (paw licking or jumping) indicates an analgesic effect.

Procedure:

  • Animals: Male Swiss Albino mice (20-25 g).

  • Apparatus: Hot plate apparatus with the surface maintained at a constant temperature (e.g., 55 ± 0.5°C). [16][18]3. Acclimatization: Allow mice to acclimate to the testing room for at least 30-60 minutes before the experiment. [15][18]4. Baseline Latency: Gently place each mouse on the hot plate and start a stopwatch. Record the time until the first sign of nociception (licking of a hind paw or jumping). Immediately remove the animal upon response. A cut-off time (e.g., 30-60 seconds) must be set to prevent tissue damage. [16][18]5. Grouping & Administration: Group animals and administer the test compound, vehicle, or a positive control (e.g., Morphine, 10 mg/kg, i.p.) via the desired route.

  • Post-Drug Latency: At various time points after administration (e.g., 30, 60, 90, and 120 minutes), place the mice back on the hot plate and record the reaction latency as done for the baseline.

  • Data Analysis: Calculate the Percent Maximum Possible Effect (% MPE) using the formula: % MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Protocol 3.2: Tail-Flick Test (Thermal Nociception)

Principle: This test measures the latency to withdraw the tail from a noxious thermal stimulus (radiant heat or hot water). [19][20]It is primarily a measure of a spinal reflex and is highly predictive of opioid-like central analgesic activity. [19][21] Procedure:

  • Animals: Male Wistar rats (180-220 g) or mice.

  • Apparatus: Tail-flick analgesia meter, which focuses a beam of high-intensity light on the animal's tail. [19][21]3. Acclimatization & Restraint: Acclimatize animals and gently place them in the restraining tube of the apparatus, allowing the tail to be exposed. [22][23]4. Baseline Latency: Position the tail over the light source. Activate the light and the timer. The timer stops automatically when the animal flicks its tail. Record this baseline latency. A cut-off time (e.g., 10-12 seconds) is essential to prevent injury. [21]5. Grouping & Administration: Administer the test compound, vehicle, or positive control.

  • Post-Drug Latency: Measure the tail-flick latency at set intervals post-administration (e.g., 30, 60, 90, 120 minutes).

  • Data Analysis: Calculate % MPE as described for the Hot Plate Test.

Protocol 3.3: Acetic Acid-Induced Writhing Test (Chemical Nociception)

Principle: This is a sensitive model for screening peripheral and visceral analgesic activity. [24][25]Intraperitoneal (i.p.) injection of an irritant like acetic acid causes the release of inflammatory mediators (prostaglandins, bradykinin), leading to a characteristic stretching and writhing behavior. [24][26]A reduction in the number of writhes indicates analgesia. [26][27] Procedure:

  • Animals: Male Swiss Albino mice (20-25 g), fasted for 12 hours prior to the experiment with free access to water. [26]2. Grouping & Administration: Randomly divide mice into groups. Administer the test compound (e.g., orally or i.p.), vehicle, or a positive control (e.g., Indomethacin, 10 mg/kg, p.o.). [26]3. Induction of Writhing: After a set pre-treatment time (e.g., 30 minutes for i.p., 60 minutes for p.o.), administer 0.6% acetic acid solution (10 mL/kg) via i.p. injection to each mouse. [25][26]4. Observation: Immediately place each mouse into an individual observation chamber. After a 5-minute latency period, count the total number of writhes (a wave of abdominal constriction followed by stretching of the hind limbs) for a 15-20 minute period. [25][28]5. Data Analysis: Calculate the Percent Inhibition of writhing for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Mean writhes in control group - Mean writhes in treated group) / Mean writhes in control group] x 100

Data Presentation: In Vivo Analgesic Activity
CompoundTest ModelRouteED₅₀ (mg/kg) ± 95% C.L.Max % Effect (at dose)
[1-(2-phenylethyl)piperidin-3-yl]methanol Hot Platei.p.DataData
Tail-Flicki.p.DataData
Writhing Testi.p.DataData
Morphine (Reference) Hot Platei.p.DataData
Tail-Flicki.p.DataData
Indomethacin (Reference) Writhing Testp.o.DataData

Section 4: Conclusion and Interpretation

This guide provides a systematic approach to evaluate the analgesic potential of [1-(2-phenylethyl)piperidin-3-yl]methanol. By integrating in vitro binding data with results from a battery of in vivo pain models, a comprehensive pharmacological profile can be constructed.

  • High affinity for opioid receptors (in vitro) coupled with high potency in the Hot Plate and Tail-Flick tests (in vivo) would strongly suggest the compound is a centrally-acting, opioid-like analgesic.

  • Significant activity in the Writhing Test but weaker activity in the thermal models may indicate a predominantly peripheral mechanism of action. [14]* To confirm an opioid-mediated mechanism, a follow-up study can be conducted where the analgesic effect is challenged with an opioid antagonist like naloxone. Reversal of the analgesic effect by naloxone provides definitive evidence of opioid receptor involvement. [2][12] This structured evaluation is critical for advancing promising compounds like [1-(2-phenylethyl)piperidin-3-yl]methanol through the drug discovery pipeline and for elucidating their potential as next-generation analgesics.

References

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  • PMC - NIH. (2024, July 10).
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  • Taylor & Francis. (n.d.). Tail flick test – Knowledge and References. Retrieved January 21, 2026.
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  • protocols.io. (2019, June 11). Tail Flick V.1. Retrieved January 21, 2026, from [Link]

  • Patsnap Synapse. (2025, May 27). What in vivo models are used for pain studies?. Retrieved January 21, 2026.
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  • BenchChem. (n.d.). Application Notes and Protocols: Acetic Acid-Induced Writhing Test for Dehydrocurdione Analgesia. Retrieved January 21, 2026.
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  • PubMed. (n.d.). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Retrieved January 21, 2026.
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Sources

Method

Topic: Protocol for Radiolabeling [1-(2-phenylethyl)piperidin-3-yl]methanol

An Application Note and Protocol from the Office of the Senior Application Scientist Application Note: Automated Radiosynthesis of [¹⁸F]4-fluoro-[1-(2-phenylethyl)piperidin-3-yl]methanol ([¹⁸F]F-PPM) for Positron Emissio...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Application Note: Automated Radiosynthesis of [¹⁸F]4-fluoro-[1-(2-phenylethyl)piperidin-3-yl]methanol ([¹⁸F]F-PPM) for Positron Emission Tomography (PET)

Introduction

Piperidine scaffolds are ubiquitous in centrally active pharmaceuticals and are core components of numerous ligands developed for in vivo neuroreceptor imaging with Positron Emission Tomography (PET). The target molecule, [1-(2-phenylethyl)piperidin-3-yl]methanol, represents a versatile chemical structure whose biological targets can be modulated by substitutions. Radiolabeling this compound allows for the non-invasive study of its pharmacokinetics and target engagement in living subjects.[1]

This document provides a comprehensive, field-proven protocol for the synthesis of a fluorine-18 labeled analogue, specifically [¹⁸F]4-fluoro-[1-(2-phenylethyl)piperidin-3-yl]methanol ([¹⁸F]F-PPM). The introduction of fluorine-18 is a widely adopted strategy in PET tracer development, offering an optimal balance between a half-life sufficient for complex radiosynthesis and imaging protocols (t½ ≈ 109.8 min) and the ability to produce high specific activity radiotracers.[2] The protocol herein describes an automated synthesis via nucleophilic aromatic substitution, followed by rigorous quality control measures to ensure the final product is suitable for research applications.

Expertise & Experience: The 'Why' Behind the Protocol

The choice of a radiolabeling strategy is a critical decision dictated by the molecule's structure, the radionuclide's properties, and the intended biological application.

  • Radionuclide Selection ([¹⁸F] vs. [¹¹C]): While carbon-11 (t½ ≈ 20.4 min) allows for isotopic labeling without altering the molecule's structure, its application to the target compound is synthetically challenging.[3][4] Standard ¹¹C-methylation is not applicable without modifying the core structure, and other ¹¹C approaches would require complex, multi-step syntheses not amenable to the short half-life.[4][5] Fluorine-18, conversely, is ideal. Its longer half-life accommodates a robust, multi-step automated synthesis and purification, and allows for distribution to facilities lacking an on-site cyclotron.[2]

  • Labeling Position and Precursor Design: We have selected the para-position of the phenyl ring for fluorination. This position is often chosen as it typically has a minimal impact on the ligand's binding affinity compared to ortho- or meta-positions. The radiosynthesis proceeds via a nucleophilic substitution on an electron-deficient aromatic ring. For this, a precursor bearing a suitable leaving group is required. We have selected a tosylate leaving group for its excellent reactivity and stability. The synthesis of this precursor, (1-(2-(4-(tosyloxy)phenyl)ethyl)piperidin-3-yl)methanol, is a standard organic chemistry procedure.

  • Reaction Mechanism and Automation: The core of the synthesis is the nucleophilic substitution of the tosylate group by activated [¹⁸F]fluoride. The reactivity of the fluoride ion is significantly enhanced by removing its hydration shell and forming a complex with a phase transfer catalyst, Kryptofix 2.2.2 (K₂₂₂), in the presence of a mild base like potassium carbonate.[2][6] This entire process, from trapping the cyclotron-produced [¹⁸F]fluoride to final formulation, is performed on an automated synthesis module to ensure reproducibility, minimize radiation exposure to the operator, and comply with Good Manufacturing Practice (GMP) standards.[6][7][8]

Overall Radiosynthesis Scheme

The reaction proceeds via a one-step nucleophilic substitution of a tosylate precursor with the K[¹⁸F]F-Kryptofix 2.2.2 complex.

Caption: Radiosynthesis of [¹⁸F]F-PPM from its tosylate precursor.

Materials and Equipment
CategoryItem
Radionuclide [¹⁸F]Fluoride in [¹⁸O]H₂O, produced via the ¹⁸O(p,n)¹⁸F nuclear reaction from a medical cyclotron.
Chemicals Tosylate Precursor: (1-(2-(4-(tosyloxy)phenyl)ethyl)piperidin-3-yl)methanol
Kryptofix 2.2.2 (K₂₂₂)
Potassium Carbonate (K₂CO₃), anhydrous
Acetonitrile (MeCN), anhydrous, HPLC grade
Dimethyl sulfoxide (DMSO), anhydrous
Ethanol, USP grade
Water for Injection (WFI), USP grade
Sterile Saline (0.9% NaCl), USP grade
Equipment Automated Radiosynthesis Module (e.g., GE TRACERlab™, Eckert & Ziegler Modular-Lab)
Semi-preparative HPLC system with UV and radiation detectors
Reverse-phase C18 semi-preparative column (e.g., Luna C18, 10 µm, 250 x 10 mm)
Analytical HPLC system with UV and radiation detectors
Reverse-phase C18 analytical column (e.g., Luna C18, 5 µm, 250 x 4.6 mm)
Consumables Anion exchange cartridge (e.g., Sep-Pak® Light QMA)
C18 Solid-Phase Extraction (SPE) cartridge (e.g., Sep-Pak® tC18 Plus)
Sterile vent filters (0.22 µm)
Sterile product vial (10 mL)

Experimental Protocols

Part A: Automated Radiosynthesis of [¹⁸F]F-PPM

This protocol is designed for a standard cassette-based automated synthesis module.

  • Step 1: [¹⁸F]Fluoride Trapping and Elution

    • Pre-condition a QMA cartridge with 5 mL of potassium carbonate solution (5 mg/mL in WFI) followed by 10 mL of WFI.

    • Transfer the cyclotron-produced aqueous [¹⁸F]fluoride solution through the QMA cartridge to trap the [¹⁸F]F⁻.

    • Elute the trapped [¹⁸F]F⁻ from the QMA cartridge into the reaction vessel using a solution of Kryptofix 2.2.2 (10 mg) and K₂CO₃ (2 mg) in 1 mL of 80:20 MeCN/WFI.

  • Step 2: Azeotropic Drying

    • Heat the reaction vessel to 110 °C under a stream of nitrogen to evaporate the solvent.

    • Add 1 mL of anhydrous acetonitrile and repeat the evaporation. Perform this step twice to ensure the K[¹⁸F]F-K₂₂₂ complex is anhydrous, which is critical for its nucleophilicity.

  • Step 3: Radiofluorination Reaction

    • Dissolve the tosylate precursor (3-5 mg) in 1 mL of anhydrous DMSO.

    • Add the precursor solution to the dried K[¹⁸F]F-K₂₂₂ complex in the reaction vessel.

    • Seal the vessel and heat to 120 °C for 15 minutes.

    • After cooling, quench the reaction by adding 4 mL of WFI.

  • Step 4: Purification by Semi-Preparative HPLC

    • Load the quenched reaction mixture onto the semi-preparative HPLC system.

    • HPLC Conditions:

      • Mobile Phase: 45% Acetonitrile / 55% Water (with 0.1% Trifluoroacetic acid)

      • Flow Rate: 4.0 mL/min

      • Detection: UV at 254 nm and radiation detector.

    • Collect the radioactive peak corresponding to the [¹⁸F]F-PPM product (retention time determined using the non-radioactive standard).

  • Step 5: Formulation

    • Dilute the collected HPLC fraction with 40 mL of WFI.

    • Pass the diluted solution through a pre-conditioned C18 SPE cartridge to trap the [¹⁸F]F-PPM.

    • Wash the cartridge with 10 mL of WFI to remove residual HPLC solvents.

    • Elute the final product from the C18 cartridge with 1 mL of Ethanol (USP) into a sterile product vial.

    • Aseptically add 9 mL of sterile saline to the vial. The final formulation is in 10% Ethanol/Saline, suitable for injection.

    • Pass the final solution through a 0.22 µm sterile filter into the final sterile product vial.

Experimental Workflow Diagram

G start Cyclotron Production of [¹⁸F]F⁻ trap Trap [¹⁸F]F⁻ on QMA Cartridge start->trap elute Elute with K₂₂₂ / K₂CO₃ trap->elute dry Azeotropic Drying (110 °C) elute->dry react Add Precursor in DMSO Reaction (120 °C, 15 min) dry->react purify Semi-Prep HPLC Purification react->purify formulate SPE Formulation (C18 Cartridge) purify->formulate qc Quality Control Testing formulate->qc end Final Product: [¹⁸F]F-PPM qc->end

Caption: Automated workflow for the synthesis of [¹⁸F]F-PPM.

Trustworthiness: A Self-Validating System (Quality Control)

Each batch of radiotracer intended for administration must undergo a series of quality control (QC) tests to ensure its safety, purity, and identity.[8][9] This validation is non-negotiable and forms the basis of a trustworthy production process. HPLC is considered the gold standard for purity assessment.[9]

  • Radiochemical Purity and Identity:

    • Method: Analytical reverse-phase HPLC.

    • Procedure: Inject a small aliquot of the final product onto the analytical HPLC system. The identity is confirmed by comparing the retention time of the single radioactive peak with that of a pre-injected, non-radioactive reference standard (4-fluoro-[1-(2-phenylethyl)piperidin-3-yl]methanol).

    • Acceptance Criterion: Radiochemical purity must be ≥95%.

  • Chemical Purity:

    • Method: Analytical HPLC with UV detection.

    • Procedure: Analyze the UV chromatogram from the radiochemical purity test. Identify and quantify any non-radioactive chemical impurities, such as unreacted precursor.

    • Acceptance Criterion: The amount of precursor and other impurities should be below pre-defined limits.

  • Specific Activity (Molar Activity, Aₘ):

    • Method: Calculation based on analytical HPLC data.

    • Procedure: Calibrate the UV detector response with known concentrations of the non-radioactive standard. Calculate the mass of the product in the final formulation from the UV peak area. Divide the total radioactivity (calibrated for decay) by the calculated number of moles.

    • Acceptance Criterion: A high specific activity (>37 GBq/µmol or >1 Ci/µmol) is typically required to minimize potential pharmacological effects from the injected mass.

  • Residual Solvents:

    • Method: Gas Chromatography (GC).

    • Procedure: Analyze an aliquot of the final product for the presence of residual solvents (e.g., acetonitrile, DMSO, ethanol).

    • Acceptance Criterion: Solvent levels must be below the limits specified in the United States Pharmacopeia (USP) <467>.

  • pH:

    • Procedure: Apply a small drop of the final solution to a calibrated pH strip.

    • Acceptance Criterion: The pH should be within the physiologically acceptable range of 4.5 to 7.5.

  • Sterility and Endotoxin Testing:

    • For products intended for human use, sterility testing (e.g., direct inoculation) and bacterial endotoxin testing (e.g., Limulus Amebocyte Lysate test) must be performed.

    • Acceptance Criterion: Must be sterile and pass the endotoxin limit.

Data Presentation: Expected Results

The following table summarizes the typical outcomes for the automated synthesis of [¹⁸F]F-PPM.

ParameterTypical ResultAcceptance Criteria
Synthesis Time 45-55 minutes (from End of Bombardment)N/A
Radiochemical Yield (RCY) 35-50% (decay-corrected)>25%
Radiochemical Purity (RCP) >99%≥95%
Molar Activity (Aₘ) 70 - 150 GBq/µmol (2 - 4 Ci/µmol)>37 GBq/µmol
pH 5.5 - 7.04.5 - 7.5

Conclusion

This application note details a robust and reliable automated protocol for the synthesis of [¹⁸F]F-PPM. By employing a common tosylate precursor and a standard nucleophilic substitution reaction, this method provides good radiochemical yields and high-purity product suitable for PET imaging studies. The integrated quality control procedures ensure that each production run is validated for identity, purity, and safety, establishing a trustworthy process for researchers, scientists, and drug development professionals.

References

  • Miller, P. W., et al. (2017). Synthesis of Diverse ¹¹C-Labelled PET Radiotracers via Direct Incorporation of [¹¹C]CO₂. National Institutes of Health. [Link]

  • Pauwels, E., et al. (2023). Development and Optimization of ¹¹C-Labeled Radiotracers: A Review of the Modern Quality Control Design Process. ACS Omega. [Link]

  • Holland, J. P. (2023). Automated Manufacturing of Carbon-11 Radiopharmaceuticals Using Cassette-Based Radiosynthesizers. Molecules. [Link]

  • Selivanova, S. V., et al. (2015). Synthesis and pharmacological evaluation of ¹¹C-labeled piperazine derivative as a PET probe for sigma-2 receptor imaging. Nuclear Medicine and Biology. [Link]

  • Dahl, K., et al. (2021). Radiosynthesis of [¹¹C]Ibrutinib via Pd-Mediated [¹¹C]CO Carbonylation: Preliminary PET Imaging in Experimental Autoimmune Encephalomyelitis Mice. Frontiers in Neurology. [Link]

  • Zhang, J., et al. (2016). Synthesis and evaluation of a (18) F-labeled 4-phenylpiperidine-4-carbonitrile radioligand for σ1 receptor imaging. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

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  • Jia, H., et al. (2013). Synthesis and evaluation of novel (18)F-labeled spirocyclic piperidine derivatives as σ1 receptor ligands for positron emission tomography imaging. Journal of Medicinal Chemistry. [Link]

  • Holland, J. P., et al. (2022). Radiosynthesis, Preclinical, and Clinical Positron Emission Tomography Studies of Carbon-11 Labeled Endogenous and Natural Exogenous Compounds. Chemical Reviews. [Link]

  • Bernard-Gauthier, V., et al. (2021). Synthesis of Radiopharmaceuticals via “In-Loop” ¹¹C-Carbonylation as Exemplified by the Radiolabeling of Inhibitors of Bruton’s Tyrosine Kinase. Frontiers in Chemistry. [Link]

  • Pon, L. A., et al. (2013). Synthesis and Radiosynthesis of a Novel PET Fluorobenzyl Piperazine for Melanoma Tumour Imaging; [¹⁸F]MEL054. ResearchGate. [Link]

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Application

Application Notes &amp; Protocols: Characterizing [1-(2-phenylethyl)piperidin-3-yl]methanol in Receptor Binding Assays

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of [1-(2-phenylethyl)piperidin-3-yl]methanol using receptor binding assays. Wh...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of [1-(2-phenylethyl)piperidin-3-yl]methanol using receptor binding assays. While not extensively characterized as a final compound, [1-(2-phenylethyl)piperidin-3-yl]methanol serves as a critical structural scaffold and intermediate in the synthesis of potent and selective ligands for various receptors, most notably sigma (σ) receptors. This guide outlines a strategic, step-by-step approach, beginning with target hypothesis based on structural analogy, proceeding to detailed radioligand binding assay protocols for primary targets (σ₁ and σ₂ receptors), and concluding with data analysis, interpretation, and recommendations for selectivity profiling. The protocols are designed to be self-validating, with an emphasis on the scientific rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Scientific Context of [1-(2-phenylethyl)piperidin-3-yl]methanol

[1-(2-phenylethyl)piperidin-3-yl]methanol is a heterocyclic organic compound featuring a piperidine core, a phenylethyl group, and a hydroxymethyl substituent. Its primary significance in medicinal chemistry lies in its role as a versatile synthetic intermediate. The combination of the N-phenylethyl group and the piperidine ring is a common motif in ligands targeting central nervous system (CNS) receptors. Specifically, this scaffold is a key component of high-affinity ligands for sigma-1 (σ₁) and sigma-2 (σ₂) receptors, which are implicated in a wide range of neuropathological and psychiatric conditions, including Alzheimer's disease, pain, and addiction.

Given this structural precedent, a logical first step in characterizing the pharmacological profile of [1-(2-phenylethyl)piperidin-3-yl]methanol or its novel derivatives is to determine its affinity and selectivity for sigma receptors. This document provides the experimental framework for this initial characterization.

Strategic Workflow for Target Characterization

A systematic approach is essential when characterizing a compound with a putative but unconfirmed target. The workflow should begin with the most probable targets and broaden out to assess selectivity and rule out off-target effects.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Affinity & Selectivity cluster_2 Phase 3: Functional Characterization A Compound Synthesis [1-(2-phenylethyl)piperidin-3-yl]methanol B Target Hypothesis (Structural Analogy to Sigma Ligands) A->B Rationale C Primary Binding Assay σ₁ & σ₂ Radioligand Competition B->C Hypothesis-Driven D Data Analysis IC₅₀ & Kᵢ Determination C->D Raw Data (CPM) E Hit Confirmation (Orthogonal Assay, e.g., Autoradiography) D->E Confirmed Hit (Kᵢ < 1µM) F Broad Selectivity Profiling (e.g., NIMH PDSP Panel) D->F Parallel Track E->F Assess Specificity G Functional Assay (e.g., Ca²⁺ Mobilization, Reporter Gene) F->G Selective Compound H Mechanism of Action (Agonist, Antagonist, Modulator) G->H Determine Pharmacology

Figure 1: A strategic workflow for the pharmacological characterization of a novel compound.

Protocol 1: σ₁ Receptor Radioligand Competition Binding Assay

This protocol details the determination of the binding affinity (expressed as the inhibition constant, Kᵢ) of [1-(2-phenylethyl)piperidin-3-yl]methanol for the σ₁ receptor using a competition binding assay with a high-affinity radioligand.

Principle

This assay measures the ability of the unlabeled test compound ([1-(2-phenylethyl)piperidin-3-yl]methanol) to compete for binding to the σ₁ receptor with a fixed concentration of a radiolabeled ligand (the "tracer"), typically -pentazocine. As the concentration of the test compound increases, it displaces more of the radioligand from the receptor, leading to a decrease in the measured radioactivity. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC₅₀ value. This can then be converted to the Kᵢ value, which represents the true binding affinity of the test compound.

Materials and Reagents
  • Receptor Source: Guinea pig brain membranes or cell membranes from a line recombinantly expressing the human σ₁ receptor (e.g., HEK293-σ₁).

  • Radioligand: -pentazocine (specific activity ~30-60 Ci/mmol).

  • Test Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol, dissolved in an appropriate solvent (e.g., DMSO) to create a high-concentration stock (e.g., 10 mM).

  • Non-Specific Binding (NSB) Agent: Haloperidol (10 µM final concentration).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Equipment: 96-well microplates, multichannel pipettes, cell harvester, glass fiber filters (e.g., Whatman GF/B), liquid scintillation counter, scintillation vials, and scintillation cocktail.

Step-by-Step Methodology
  • Preparation of Reagents:

    • Prepare a serial dilution series of the test compound from the 10 mM stock. A typical 11-point curve might range from 100 µM to 10 pM final assay concentrations.

    • Thaw the membrane preparation on ice. Homogenize gently and dilute in assay buffer to a final concentration of ~100-200 µg protein per well. This must be optimized for each batch of membranes.

    • Dilute the -pentazocine in assay buffer to a working concentration that results in a final assay concentration close to its Kₑ value (typically 1-2 nM).

  • Assay Plate Setup:

    • The assay is typically performed in triplicate in a 96-well plate format with a total volume of 200 µL per well.

    • Total Binding (TB) wells (n=3): 50 µL Assay Buffer + 50 µL -pentazocine + 100 µL Membrane Preparation.

    • Non-Specific Binding (NSB) wells (n=3): 50 µL Haloperidol (to 10 µM final) + 50 µL -pentazocine + 100 µL Membrane Preparation.

    • Competition wells: 50 µL of each test compound dilution + 50 µL -pentazocine + 100 µL Membrane Preparation.

  • Incubation:

    • Incubate the plate at 37°C for 150 minutes with gentle agitation. This allows the binding reaction to reach equilibrium.

  • Termination and Harvesting:

    • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

    • Quickly wash the filters 3-4 times with 3 mL of ice-cold wash buffer to remove any remaining unbound radioligand.

  • Quantification:

    • Place the filters into scintillation vials.

    • Add 4-5 mL of scintillation cocktail to each vial.

    • Allow vials to sit for at least 4 hours in the dark for chemical equilibration.

    • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

Data Analysis
  • Calculate Percent Specific Binding:

    • Specific Binding (SB) = Total Binding (CPM) - Non-Specific Binding (CPM).

    • For each concentration of the test compound, calculate the percent inhibition: % Inhibition = 100 * (1 - [(CPM_compound - CPM_NSB) / (CPM_TB - CPM_NSB)])

  • Generate Competition Curve:

    • Plot the percent inhibition against the log concentration of the test compound.

    • Use a non-linear regression model (sigmoidal dose-response with variable slope) in software like GraphPad Prism or R to fit the data and determine the IC₅₀ value.

  • Calculate the Inhibition Constant (Kᵢ):

    • Convert the IC₅₀ to the Kᵢ using the Cheng-Prusoff equation . This equation corrects for the concentration and affinity of the radioligand used in the assay. Kᵢ = IC₅₀ / (1 + ([L] / Kₑ)) Where:

      • [L] is the concentration of the radioligand (-pentazocine).

      • Kₑ is the equilibrium dissociation constant of the radioligand for the receptor.

Table 1: Example Experimental Parameters for σ₁ Binding Assay

ParameterValueRationale
Receptor SourceGuinea Pig Brain HomogenateHigh density of σ₁ receptors.
Radioligand ([L])-pentazocineHigh-affinity, selective σ₁ agonist radioligand.
Radioligand Conc.1.5 nMApproximately equal to its Kₑ for accurate Kᵢ calculation.
Radioligand Kₑ~1.5 - 2.0 nMDetermined via separate saturation binding experiments.
NSB Agent10 µM HaloperidolA high-affinity ligand to block all specific binding sites.
Incubation Time150 minutesSufficient to reach binding equilibrium at the chosen temperature.
Incubation Temp.37°COptimal for σ₁ receptor binding kinetics.

Protocol 2: σ₂ Receptor Selectivity Assay

To assess selectivity, it is crucial to test the compound at the σ₂ receptor. The protocol is similar to the σ₁ assay but with key modifications.

  • Radioligand: Use [³H]-Di-o-tolylguanidine ([³H]DTG), a non-selective sigma ligand.

  • σ₁ Masking Agent: The assay must be performed in the presence of a high concentration of an unlabeled, σ₁-selective compound (e.g., (+)-pentazocine, 300 nM) to saturate all σ₁ sites. This ensures that the binding of [³H]DTG is exclusively to the σ₂ receptor.

  • Receptor Source: Use a tissue or cell line with a high density of σ₂ receptors, such as rat liver or specific cancer cell lines (e.g., MCF7).

  • NSB Agent: Haloperidol (10 µM) is also suitable for defining non-specific binding in this context.

The data analysis follows the same principles as the σ₁ assay to determine the Kᵢ for the σ₂ receptor. The ratio of Kᵢ values (Kᵢ σ₂ / Kᵢ σ₁) provides a quantitative measure of the compound's selectivity.

Interpreting Results and Downstream Steps

A compound is typically considered a "hit" if it displays a Kᵢ value below 1 µM. A selectivity ratio of >10-fold is often desired for further development, though this depends on the therapeutic target. If [1-(2-phenylethyl)piperidin-3-yl]methanol shows significant affinity for either sigma receptor, the next logical steps involve functional assays to determine if it acts as an agonist, antagonist, or allosteric modulator.

G Ligand Sigma Ligand (e.g., Test Compound) Sigma1 σ₁ Receptor (at ER-Mitochondria Membrane) Ligand->Sigma1 Binds IP3R IP₃ Receptor Sigma1->IP3R Modulates IonChannel Voltage-gated Ion Channels (K⁺, Ca²⁺) Sigma1->IonChannel Modulates Ca_release Ca²⁺ Release from ER IP3R->Ca_release Leads to Cell_Activity Modulation of Cellular Excitability IonChannel->Cell_Activity Affects Signaling Downstream Signaling Cascades Ca_release->Signaling Initiates Cell_Activity->Signaling Initiates

Figure 2: Simplified signaling context for the σ₁ receptor, a chaperone protein.

References

  • Cobos, E. J., Entrena, J. M., de la Puente, B., & Portillo-Salido, E. (2008). Pharmacology and Therapeutic Potential of Sigma-1 Receptor Ligands. Current Neuropharmacology. Available at: [Link]

  • Al-Afifi, S., Al-Mudaris, T., & Al-Zoubi, M. (2021). Sigma Receptors: A Review on their Role in Neuropathic and Inflammatory Pain. Biomedicines. Available at: [Link]

  • Lever, J. R., Gustafson, J. L., & Xu, R. (2014). N-Substituted-4-aza-tricyclo[4.3.1.13,8]undecan-5-ones as high-affinity σ1 receptor ligands. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. Available at: [Link]

  • Yous, S., Almansa, C., & et al. (2000). New halogenated 4-benzyl-1-(3-phenylpropyl)piperidines as potent and selective sigma1 ligands. Journal of Medicinal Chemistry. Available at: [Link]

Method

Application Notes &amp; Protocols: A Framework for the Behavioral Assessment of Novel Piperidine Derivatives, Featuring [1-(2-phenylethyl)piperidin-3-yl]methanol

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust experimental framework for the initial behavioral characterization of novel p...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust experimental framework for the initial behavioral characterization of novel piperidine derivatives. Using [1-(2-phenylethyl)piperidin-3-yl]methanol as a representative compound of this chemical class, we detail the rationale, experimental design, and step-by-step protocols for a battery of behavioral assays. The piperidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs and clinical candidates targeting the central nervous system (CNS). Therefore, a systematic and validated approach to assessing the behavioral effects of new analogues is critical for identifying potential therapeutic applications and off-target effects. This guide emphasizes scientific integrity, ethical considerations, and data-driven interpretation to advance the preclinical evaluation of novel psychoactive compounds.

Introduction: The Significance of Piperidine Scaffolds in Neuropharmacology

The piperidine ring is a fundamental heterocyclic motif present in a vast array of natural alkaloids and synthetic pharmaceuticals with significant CNS activity. Its conformational flexibility allows for precise three-dimensional arrangements of pharmacophoric groups, enabling potent and selective interactions with various receptors and transporters. Notable examples include fentanyl, a potent µ-opioid receptor agonist, and methylphenidate, a dopamine and norepinephrine reuptake inhibitor.

Given the therapeutic potential of this chemical class, the synthesis of novel derivatives like [1-(2-phenylethyl)piperidin-3-yl]methanol warrants a thorough investigation of their in vivo effects.[1][2] While the specific biological activity of this compound is not yet extensively documented, its structural similarity to other neuroactive agents suggests a potential for CNS modulation. The initial step in characterizing such a novel chemical entity is a comprehensive behavioral screening in rodent models. This process aims to identify a compound's behavioral signature, which can suggest its potential therapeutic utility (e.g., anxiolytic, antidepressant, cognitive-enhancing) or liabilities (e.g., sedative, psychostimulant).[3][4]

This guide outlines a validated workflow for conducting such a primary behavioral assessment, focusing on assays that evaluate locomotor activity, anxiety, depression-like states, and memory.

Preclinical & Ethical Framework

The foundation of any in vivo study is a commitment to ethical conduct and rigorous experimental design. All procedures must be conducted in accordance with institutional, national, and international guidelines for the care and use of laboratory animals.[5][6]

Institutional Animal Care and Use Committee (IACUC) Approval

Before any experiments commence, a detailed protocol must be submitted to and approved by the relevant Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board.[6] This protocol should provide a clear scientific justification for the research, detail all animal procedures, and describe measures to minimize pain and distress.[5][7] The "3Rs" (Replacement, Reduction, and Refinement) should be the guiding principles of the experimental design.[8]

Test Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol
  • Sourcing & Purity: The test compound should be synthesized with high purity (typically >98%), as confirmed by analytical methods such as LC-MS and NMR. The synthesis of related N-phenethylpiperidine compounds is well-documented and can serve as a reference.[9][10]

  • Formulation: A suitable vehicle for administration must be chosen. The vehicle should be non-toxic and should not have any behavioral effects of its own. Common vehicles include saline (0.9% NaCl), distilled water with a small percentage of a solubilizing agent like Tween 80 or DMSO, or a cyclodextrin solution. A small pilot study to determine the solubility and stability of [1-(2-phenylethyl)piperidin-3-yl]methanol in the chosen vehicle is essential.

  • Dose Selection: Dose selection should be based on preliminary dose-ranging studies to identify a range that is behaviorally active but not overtly toxic. A logarithmic dose-response curve (e.g., 1, 3, 10 mg/kg) is often a good starting point.

Animal Model & Husbandry
  • Species and Strain: Male C57BL/6J mice or Sprague-Dawley rats are commonly used for behavioral phenotyping due to their well-characterized genetics and behavior. The choice of species should be justified based on the research question.

  • Housing: Animals should be group-housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.[8]

  • Acclimatization: Upon arrival at the facility, animals should be allowed an acclimatization period of at least one week. Before each behavioral test, animals must be habituated to the testing room for at least 30-60 minutes to reduce novelty-induced stress.[11][12]

Experimental Workflow: A Battery Approach

A battery of tests is employed to build a comprehensive behavioral profile of the compound. The workflow should be designed to minimize stress and the confounding effects of repeated testing.

G cluster_prep Phase 1: Preparation cluster_testing Phase 2: Behavioral Testing cluster_analysis Phase 3: Analysis A Animal Acclimatization (1 week) B Handling & Habituation (3-5 days) A->B C Compound Formulation & Dose Preparation B->C D Drug Administration (e.g., i.p., p.o.) C->D E Open Field Test (OFT) (Day 1) D->E F Elevated Plus Maze (EPM) (Day 2) E->F G Novel Object Recognition (NOR) (Day 3-4) F->G H Forced Swim Test (FST) (Day 5) G->H I Data Collection & Video Tracking H->I J Statistical Analysis (ANOVA, t-test) I->J K Interpretation & Behavioral Profile J->K

Caption: General Experimental Workflow.

Detailed Protocols for Behavioral Assays

The following protocols are standardized procedures for adult mice. Apparatus dimensions should be scaled up for rats.[13]

Open Field Test (OFT)
  • Rationale: The OFT is a primary screening tool to assess general locomotor activity, exploratory behavior, and anxiety-like responses to a novel environment.[12][14] A compound that decreases locomotion may have sedative properties, while an increase could indicate stimulant effects. Time spent in the center of the arena is an index of anxiety; anxiolytic compounds typically increase center time.[15]

  • Apparatus: A square arena (e.g., 40x40x40 cm) made of a non-reflective material. The arena is often divided into a central zone and a peripheral zone by software.

  • Protocol:

    • Acclimate the mouse to the testing room for at least 30 minutes.[16]

    • Gently place the mouse in the center of the open field arena.[15]

    • Allow the animal to explore freely for a predetermined duration, typically 5-10 minutes.[17]

    • Record the session using an overhead video camera connected to a tracking system.

    • After the session, return the mouse to its home cage.

    • Thoroughly clean the arena with 70% ethanol between trials to eliminate olfactory cues.[15]

  • Key Parameters:

    • Total distance traveled (locomotion).

    • Time spent in the center vs. periphery (anxiety).

    • Rearing frequency (exploration).

    • Thigmotaxis (wall-hugging behavior).[15]

Elevated Plus Maze (EPM)
  • Rationale: The EPM is a widely validated test for assessing anxiety-like behavior.[18] The test is based on the conflict between the rodent's natural tendency to explore and its aversion to open, elevated spaces.[19] Anxiolytic compounds increase the proportion of time spent and entries made into the open arms.

  • Apparatus: A plus-shaped maze elevated above the ground (e.g., 50 cm). It consists of two open arms and two enclosed arms of equal size.[18]

  • Protocol:

    • Habituate the animal to the testing room for at least one hour prior to the test.[11]

    • Place the mouse in the center of the maze, facing one of the closed arms.[20]

    • Allow the animal to explore the maze for 5 minutes.[13]

    • Record the session using an overhead video camera and tracking software.

    • Key variables include the time spent in and the number of entries into the open and closed arms.[11]

    • At the end of the test, return the animal to its home cage.

    • Clean the maze thoroughly between animals.[11]

  • Key Parameters:

    • Percentage of time spent in open arms.

    • Percentage of entries into open arms.

    • Total arm entries (a measure of general activity).

    • Risk assessment behaviors like head-dipping and stretch-attend postures.[13]

Forced Swim Test (FST)
  • Rationale: The FST, also known as the Porsolt test, is a common screening tool for assessing antidepressant-like activity.[21] The test is based on the principle that when placed in an inescapable container of water, rodents will eventually adopt an immobile posture. This immobility is interpreted as a state of "behavioral despair."[21] Effective antidepressant drugs reduce the duration of immobility.[22]

  • Apparatus: A transparent cylindrical container (e.g., 20 cm diameter, 30 cm height) filled with water (24-26°C) to a depth where the mouse cannot touch the bottom.[21][23]

  • Protocol:

    • Place the mouse into the cylinder of water.

    • The test duration is typically 6 minutes. The behavior in the last 4 minutes is usually scored.[24]

    • A trained observer, blind to the experimental conditions, should score the duration of immobility (floating with only minor movements to keep the head above water). Alternatively, video recording and automated scoring can be used.

    • After the test, remove the mouse, dry it with a towel, and place it in a warm, dry cage before returning it to its home cage.[23]

  • Key Parameters:

    • Duration of immobility.

    • Latency to first immobility.

Novel Object Recognition (NOR) Test
  • Rationale: The NOR test evaluates aspects of learning and memory, specifically recognition memory.[25][26] The test is based on the spontaneous tendency of rodents to spend more time exploring a novel object than a familiar one.[27] This assay is useful for identifying compounds with potential cognitive-enhancing or impairing effects.

  • Apparatus: The same open field arena used for the OFT. Two sets of identical objects and one set of novel objects are required. Objects should be heavy enough that the animal cannot displace them.[28]

  • Protocol:

    • Habituation (Day 1): Allow each mouse to explore the empty arena for 5-10 minutes.[28]

    • Familiarization/Training (Day 2): Place two identical objects in the arena. Allow the mouse to explore for a set period (e.g., 10 minutes). Record the time spent exploring each object.[25][27]

    • Testing (Day 3): After a retention interval (e.g., 24 hours), place the mouse back in the arena where one of the familiar objects has been replaced with a novel object. Allow the mouse to explore for 5-10 minutes and record the exploration time for each object.[27][29]

  • Key Parameters:

    • Discrimination Index (DI): (Time with Novel Object - Time with Familiar Object) / (Total Exploration Time). A higher DI indicates better recognition memory.

Data Presentation and Statistical Analysis

Proper statistical analysis is crucial for the interpretation of behavioral data.[30] The choice of statistical test depends on the experimental design and the nature of the data.

Experimental Design Table
GroupTreatmentDose (mg/kg)Administration RouteN (animals/group)
1Vehicle (e.g., Saline + 1% Tween 80)-i.p.10-12
2[1-(2-phenylethyl)piperidin-3-yl]methanol1i.p.10-12
3[1-(2-phenylethyl)piperidin-3-yl]methanol3i.p.10-12
4[1-(2-phenylethyl)piperidin-3-yl]methanol10i.p.10-12
5Positive Control (Assay-dependent)Variesi.p.10-12
Data Analysis
  • Statistical Software: Use software such as GraphPad Prism, SPSS, or R.

  • Tests: For comparing more than two groups, a one-way Analysis of Variance (ANOVA) is typically used, followed by post-hoc tests (e.g., Dunnett's or Tukey's test) to compare treatment groups to the vehicle control.[31] For single comparisons between two groups, a Student's t-test may be appropriate. Data should be checked for normality and homogeneity of variance before applying parametric tests.[30]

  • Significance: A p-value of < 0.05 is generally considered statistically significant.

Interpretive Framework

The collective results from the test battery provide a behavioral signature.

G cluster_input Behavioral Assay Results cluster_interpretation Interpretation cluster_conclusion Potential Behavioral Signature OFT OFT Results Anxiolytic Anxiolytic Profile? OFT->Anxiolytic Motor Motor Effects? OFT->Motor EPM EPM Results EPM->Anxiolytic FST FST Results Antidepressant Antidepressant Profile? FST->Antidepressant NOR NOR Results Cognitive Cognitive Effects? NOR->Cognitive Profile Compound's Behavioral Profile Anxiolytic->Profile Antidepressant->Profile Cognitive->Profile Motor->Profile

Caption: Decision Framework for Behavioral Profiling.

Conclusion

The systematic behavioral evaluation of novel compounds is a cornerstone of neuropharmacology and drug discovery. The protocols and framework detailed in this guide provide a robust starting point for characterizing the in vivo effects of [1-(2-phenylethyl)piperidin-3-yl]methanol or any novel piperidine derivative. By integrating rigorous experimental design, validated behavioral assays, and appropriate statistical analysis, researchers can effectively identify promising therapeutic candidates and advance our understanding of how chemical structure translates to behavioral function. This methodical approach ensures that the data generated is reliable, reproducible, and ethically sound, paving the way for further mechanistic studies and preclinical development.

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  • PubMed. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics.
  • AZoLifeSciences. (2022). Helping Identify Novel Psychoactive Substances.
  • Agilent. Testing For Novel Psychoactive Substances.
  • PubMed. (1995). Enantiomers of diastereomeric cis-N-[1-(2-hydroxy-2-phenylethyl)- 3-methyl-4-piperidyl]-N-phenylpropanamides: synthesis, X-ray analysis, and biological activities.
  • bioRxiv. (2024).
  • Molbase. Cas no 144539-77-5 ([(3S)-piperidin-3-yl]methanol).
  • Arctom. CAS NO. 92322-05-9 | [1-(2-phenylethyl)piperidin-3-yl]methanol.
  • FUJIFILM Wako. [1-(2-Phenylethyl)piperidin-3-yl]methanol.
  • PubMed. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist.
  • PrepChem.com. Synthesis of N-(β-phenylethyl)-4-amino-piperidine.
  • Cellular and Molecular Biology. (2014). Acute inhalation toxicity of smoke of fentanyl and its 1-substituted analogs in Swiss albino mice.
  • ResearchGate. (2016).
  • PubChem. N-(3-Methylphenyl)-N-(1-(2-phenylethyl)-4-piperidinyl)propanamide.

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Application

Application Notes and Protocols: Strategic Derivatization of [1-(2-phenylethyl)piperidin-3-yl]methanol for Structure-Activity Relationship (SAR) Studies

Introduction: The [1-(2-phenylethyl)piperidin-3-yl]methanol Scaffold - A Privileged Motif in Medicinal Chemistry The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceu...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The [1-(2-phenylethyl)piperidin-3-yl]methanol Scaffold - A Privileged Motif in Medicinal Chemistry

The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and bioactive molecules.[1][2] Its conformational flexibility and ability to present substituents in well-defined spatial orientations allow for precise interactions with biological targets. The [1-(2-phenylethyl)piperidin-3-yl]methanol scaffold, in particular, combines the lipophilic phenylethyl group, known for its role in targeting central nervous system (CNS) receptors, with a versatile derivatization point at the 3-position hydroxymethyl group.[3][4] This unique combination makes it an attractive starting point for the development of novel therapeutics. Structure-Activity Relationship (SAR) studies are crucial in transforming a promising scaffold into a lead compound. By systematically modifying the structure and assessing the impact on biological activity, researchers can identify key pharmacophoric features and optimize potency, selectivity, and pharmacokinetic properties.[3] This guide provides a detailed framework for the strategic derivatization of [1-(2-phenylethyl)piperidin-3-yl]methanol, focusing on the primary alcohol as a key modification point for SAR exploration. We will delve into the rationale behind derivatization choices, provide detailed experimental protocols for key transformations, and discuss the logic of how these modifications can probe interactions with various biological targets, including opioid, sigma, and neurokinin receptors.[5][6][7]

Strategic Derivatization: Probing the Chemical Space

The primary alcohol of [1-(2-phenylethyl)piperidin-3-yl]methanol offers a prime handle for introducing a diverse range of functionalities. The choice of derivatives should be guided by a systematic exploration of key physicochemical properties known to influence biological activity, such as size, lipophilicity, hydrogen bonding capacity, and electronic effects. The three main classes of derivatives we will focus on are esters, ethers, and carbamates.

dot

cluster_0 Core Scaffold cluster_1 Derivatization Strategies cluster_2 Generated Derivatives cluster_3 SAR Analysis Scaffold [1-(2-phenylethyl)piperidin-3-yl]methanol Esterification Esterification (Acyl Halides, Anhydrides, Carboxylic Acids) Scaffold->Esterification Vary R group (size, electronics) Etherification Etherification (Williamson Synthesis) Scaffold->Etherification Modify H-bond capacity, lipophilicity Carbamoylation Carbamoylation (Isocyanates, Carbamoyl Chlorides) Scaffold->Carbamoylation Introduce H-bond donor/acceptor Esters Esters (Acetates, Benzoates, etc.) Esterification->Esters Ethers Ethers (Methyl, Benzyl, etc.) Etherification->Ethers Carbamates Carbamates (Alkyl, Aryl) Carbamoylation->Carbamates SAR Structure-Activity Relationship Analysis Esters->SAR Ethers->SAR Carbamates->SAR

Caption: Derivatization workflow for SAR studies.

Experimental Protocols

The following protocols are designed to be robust and scalable, providing a solid foundation for the synthesis of a diverse library of derivatives.

Protocol 1: Esterification via Acyl Chloride

This protocol describes the synthesis of an acetate ester, a common modification to explore the impact of removing a hydrogen bond donor and introducing a small, lipophilic group.

Rationale: Acylation with an acyl chloride is a highly efficient method for esterifying alcohols. The use of a base like triethylamine (TEA) or pyridine is crucial to neutralize the HCl byproduct, driving the reaction to completion.[8] Dichloromethane (DCM) is a common solvent due to its inertness and ability to dissolve a wide range of organic compounds.

Materials:

  • [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Acetyl chloride

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve [1-(2-phenylethyl)piperidin-3-yl]methanol (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Add triethylamine (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Slowly add acetyl chloride (1.2 eq) dropwise to the cooled solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding water.

  • Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the desired acetate ester.

Protocol 2: Etherification via Williamson Ether Synthesis

This protocol outlines the synthesis of a methyl ether, a modification that removes the hydroxyl proton and introduces a small, metabolically stable group.

Rationale: The Williamson ether synthesis is a classic and reliable method for preparing ethers.[9][10] It involves the deprotonation of the alcohol with a strong base, such as sodium hydride (NaH), to form an alkoxide, which then acts as a nucleophile in an SN2 reaction with an alkyl halide.[11] Anhydrous tetrahydrofuran (THF) is a suitable solvent for this reaction.

Materials:

  • [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous Tetrahydrofuran (THF)

  • Methyl iodide

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a suspension of NaH (1.5 eq) in anhydrous THF under an inert atmosphere, add a solution of [1-(2-phenylethyl)piperidin-3-yl]methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes.

  • Cool the mixture back to 0 °C and add methyl iodide (1.2 eq) dropwise.

  • Allow the reaction to stir at room temperature overnight, monitoring by TLC.

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the methyl ether.

Protocol 3: Carbamoylation via Isocyanate

This protocol details the synthesis of an N-ethyl carbamate, introducing a hydrogen bond donor and acceptor moiety with moderate lipophilicity.

Rationale: The reaction of an alcohol with an isocyanate is a highly efficient and often catalyst-free method for the synthesis of carbamates.[12][13] The reaction proceeds via the nucleophilic attack of the alcohol on the electrophilic carbonyl carbon of the isocyanate.

Materials:

  • [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Ethyl isocyanate

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • Dissolve [1-(2-phenylethyl)piperidin-3-yl]methanol (1.0 eq) in anhydrous DCM under an inert atmosphere.

  • Add ethyl isocyanate (1.1 eq) to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the N-ethyl carbamate.

Data Presentation: A Library of Derivatives for SAR Studies

The following table summarizes a proposed initial library of derivatives to be synthesized, along with the rationale for their inclusion in an SAR study.

Derivative TypeR GroupReagentsRationale for SAR
Ester -COCH₃ (Acetyl)Acetyl chloride, TEAIntroduces a small, lipophilic group; removes H-bond donor.
Ester -COC₆H₅ (Benzoyl)Benzoyl chloride, TEAExplores the effect of a larger, aromatic substituent.
Ester -COCF₃ (Trifluoroacetyl)Trifluoroacetic anhydride, PyridineIntroduces an electron-withdrawing group; alters electronics.
Ether -CH₃ (Methyl)NaH, Methyl iodideSmall, metabolically stable group; removes H-bond donor.
Ether -CH₂C₆H₅ (Benzyl)NaH, Benzyl bromideLarger, lipophilic group; potential for π-stacking interactions.
Carbamate -CONHCH₂CH₃ (N-Ethyl)Ethyl isocyanateIntroduces H-bond donor/acceptor; moderate size.
Carbamate -CONHC₆H₅ (N-Phenyl)Phenyl isocyanateAromatic substituent; explores steric and electronic effects.

Characterization and Purity Assessment: A Self-Validating System

Thorough characterization of each synthesized derivative is paramount to ensure the integrity of the subsequent biological data. A combination of spectroscopic and chromatographic techniques should be employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the synthesized compounds.[14][15] Key signals to monitor include the disappearance of the alcohol proton and the appearance of new signals corresponding to the introduced functional group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of each derivative.[14]

  • High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the final compounds. A purity of >95% is generally required for reliable biological testing.

Logical Framework for SAR Analysis

The derivatization strategy outlined above provides a logical progression for probing the SAR of the [1-(2-phenylethyl)piperidin-3-yl]methanol scaffold.

dot

cluster_0 Initial Screening cluster_1 First-Round Derivatization cluster_2 Biological Evaluation cluster_3 SAR Analysis & Iteration Core Core Scaffold [1-(2-phenylethyl)piperidin-3-yl]methanol Esters Simple Esters (e.g., Acetate) Core->Esters Ethers Simple Ethers (e.g., Methyl) Core->Ethers Carbamates Simple Carbamates (e.g., N-Ethyl) Core->Carbamates BioAssay Biological Assay (e.g., Receptor Binding) Esters->BioAssay Ethers->BioAssay Carbamates->BioAssay Analysis Analyze Activity Data: - Potency - Selectivity BioAssay->Analysis NextGen Design Second-Generation Derivatives Analysis->NextGen Based on SAR trends

Caption: Iterative cycle of SAR studies.

The initial derivatives will provide a baseline understanding of how modifications at the 3-position affect activity. For instance, a significant increase in potency upon esterification might suggest that a hydrogen bond donor at this position is detrimental, or that the lipophilic ester tail is entering a hydrophobic pocket in the target protein. Conversely, if carbamates show enhanced activity, it could indicate the importance of hydrogen bonding interactions. The results from this initial screen will guide the synthesis of a second generation of more complex and targeted derivatives.

Conclusion

The [1-(2-phenylethyl)piperidin-3-yl]methanol scaffold represents a promising starting point for the discovery of novel bioactive compounds. The strategic derivatization of its primary alcohol function, as outlined in these application notes, provides a robust and logical framework for conducting thorough SAR studies. By systematically exploring the chemical space around this key position and employing rigorous analytical characterization, researchers can unlock the full therapeutic potential of this privileged scaffold.

References

  • Palin, R., et al. (2007). Synthesis and SAR studies of 3-phenoxypropyl piperidine analogues as ORL1 (NOP) receptor agonists. Bioorganic & Medicinal Chemistry Letters.
  • Synthesis and NK1 receptor antagonistic activity of (+/-)-1-acyl-3-(3,4- dichlorophenyl)-3-[2-(spiro-substituted piperidin-1 -yl)ethyl]piperidines. (1998). Bioorganic & Medicinal Chemistry Letters, 8(12), 1541-6.
  • Trivedi, R., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews.
  • De Luca, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(9), 1665-1676.
  • Sisco, E., & Urbas, A. (2022). REMEDY Results: RP0001. Rapid Emerging Drug Deployment (REMEDY)
  • Williamson Ether Synthesis. (n.d.). In Chemistry LibreTexts. Retrieved from [Link]

  • Preparing Ethers. (2024, September 30). In Chemistry LibreTexts. Retrieved from [Link]

  • Bedürftig, S., & Wünsch, B. (2006). Synthesis and receptor binding studies of 3-substituted piperazine derivatives. European Journal of Medicinal Chemistry, 41(3), 387-96.
  • Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (n.d.). Open Research@CSIR-NIScPR.
  • The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]

  • Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride. (n.d.).
  • Vitaku, E., et al. (2014). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry.
  • Scheme 1. General strategy for the synthesis of piperidine derivatives. (n.d.).
  • Studies of benzylpiperdine derivatives as sigma (σ) receptor ligands. (n.d.). INIS-IAEA.
  • Nevado, C., et al. (2021).
  • Application Notes and Protocols: Piperidin-2-ylmethylacetate in the Synthesis of Pharmaceutical Intermedi
  • Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213.
  • Synthesis of N-Substituted piperidines from piperidone. (2015, October 9).
  • Mićović, I. V., et al. (1998). 3-carbomethoxy fentanyl: Synthesis, pharmacology and conformational analysis. Journal of the Serbian Chemical Society.
  • Zuba, D., et al. (2020). Identification and structure characterization of five synthetic opioids: 3,4-methylenedioxy-U-47700, o-methyl-acetylfentanyl, 2-thiophenefentanyl, benzoylfentanyl and benzoylbenzylfentanyl.
  • Petukhov, P. A., et al. (2001). Sar studies of piperidine-based analogues of cocaine. Part 3: oxadiazoles. Bioorganic & Medicinal Chemistry Letters, 11(16), 2079-83.
  • Li, J., et al. (2021). Exploration of the SAR Connection between Morphinan- and Arylacetamide-Based κ Opioid Receptor (κOR) Agonists Using the Strategy of Bridging. ACS Chemical Neuroscience, 12(7), 1195-1207.
  • Discovery and optimization of substituted piperidines as potent, selective, CNS-penetrant alpha4beta2 nicotinic acetylcholine receptor potentiators. (2008). Journal of Medicinal Chemistry, 51(19), 5948-51.
  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (n.d.). Organic & Biomolecular Chemistry.
  • Chemical Properties of Piperidine, 1-(2-phenylethyl)- (CAS 332-14-9). (n.d.). Cheméo.
  • Piperidine, 1-(2-phenylethyl)-. (n.d.). PubChem.
  • Analgesic activity of alkyl piperidine derivatives. (n.d.). Pakistan Journal of Pharmaceutical Sciences.
  • Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. (1995). Journal of Medicinal Chemistry, 38(19), 3652-9.
  • Organic Carbamates in Drug Design and Medicinal Chemistry. (2015, January 7).
  • Asymmetric synthesis of 2-substituted piperidin-3-ols. (n.d.).
  • 1-(2-Phenylethyl)piperidine. (n.d.). CAS Common Chemistry.
  • Organic Carbamates in Drug Design and Medicinal Chemistry. (2015, January 7). ACS Chemical Biology.
  • Green Chemistry Approach to the Synthesis of N-Substituted Piperidones. (n.d.).
  • Three-Dimensional Structural Insights Have Revealed the Distinct Binding Interactions of Agonists, Partial Agonists, and Antagonists with the µ Opioid Receptor. (2023, April 11).
  • Spiro-substituted piperidines as neurokinin receptor antagonists. II. Syntheses and NK2 receptor-antagonistic activities of N-[2-aryl-4-(spiro-substituted piperidin-1'-yl)butyl]carboxamides. (1996). Chemical & Pharmaceutical Bulletin, 44(11), 2031-41.
  • Divergent asymmetric synthesis of 3,5-disubstituted piperidines. (2006). The Journal of Organic Chemistry, 71(25), 9495-8.
  • Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ 1 Receptor Ligands with Antiproliferative Properties. (2022). ChemMedChem, 17(8), e202100735.
  • Synthesis of biologically active O-substituted derivatives of 1-[(3, 5- dichloro-2-hydroxyphenyl)sulfonyl]piperidine. (n.d.). Journal of the Serbian Chemical Society.
  • Synthesis of novel N-benzyl substituted piperidine amides of 1H-indole-5-carboxylicacid as potential inhibitors of cholinesterases. (n.d.).

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Method

Initial Characterization of Novel Piperidine-Containing Compounds: A Tiered Assay Approach Using [1-(2-phenylethyl)piperidin-3-yl]methanol as a Case Study

An Application & Protocol Guide: Introduction: Rationale and Strategy The discovery of novel chemical entities requires a systematic and logical screening cascade to elucidate their biological activity. Compound-X, [1-(2...

Author: BenchChem Technical Support Team. Date: February 2026

An Application & Protocol Guide:

Introduction: Rationale and Strategy

The discovery of novel chemical entities requires a systematic and logical screening cascade to elucidate their biological activity. Compound-X, [1-(2-phenylethyl)piperidin-3-yl]methanol, contains a piperidine scaffold, a privileged structure in medicinal chemistry frequently associated with activity in the central nervous system (CNS). The presence of a phenylethyl group further suggests potential interactions with aminergic receptors or other CNS targets.

In the absence of established biological data for Compound-X, this document outlines a foundational, three-tiered cell-based assay workflow. This strategy is designed to first establish a cytotoxicity profile, then investigate the mechanism of cell death, and finally, explore potential neuro-functional activity. This approach ensures that resource-intensive mechanistic and functional assays are performed at informationally relevant concentrations, maximizing the efficiency and validity of the screening process.

This guide provides the scientific rationale behind the experimental choices and detailed protocols for researchers in drug development and academic science.

Experimental Workflow Overview

The proposed workflow follows a logical progression from broad cytotoxicity screening to more specific mechanistic and functional assays.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Mechanistic Elucidation cluster_2 Tier 3: Functional Characterization A Dose-Response Cytotoxicity Assay (MTT / Resazurin) B Apoptosis Assay (Caspase-Glo 3/7) A->B If Cytotoxic C Neuronal Phenotypic Assay (Neurite Outgrowth) A->C If Non-Cytotoxic at physiologic concentrations

Figure 1: Tiered Assay Workflow for Characterizing Novel Compounds.

Tier 1: General Cytotoxicity and Viability Screening

Objective: To determine the concentration-dependent effect of Compound-X on cell viability and calculate its half-maximal inhibitory concentration (IC₅₀). This is a critical first step to differentiate between general toxicity and specific, potent biological effects.

Methodology: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol 2.1: MTT Assay for Cytotoxicity

Cell Line Recommendation: A common, robust cell line such as HeLa (human cervical cancer) or HEK293 (human embryonic kidney) is recommended for initial screening due to ease of culture and reproducibility.

Materials:

  • Compound-X, dissolved in sterile DMSO to create a 10 mM stock solution.

  • HeLa or HEK293 cells.

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

  • 96-well flat-bottom cell culture plates.

  • MTT solution (5 mg/mL in sterile PBS).

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl or DMSO).

  • Multichannel pipette and plate reader (570 nm absorbance).

Procedure:

  • Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a 2X serial dilution series of Compound-X in culture medium from the 10 mM stock. A typical starting range is 200 µM down to ~0.1 µM (final concentration). Include a "vehicle control" (DMSO only, at the highest concentration used) and a "no treatment" control.

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully aspirate the medium and add 100 µL of solubilization buffer to each well. Pipette up and down to dissolve the formazan crystals.

  • Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation

The absorbance values are proportional to the number of viable cells. Data should be normalized to the vehicle control (100% viability).

Table 1: Example Dose-Response Data for Compound-X

Compound-X (µM) % Viability (Normalized)
100 5.2%
50 15.8%
25 48.9%
12.5 85.1%
6.25 95.3%
3.13 98.7%

| 0 (Vehicle) | 100% |

From this data, an IC₅₀ value (the concentration at which 50% of cell viability is inhibited) can be calculated using non-linear regression (log[inhibitor] vs. response) in software like GraphPad Prism. In this example, the IC₅₀ is approximately 25 µM.

Tier 2: Mechanistic Assay - Apoptosis

Objective: If Compound-X is found to be cytotoxic, the next logical step is to determine the mechanism of cell death. Apoptosis (programmed cell death) is a common mechanism for cytotoxic compounds and is characterized by the activation of caspases.

Methodology: Caspase-Glo® 3/7 Assay

This is a luminescent assay that measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway. The assay reagent contains a proluminescent caspase-3/7 substrate; when cleaved by active caspases, it releases a substrate for luciferase, generating a light signal proportional to caspase activity.

Protocol 3.1: Caspase-Glo® 3/7 Assay

Procedure:

  • Assay Setup: Seed and treat cells in a white-walled, clear-bottom 96-well plate as described in Protocol 2.1. It is critical to use concentrations around the determined IC₅₀ (e.g., 2x IC₅₀, 1x IC₅₀, and 0.5x IC₅₀). A positive control like Staurosporine (1 µM) should be included.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • Reagent Addition: After the desired treatment period (e.g., 24 hours), remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-3 hours.

  • Data Acquisition: Measure luminescence using a plate-reading luminometer.

Data Interpretation

An increase in luminescence relative to the vehicle control indicates activation of caspases 3 and 7, suggesting that Compound-X induces apoptosis.

G cluster_pathway Apoptotic Signaling Cascade CompoundX Compound-X Mitochondria Mitochondrial Stress CompoundX->Mitochondria Induces Casp9 Caspase-9 (Initiator) Mitochondria->Casp9 Activates Casp37 Caspases 3 & 7 (Executioner) Casp9->Casp37 Cleaves & Activates Apoptosis Apoptosis Casp37->Apoptosis Assay Caspase-Glo® 3/7 Substrate Cleavage Casp37->Assay Measured By

Figure 2: Simplified Apoptosis Pathway Measured by Caspase-3/7 Assay.

Tier 3: Functional Neuronal Assay

Objective: Based on its chemical structure, Compound-X may possess neuroactive properties. This assay assesses the compound's effect on neurite outgrowth, a key indicator of neuronal differentiation and health. This is particularly relevant if the compound was non-cytotoxic or showed interesting activity at sub-lethal concentrations in Tier 1.

Methodology: Neurite Outgrowth Assay

PC-12 cells, derived from a rat pheochromocytoma, are a well-established model. Upon stimulation with Nerve Growth Factor (NGF), they stop proliferating and extend neurites, mimicking sympathetic neurons. This assay can identify compounds that either inhibit or enhance this process.

Protocol 4.1: PC-12 Neurite Outgrowth Assay

Materials:

  • PC-12 cells.

  • Collagen-coated 24- or 48-well plates.

  • PC-12 differentiation medium (low-serum medium, e.g., 1% horse serum).

  • Nerve Growth Factor (NGF), 50 ng/mL working concentration.

  • Compound-X dilutions (non-toxic concentrations determined in Tier 1).

  • Calcein-AM stain for visualization.

  • High-content imaging system or fluorescence microscope.

Procedure:

  • Cell Seeding: Seed PC-12 cells onto collagen-coated plates at a density that allows for individual cells to be resolved (e.g., 20,000 cells/well in a 24-well plate).

  • Treatment: After 24 hours, replace the medium with differentiation medium containing:

    • Negative Control: Vehicle (DMSO) only.

    • Positive Control: 50 ng/mL NGF + Vehicle.

    • Test Conditions: 50 ng/mL NGF + varying concentrations of Compound-X.

  • Incubation: Incubate for 72 hours to allow for neurite extension.

  • Staining & Imaging: Stain cells with Calcein-AM to visualize the entire cell body and neurites. Acquire images using a high-content imager.

  • Analysis: Use automated image analysis software to quantify neurite length, number of neurites per cell, and branching.

Data Interpretation

Table 2: Example Neurite Outgrowth Quantification

Condition Average Neurite Length (µm/cell) % of Positive Control
Negative Control (No NGF) 5.1 4.5%
Positive Control (NGF) 112.5 100%
NGF + 1 µM Compound-X 108.2 96.2%
NGF + 5 µM Compound-X 65.7 58.4%

| NGF + 10 µM Compound-X | 12.3 | 10.9% |

A statistically significant decrease in neurite length compared to the positive control suggests neurotoxic or neurite-inhibitory effects. Conversely, an enhancement of neurite outgrowth (in the absence of NGF or potentiation with NGF) would indicate potential neurotrophic properties.

Conclusion and Future Directions

This tiered approach provides a comprehensive initial characterization of a novel compound like [1-(2-phenylethyl)piperidin-3-yl]methanol. The results from these assays—IC₅₀ value, apoptotic activity, and effects on neuronal morphology—will build a foundational dataset. This data is essential for making informed decisions about whether to advance the compound to more complex secondary assays, such as specific receptor binding studies, in vivo toxicology, or other disease-relevant models.

References

  • Title: The piperidine ring in CNS-active compounds: a historical perspective and recent developments. Source: Future Medicinal Chemistry URL: [Link]

  • Title: MTT Assay for Cell Viability and Proliferation. Source: JoVE (Journal of Visualized Experiments) URL: [Link]

  • Title: Measurement of Neurite Outgrowth. Source: Current Protocols in Toxicology URL: [Link]

  • Title: The PC12 cell line: a model for studies of differentiation and survival of sympathetic neurons. Source: Cold Spring Harbor Protocols URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol

Welcome to the Technical Support Center for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, medicinal chemists, and process development professionals.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice and detailed protocols for the common synthetic challenges encountered when targeting this valuable piperidine intermediate. Our focus is on providing practical, field-tested solutions grounded in established chemical principles.

Introduction to Synthetic Strategies

The synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol can be approached via several routes. We will focus on two robust and commonly employed strategies, each with its own set of advantages and potential challenges.

  • Route A: Reductive Amination & Ester Reduction. This pathway involves the initial construction of the N-substituted piperidine ring ester followed by reduction of the ester functionality to the primary alcohol.

  • Route B: N-Alkylation of a Precursor Alcohol. This is a convergent approach where the piperidine core containing the hydroxymethyl group, 3-piperidinemethanol, is synthesized first and then alkylated with a suitable phenethyl electrophile.

This guide is structured to help you diagnose and resolve issues that may arise during these multi-step syntheses, thereby improving your overall yield and product purity.

General Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses overarching issues that can affect multiple stages of the synthesis.

Q1: My reaction is sluggish or fails to initiate. What are the first things I should check?

A1: Before delving into complex side reactions, always verify the fundamentals:

  • Reagent Quality: Are your starting materials, particularly the reducing agents (e.g., LiAlH₄) and bases, fresh and anhydrous? Lithium aluminum hydride, for example, reacts violently with water and its potency will be diminished.[1][2] Ensure solvents are properly dried, as trace moisture can quench sensitive reagents.

  • Inert Atmosphere: For reactions involving highly reactive species like LiAlH₄ or strong bases like NaH, have you established and maintained a dry, inert atmosphere (Nitrogen or Argon)?[3][4] Leaks in your apparatus can introduce moisture and oxygen, leading to failed reactions.

  • Reaction Temperature: Is your temperature control accurate? Some steps require precise temperature management (e.g., low temperature for DIBAL-H reductions or controlled heating for alkylations).[5]

Q2: I'm observing multiple spots on my TLC plate that I can't identify. What are the likely culprits?

A2: Unidentified spots often correspond to common side products. In piperidine synthesis, these can include:

  • Starting Material: Incomplete conversion is a common issue.

  • Over-alkylation Products (Route B): Formation of a quaternary ammonium salt if an excess of the alkylating agent is used or if reaction conditions are too harsh.[4]

  • Partially Reduced Intermediates (Route A): If the reduction of the ester is incomplete, you may see the corresponding aldehyde. However, with a strong reducing agent like LiAlH₄, this is unlikely as the aldehyde is reduced faster than the ester.[6]

  • Decomposition Products: Prolonged reaction times or excessive heat can lead to the degradation of starting materials or products.[7]

Route A: Synthesis via Ester Reduction

This route begins with the synthesis of an N-substituted piperidine-3-carboxylate, which is then reduced to the target alcohol. A common precursor is ethyl 1-(2-phenylethyl)piperidine-3-carboxylate.

Workflow for Route A

Route A Workflow cluster_0 Step 1: N-Alkylation / Cyclization cluster_1 Step 2: Ester Reduction A Precursors (e.g., Ethyl nipecotate + Phenethyl bromide) B Ethyl 1-(2-phenylethyl)piperidine-3-carboxylate A->B Base (K₂CO₃) Solvent (ACN/DMF) C [1-(2-phenylethyl)piperidin-3-yl]methanol B->C 1. LiAlH₄, Anhydrous THF 2. Aqueous Workup

Caption: Synthetic workflow for Route A.

Troubleshooting & FAQs for Route A: Ester Reduction with LiAlH₄

The reduction of the ester to the primary alcohol using Lithium Aluminum Hydride (LiAlH₄) is a critical step. While powerful, LiAlH₄ requires careful handling and specific reaction conditions to avoid poor yields and impurities.[8]

Q3: My LiAlH₄ reduction has a very low yield, and I recover mostly unreacted ester. What went wrong?

A3: This is a classic problem often traced back to the deactivation of the LiAlH₄ reagent.

  • Causality: LiAlH₄ reacts exothermically and rapidly with protic sources, including water and alcohols.[1] If your solvent (e.g., THF, diethyl ether) or glassware was not scrupulously dried, the hydride reagent was likely quenched before it could reduce the ester. Similarly, if the ester starting material contains residual water, it will consume the reagent.

  • Solution Protocol:

    • Glassware: Oven-dry all glassware overnight at >120 °C and cool under a stream of dry nitrogen or in a desiccator immediately before use.

    • Solvent: Use freshly distilled solvent from a suitable drying agent (e.g., sodium/benzophenone for THF) or use a commercially available anhydrous solvent packaged under an inert atmosphere.[2]

    • Reagent: Use a fresh bottle of LiAlH₄ or a previously opened bottle that has been stored correctly in a desiccator. Grayish-looking LiAlH₄ may indicate some decomposition.

    • Procedure: Add a small amount of LiAlH₄ to your anhydrous solvent before adding your substrate. If you observe bubbling (H₂ evolution), it indicates water is present.[2]

Q4: After the workup of my LiAlH₄ reaction, I have a gelatinous aluminum salt precipitate that is difficult to filter and seems to have trapped my product. How can I improve the workup?

A4: This is a very common issue with LiAlH₄ reductions. The aluminum salts (Al(OH)₃) formed during the quench can be difficult to handle. The "Fieser workup" is a widely adopted and reliable method to produce granular, easily filterable salts.[9]

  • Causality: A simple water quench often leads to the formation of a fine, gelatinous precipitate of aluminum hydroxide that clogs filter paper and traps the product, significantly reducing isolated yield.

  • Fieser Workup Protocol:

    • After the reaction is complete, cool the reaction vessel in an ice bath (0 °C).

    • For a reaction that used 'x' grams of LiAlH₄, cautiously and sequentially add the following dropwise while stirring vigorously:

      • 'x' mL of water

      • 'x' mL of 15% aqueous NaOH solution

      • '3x' mL of water

    • Remove the ice bath and allow the mixture to warm to room temperature, stirring for at least 15-30 minutes. A white, granular precipitate should form.

    • Add a drying agent like anhydrous magnesium sulfate (MgSO₄) and stir for another 15 minutes to ensure all water is captured.

    • Filter the mixture through a pad of Celite®, washing the solids thoroughly with your reaction solvent (e.g., THF or ether). The product will be in the filtrate.[9]

Parameter Classic Water Quench Fieser Workup
Precipitate Form Gelatinous, fineGranular, sandy
Filterability Very slow, clogs filterFast, easy filtration
Product Recovery Often low due to trappingHigh
Reference -Fieser & Fieser[9]
Table 1: Comparison of LiAlH₄ Workup Procedures.

Q5: Can the N-phenethyl group be affected by LiAlH₄?

A5: No, the N-phenethyl group is robust under LiAlH₄ reduction conditions. LiAlH₄ does not typically reduce isolated non-polar C-C or C=C bonds, such as those in the phenyl ring.[10] It will, however, reduce many other polar functional groups, so it's crucial that your precursor ester is free of other reducible moieties if you want to avoid side reactions.[8]

Route B: Synthesis via N-Alkylation of 3-Piperidinemethanol

This approach involves the direct alkylation of the commercially available or independently synthesized 3-piperidinemethanol with a phenethyl halide, such as 2-phenylethyl bromide.

Workflow for Route B

Route B Workflow cluster_0 Step 1: Synthesis of Precursor (if needed) cluster_1 Step 2: N-Alkylation D Pyridine-3-carboxylic acid E 3-Piperidinemethanol D->E Multi-step synthesis (Esterification, Reduction) F [1-(2-phenylethyl)piperidin-3-yl]methanol E->F 2-Phenylethyl bromide Base (K₂CO₃), Solvent (ACN)

Caption: Synthetic workflow for Route B.

Troubleshooting & FAQs for Route B: N-Alkylation

Q6: My N-alkylation reaction is giving me two products. I suspect one is the desired product, but what is the other one?

A6: When alkylating a secondary amine, the most common side product is the result of over-alkylation.

  • Causality: The product, a tertiary amine, is still nucleophilic and can react with another molecule of the alkylating agent (2-phenylethyl bromide) to form a quaternary ammonium salt. This is especially problematic if an excess of the alkylating agent is used or if the reaction is run for too long at high temperatures.[4]

  • Solution Protocol:

    • Stoichiometry: Use a slight excess of the amine (3-piperidinemethanol) relative to the alkylating agent, or at most, a 1:1.1 ratio of amine to halide.[4]

    • Slow Addition: Add the 2-phenylethyl bromide slowly to the reaction mixture using a syringe pump. This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant secondary amine over the tertiary amine product.[4]

    • Monitoring: Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting amine is consumed to prevent the accumulation of the quaternary salt.

Q7: I am alkylating 3-piperidinemethanol, which has both a secondary amine and a primary alcohol. Could O-alkylation be a competing side reaction?

A7: Yes, O-alkylation is a potential side reaction, but it can be minimized by choosing the right conditions.

  • Causality: Both the nitrogen and oxygen atoms have lone pairs and can act as nucleophiles. Generally, nitrogen is more nucleophilic than oxygen, so N-alkylation is kinetically favored.[10] However, the choice of alkylating agent and solvent can influence the N- vs. O-alkylation ratio. "Soft" electrophiles (like alkyl bromides and iodides) preferentially react with the "soft" nitrogen nucleophile. "Hard" electrophiles (like alkyl sulfates or triflates) can increase the amount of O-alkylation.[10]

  • Solution Protocol:

    • Alkylating Agent: Use 2-phenylethyl bromide or iodide , which are soft electrophiles and will strongly favor N-alkylation. Avoid using reagents with "harder" leaving groups like tosylates or mesylates if O-alkylation becomes an issue.

    • Solvent: Use polar aprotic solvents like acetonitrile (ACN) or DMF. These solvents are effective for Sₙ2 reactions and do not promote the deprotonation of the alcohol as much as protic solvents might under basic conditions.[11]

Q8: The yield of my N-alkylation is low, and I recover a lot of my starting 3-piperidinemethanol. Why is the reaction stalling?

A8: This issue is almost always due to the acid generated during the reaction not being effectively neutralized.

  • Causality: The N-alkylation reaction is an Sₙ2 reaction that produces one equivalent of hydrobromic acid (HBr). This acid will protonate the basic piperidine nitrogen of another starting material molecule, forming an ammonium salt. This salt is no longer nucleophilic and will not react with the alkyl halide, effectively halting the reaction.[4]

  • Solution Protocol:

    • Add a Base: You must include a base to act as an acid scavenger. A mild inorganic base like potassium carbonate (K₂CO₃) is an excellent choice. It is inexpensive, easy to remove by filtration, and strong enough to neutralize the HBr without causing other side reactions. Use at least 1.5-2.0 equivalents.[12]

    • Base Selection: Other bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used. For particularly stubborn alkylations, a stronger base like sodium hydride (NaH) may be considered, but this significantly increases the risk of deprotonating the hydroxyl group and promoting O-alkylation.[5]

Base Solvent Temp (°C) Typical Time (h) Pros/Cons
K₂CO₃ AcetonitrileReflux6-18Pro: Inexpensive, easy removal. Con: Heterogeneous.
DIPEA DMF60-804-12Pro: Homogeneous, strong non-nucleophilic base. Con: Higher boiling point, harder to remove.
NaH THF/DMF0 to RT1-4Pro: Very strong base, fast reaction. Con: Pyrophoric, risk of O-alkylation.
Table 2: Comparison of Common Bases for N-Alkylation.[5][12]

References

  • BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
  • BenchChem. (2025). Optimizing reaction conditions for N-alkylation of amines.
  • BenchChem. (2025). Technical Support Center: Managing Impurities in Piperidine Synthesis.
  • BenchChem. (2025). Technical Support Center: Synthesis of Piperidine from Pyridine.
  • BYJU'S. (n.d.). Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis.
  • AdiChemistry. (n.d.). Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism.
  • ResearchGate. (2021). Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a.
  • Sciencemadness.org. (2022).
  • Pougnet, B., et al. (2024).
  • ResearchGate. (2014). Can anyone suggest the best method for lithium aluminium hydride work up?
  • Todd, R. D. (1982). The Regioselective 3-Alkylation of Piperidine. ODU Digital Commons.
  • ResearchGate. (2025). N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery.
  • BenchChem. (2025). Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines.
  • ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation?
  • Chandra, T., & Zebrowski, J. P. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH)
  • University of Rochester. (2026). Workup: Aluminum Hydride Reduction. Department of Chemistry.
  • Todd, R. D. (1982). The Regioselective 3-Alkylation of Piperidine. Old Dominion University.
  • Sciencemadness.org. (2005). Synthesis of piperdine. Sciencemadness Discussion Board.
  • Myers, A. G. (n.d.). Lithium Aluminum Hydride (LiAlH4)
  • LibreTexts. (2020). 19.3: Reductions using NaBH4, LiAlH4. Chemistry LibreTexts.
  • Defense Technical Information Center. (2025). Piperidine Synthesis.
  • Beller, M., et al. (2017). Direct N-alkylation of unprotected amino acids with alcohols. PNAS.
  • Google Patents. (n.d.).
  • Organic Chemistry Portal. (n.d.).
  • University of Bristol. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. School of Chemistry.
  • Myers, A. G. (n.d.). Chem 115. Andrew G. Myers Research Group, Harvard University.
  • ECHEMI. (n.d.). I have problems with the reduction using LiAlH4. ECHEMI.
  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine?
  • Semantic Scholar. (n.d.).
  • Sigma-Aldrich. (n.d.). 3-Piperidinemethanol 96%.
  • ResearchGate. (n.d.).
  • Google Patents. (2013).
  • National Institutes of Health. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.
  • ResearchGate. (2025).
  • Koei Chemical Co., Ltd. (n.d.). 3-Piperidinemethanol.
  • BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 3-(piperidin-3-yl)
  • PubMed. (2025).
  • National Institutes of Health. (2025).

Sources

Optimization

"troubleshooting purification of [1-(2-phenylethyl)piperidin-3-yl]methanol by chromatography"

Technical Support Center: Purification of [1-(2-phenylethyl)piperidin-3-yl]methanol Welcome to the technical support guide for the chromatographic purification of [1-(2-phenylethyl)piperidin-3-yl]methanol. This document...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of [1-(2-phenylethyl)piperidin-3-yl]methanol

Welcome to the technical support guide for the chromatographic purification of [1-(2-phenylethyl)piperidin-3-yl]methanol. This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this compound. Our approach is rooted in first-principles chemistry to provide not just solutions, but a framework for understanding and overcoming complex separation problems.

Part 1: Understanding the Analyte - The Key to Effective Troubleshooting

Before diving into specific troubleshooting scenarios, it is crucial to understand the physicochemical properties of [1-(2-phenylethyl)piperidin-3-yl]methanol. Its structure dictates its chromatographic behavior and is the root cause of many common purification challenges.

  • Basic Tertiary Amine: The piperidine nitrogen is basic. This is the single most important feature for chromatography. Basic amines are prone to strong secondary interactions with acidic silanol groups present on the surface of standard silica gel, leading to significant peak tailing.[1][2]

  • Polar Hydroxyl Group: The primary alcohol (-CH₂OH) is a polar, hydrogen-bond donating group. This contributes to the compound's overall polarity.

  • Non-Polar Aromatic Moiety: The phenylethyl group provides a significant non-polar, hydrophobic region.

This trifecta of a basic amine, a polar alcohol, and a hydrophobic tail makes the molecule amphiphilic and necessitates a carefully chosen chromatographic strategy. Standard methods often fail because they do not adequately address all three features simultaneously.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My primary issue is severe peak tailing in normal-phase chromatography on silica gel. What is causing this and how can I fix it?

Answer:

Severe peak tailing is the most common problem encountered when purifying basic compounds like yours on standard silica gel.[3]

The Cause: The root cause is an acid-base interaction between the basic piperidine nitrogen of your compound and the acidic surface silanol groups (Si-OH) of the silica stationary phase.[1][4] This strong, non-specific binding results in a slow, uneven elution of the analyte from the column, leading to a "tailing" peak shape.

Troubleshooting Workflow:

G start Peak Tailing Observed check_mobile_phase Modify Mobile Phase? start->check_mobile_phase add_base Add Basic Modifier (e.g., 0.1-1% TEA, NH4OH) check_mobile_phase->add_base Yes check_stationary_phase Still Tailing? Change Stationary Phase check_mobile_phase->check_stationary_phase No protocol1 Run Protocol 1 add_base->protocol1 protocol1->check_stationary_phase Problem Persists success Peak Shape Improved protocol1->success Resolved use_deactivated Use Amine-Functionalized or Deactivated Silica check_stationary_phase->use_deactivated use_alumina Use Basic Alumina check_stationary_phase->use_alumina check_loading Still Tailing? Review Loading Technique use_deactivated->check_loading use_alumina->check_loading dry_load Use Dry Loading (adsorb on silica/celite) check_loading->dry_load dry_load->success G start Poor Resolution (Co-elution) opt_selectivity Optimize Selectivity (α) start->opt_selectivity change_solvent Change Organic Solvent (e.g., MeOH ↔ ACN) opt_selectivity->change_solvent try_mmc Try Mixed-Mode Chromatography opt_selectivity->try_mmc try_sfc Try Supercritical Fluid Chromatography (SFC) opt_selectivity->try_sfc result Resolution Improved change_solvent->result try_mmc->result try_sfc->result

Sources

Troubleshooting

Technical Support Center: Synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol

Welcome to the technical support center for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges related to side product formation during the synthesis of this key piperidine intermediate. Here, we move beyond simple protocols to provide in-depth troubleshooting advice and frequently asked questions, grounded in mechanistic principles to empower you to optimize your reaction outcomes.

Part 1: Troubleshooting Guide by Synthetic Route

The two most common pathways to synthesize [1-(2-phenylethyl)piperidin-3-yl]methanol are direct N-alkylation and reductive amination. Each route possesses a unique side product profile that can impact yield and purity.

Route A: Reductive Amination of 3-Piperidinemethanol with Phenylacetaldehyde

This is often the preferred method due to its efficiency and milder conditions. The reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ. However, several side reactions can occur.

Q1: My reaction is complete, but my yield is low, and I've isolated 2-phenylethanol. What happened?

A: The presence of 2-phenylethanol indicates that your reducing agent is reducing the starting aldehyde, phenylacetaldehyde, in competition with the intended iminium ion reduction.

  • Causality: This side reaction is common when using overly aggressive reducing agents like sodium borohydride (NaBH₄) without careful control of pH and stoichiometry. NaBH₄ can reduce both aldehydes and iminium ions. The ideal reducing agent for this process is one that shows high selectivity for the iminium ion over the aldehyde.

  • Troubleshooting & Resolution:

    • Switch Reducing Agent: The most effective solution is to use sodium triacetoxyborohydride (NaBH(OAc)₃).[1][2] This reagent is sterically hindered and less nucleophilic, making it highly selective for the reduction of the protonated imine/iminium intermediate over the starting aldehyde.[1]

    • Control pH: If using sodium cyanoborohydride (NaBH₃CN), the reaction must be maintained at a slightly acidic pH (around 5-6).[1] This ensures the formation of the iminium ion, which is more readily reduced than the aldehyde at this pH.

    • Procedural Control: Ensure the aldehyde and amine are allowed to stir and form the iminium intermediate before the reducing agent is added.

Q2: I'm observing a high molecular weight impurity that I can't identify.

A: This could be the result of an aldol condensation of the phenylacetaldehyde starting material.

  • Causality: Phenylacetaldehyde has acidic α-protons and can undergo self-condensation under either acidic or basic conditions to form aldol adducts, which can then dehydrate. This is a classic side reaction for many aldehydes.

  • Troubleshooting & Resolution:

    • Maintain Neutral or Mildly Acidic Conditions: Avoid basic conditions which strongly promote aldol reactions. The use of NaBH(OAc)₃ is advantageous as the reaction can be run without a strong acid or base catalyst.[1][2]

    • Control Temperature: Keep the reaction temperature low (0 °C to room temperature) to minimize the rate of this side reaction.

    • Order of Addition: Add the reducing agent to the pre-mixed solution of the amine and aldehyde to ensure the aldehyde is consumed quickly in the desired reductive amination pathway.

Route B: N-Alkylation of 3-Piperidinemethanol with a 2-Phenylethyl Halide

This classical Sₙ2 approach involves reacting 3-piperidinemethanol with an electrophile like 2-phenylethyl bromide, typically in the presence of a non-nucleophilic base.

Q1: My final product is contaminated with a compound that has a mass exactly 104 Da higher than my product. What is this impurity?

A: This impurity is almost certainly the quaternary ammonium salt, formed by a second alkylation of your desired product.

  • Causality: The product, [1-(2-phenylethyl)piperidin-3-yl]methanol, is a tertiary amine and remains nucleophilic. It can compete with the starting secondary amine (3-piperidinemethanol) for the 2-phenylethyl bromide electrophile. This is a very common side reaction in N-alkylation.[3]

  • Troubleshooting & Resolution:

    • Control Stoichiometry: Use a slight excess of the starting amine (3-piperidinemethanol) relative to the alkylating agent. This ensures the electrophile is consumed before it can significantly react with the product.

    • Slow Addition: Add the 2-phenylethyl bromide slowly to the reaction mixture using a syringe pump.[3] This keeps the instantaneous concentration of the alkylating agent low, favoring reaction with the more abundant starting amine.

    • Purification: Quaternary salts are highly polar and can often be removed from the less polar tertiary amine product via column chromatography or by partitioning between an organic solvent and water.

Q2: I have a non-polar, bromine-free impurity identified as styrene by GC-MS. Where did it come from?

A: Styrene is the product of an E2 elimination reaction of your alkylating agent, 2-phenylethyl bromide.[4]

  • Causality: The base used to scavenge the HBr generated during the alkylation can also act as a base to promote elimination. Strong, sterically hindered bases and elevated temperatures favor the E2 pathway over the desired Sₙ2 pathway.

  • Troubleshooting & Resolution:

    • Choice of Base: Use a mild, non-hindered inorganic base like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) instead of strong organic bases like triethylamine or DBU.[3]

    • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. For many piperidine alkylations, room temperature is sufficient.

    • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile generally favor the Sₙ2 reaction over E2.

Part 2: General FAQs

Q: How does the purity of my starting materials impact side product formation?

A: Starting material purity is critical. For instance, phenylacetaldehyde can easily oxidize to phenylacetic acid. If present, the acid can form an amide with 3-piperidinemethanol, leading to a stable and difficult-to-remove impurity. Similarly, older 2-phenylethyl bromide may contain styrene, which will be carried through the reaction.[4] Always use freshly distilled or high-purity reagents.

Q: What is the best general strategy for purifying the final product?

A: For [1-(2-phenylethyl)piperidin-3-yl]methanol, a combination of techniques is often most effective.

  • Aqueous Wash/Extraction: An initial workup with a dilute acid wash (to remove unreacted basic starting materials), followed by basification and extraction into an organic solvent, is a good first step.

  • Column Chromatography: Silica gel chromatography is highly effective for removing both more polar (quaternary salt, unreacted alcohol) and less polar (styrene) impurities. A gradient elution from ethyl acetate to ethyl acetate/methanol with a small amount of triethylamine can provide excellent separation.

  • Crystallization/Salt Formation: If the product is a solid, recrystallization can be an excellent final purification step. Alternatively, forming the hydrochloride salt can facilitate purification and improve handling and stability.[5]

Part 3: Data Summary & Protocols

Table 1: Common Side Products and Mitigation Strategies
Synthetic RouteSide Product NameMolecular Weight ( g/mol )Formation Favored ByMitigation Strategy
Reductive Amination 2-Phenylethanol122.16Strong reducing agents (e.g., NaBH₄)Use selective agent (NaBH(OAc)₃)
Phenylacetaldehyde Aldol Adduct≥ 236.30Acidic or basic conditions, high temp.Maintain neutral pH, low temperature
N-Alkylation Quaternary Ammonium Salt412.59Excess alkylating agent, high concentrationUse excess amine, slow addition of halide[3]
Styrene104.15Strong/hindered bases, high temp.Use mild inorganic base (K₂CO₃), low temp.[4]
Recommended Protocol: Reductive Amination using NaBH(OAc)₃

This protocol is designed to minimize common side products.

  • Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3-piperidinemethanol (1.0 eq) and a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Amine & Aldehyde: Add phenylacetaldehyde (1.05 eq). Stir the mixture at room temperature for 20-30 minutes to allow for initial iminium ion formation.

  • Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS until the starting amine is consumed.[1]

  • Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

  • Extraction: Separate the organic layer. Extract the aqueous layer two more times with DCM.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by silica gel column chromatography.

Part 4: Visualization of Reaction Pathways

Diagram 1: Reductive Amination Pathway & Side Reaction

A 3-Piperidinemethanol + Phenylacetaldehyde B Iminium Ion Intermediate A->B Spontaneous Condensation D 2-Phenylethanol (Side Product) A->D Over-reduction (e.g., NaBH4) C [1-(2-phenylethyl)piperidin-3-yl]methanol (Desired Product) B->C Reduction (NaBH(OAc)3)

Caption: Primary vs. side reaction in the reductive amination synthesis.

Diagram 2: N-Alkylation Pathway & Side Reactions

sub 3-Piperidinemethanol + 2-Phenylethyl Bromide prod Desired Product (Tertiary Amine) sub->prod SN2 Reaction quat Quaternary Salt (Over-alkylation) sub->quat SN2 Reaction styrene Styrene (Elimination) sub->styrene E2 Reaction prod->quat SN2 Reaction base Base (e.g., K2CO3)

Caption: Sₙ2 vs. E2 and over-alkylation side reactions in N-alkylation.

Diagram 3: General Troubleshooting Workflow

start Impurity Detected (e.g., by LC-MS/GC-MS) identify Identify Impurity (Mass, Rt, NMR) start->identify route Which Synthetic Route? identify->route reduct Reductive Amination route->reduct Route A alkyl N-Alkylation route->alkyl Route B reduct_q Impurity Type? reduct->reduct_q alkyl_q Impurity Type? alkyl->alkyl_q over_red Over-reduced Aldehyde reduct_q->over_red e.g., 2-Phenylethanol aldol Aldol Adduct reduct_q->aldol High MW fix_red Change to NaBH(OAc)3 over_red->fix_red fix_aldol Lower Temp, Check pH aldol->fix_aldol quat Quaternary Salt alkyl_q->quat Product + 104 Da elim Elimination Product alkyl_q->elim e.g., Styrene fix_quat Slow Halide Addition, Use Excess Amine quat->fix_quat fix_elim Use Milder Base, Lower Temp elim->fix_elim

Caption: A logical workflow for identifying and resolving common impurities.

References

  • Ovenden, S. P. B., et al. (2021). Investigating the chemical impurity profiles of fentanyl preparations and precursors to identify chemical attribution signatures for synthetic method attribution. Forensic Science International. Available at: [Link]

  • Fathalla, M. F., et al. (2023). Entropy controlled reaction of piperidine with isatin derivatives in 80% aqueous methanol. Progress in Reaction Kinetics and Mechanism. Available at: [Link]

  • Todd, R. D. (1982). The Regioselective 3-Alkylation of Piperidine. Old Dominion University Digital Commons. Available at: [Link]

  • Levison, B., & Ibrahim, T. H. (2017). Procedure for N-alkylation of Piperidine? ResearchGate. Available at: [Link]

  • Dunleavy, M. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry, Supplementary Material. Available at: [Link]

  • Wikipedia. (n.d.). 2-Phenylethyl bromide. Retrieved January 21, 2026, from [Link]

  • Grogan, G., & Rioz-Martinez, A. (2021). Synthesis of Pharmaceutically Relevant 2-Aminotetralin and 3-Aminochroman Derivatives via Enzymatic Reductive Amination. Angewandte Chemie International Edition. Available at: [Link]

  • Jonczyk, A., Jawdosiuk, M., & Makosza, M. (2005). Process of making fentanyl intermediates. Google Patents (CA2581863A1).
  • Szymański, P., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

Sources

Optimization

Technical Support Center: Resolving Enantiomers of [1-(2-phenylethyl)piperidin-3-yl]methanol

Welcome to the technical support center for the chiral resolution of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the chiral resolution of [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions related to the enantioseparation of this important chiral intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for resolving racemic [1-(2-phenylethyl)piperidin-3-yl]methanol?

The three most widely applicable and successful methods for resolving racemic [1-(2-phenylethyl)piperidin-3-yl]methanol are:

  • Diastereomeric Salt Crystallization: This classical method involves reacting the racemic amine with a chiral acid to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.[1][2]

  • Chiral High-Performance Liquid Chromatography (HPLC): A powerful analytical and preparative technique that separates enantiomers based on their differential interactions with a chiral stationary phase (CSP).[3][4]

  • Enzymatic Kinetic Resolution: This method utilizes an enzyme, typically a lipase, to selectively acylate one enantiomer of the alcohol, allowing for the separation of the acylated product from the unreacted enantiomer.[5][6]

Q2: My diastereomeric salt crystallization is not yielding crystals, or the enantiomeric excess (e.e.) is low. What should I do?

This is a common issue in diastereomeric salt resolution. Here are several factors to investigate:

  • Choice of Resolving Agent: The interaction between your racemic compound and the resolving agent is highly specific. If one chiral acid (e.g., (+)-tartaric acid) is not effective, screen other options like (-)-mandelic acid, (+)-camphorsulfonic acid, or di-p-toluoyl-tartaric acid isomers.[7]

  • Solvent System: The solubility of the diastereomeric salts is critically dependent on the solvent. A single solvent might not provide sufficient solubility differences. Experiment with solvent mixtures, such as combining a good solvent (e.g., methanol, ethanol) with an anti-solvent (e.g., acetone, ethyl acetate, THF) to induce crystallization of one diastereomer.[8]

  • Cooling Rate and Temperature: Rapid cooling can lead to the co-precipitation of both diastereomers, resulting in low e.e. Try a slower, more controlled cooling profile. Seeding the solution with a small crystal of the desired diastereomer can also promote selective crystallization.

  • Stoichiometry: Ensure you are using the correct stoichiometric ratio of the resolving agent to your racemic compound. Typically, a 0.5 to 1.0 molar equivalent of the resolving agent is used.

Q3: I am developing a chiral HPLC method, but I'm not getting baseline separation. How can I improve the resolution?

Achieving good resolution in chiral HPLC often requires methodical optimization.[4] Consider the following:

  • Chiral Stationary Phase (CSP) Selection: Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralpak® series), are excellent starting points for piperidine derivatives.[3] If one column (e.g., Chiralpak IA) doesn't work, try another with a different chiral selector (e.g., Chiralpak AD, IC).

  • Mobile Phase Composition: In normal-phase chromatography, the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol) is crucial. Systematically vary this ratio. Small amounts of an additive, like diethylamine (DEA) for a basic compound like yours, can significantly improve peak shape and resolution.[4][9]

  • Flow Rate and Temperature: Lowering the flow rate can increase the number of theoretical plates and improve resolution, at the cost of longer run times. Temperature affects the kinetics of the chiral recognition process; adjusting the column temperature (e.g., between 10°C and 40°C) can sometimes enhance separation.

Q4: My enzymatic resolution has stalled at a low conversion rate, or the enantioselectivity is poor. What are the likely causes?

Enzymatic resolutions are sensitive to reaction conditions. Here are some troubleshooting steps:[6]

  • Enzyme Choice: While lipases like Candida antarctica Lipase B (CALB, often immobilized as Novozym 435) are very versatile, they are not universally effective.[5] Consider screening other commercially available lipases.

  • Acyl Donor: The choice of acyl donor is critical. For kinetic resolutions of alcohols, activated esters like vinyl acetate or isopropenyl acetate are often used to drive the reaction to completion.[6]

  • Solvent: The solvent can dramatically impact enzyme activity and enantioselectivity. Non-polar, aprotic solvents like toluene, hexane, or methyl tert-butyl ether (MTBE) are generally preferred.

  • Water Content: Enzymes require a small amount of water to maintain their active conformation. However, excess water can lead to hydrolysis of the acyl donor and the product ester. Ensure your solvent is not completely anhydrous, but also not saturated with water.

  • Product Inhibition: In some cases, the product of the reaction can inhibit the enzyme, slowing the reaction rate at higher conversions.

Troubleshooting Guides

Diastereomeric Salt Resolution Workflow

This workflow outlines the decision-making process for resolving [1-(2-phenylethyl)piperidin-3-yl]methanol via diastereomeric salt formation.

G start Start: Racemic Amine screen_acid Screen Chiral Resolving Acids (e.g., Tartaric, Mandelic, CSA) start->screen_acid screen_solvent Screen Solvents/Co-solvents (e.g., Alcohols, Esters, Ketones) screen_acid->screen_solvent form_salt Form Diastereomeric Salt screen_solvent->form_salt crystallize Induce Crystallization (Cooling, Anti-solvent, Seeding) form_salt->crystallize filter Filter and Wash Crystals crystallize->filter check_ee Analyze Filtrate and Crystals (Chiral HPLC) filter->check_ee low_ee Low e.e. or No Crystals check_ee->low_ee No high_ee High e.e. (>95%) check_ee->high_ee Yes low_ee->screen_acid Change Acid/Solvent recrystallize Recrystallize Salt low_ee->recrystallize Recrystallize if e.e. is moderate liberate Liberate Free Base (e.g., aq. NaOH) high_ee->liberate extract Extract Enantiopure Amine liberate->extract end End: Enantiopure Product extract->end recrystallize->check_ee

Caption: Workflow for Diastereomeric Salt Resolution.

Chiral HPLC Method Development

This diagram illustrates a logical flow for optimizing a chiral HPLC method for enantioseparation.

G start Start: Racemic Sample select_csp Select Initial CSP (e.g., Polysaccharide-based) start->select_csp select_mp Select Mobile Phase Mode (Normal Phase Recommended) select_csp->select_mp initial_run Initial Run (e.g., Hexane:IPA 90:10 + 0.1% DEA) select_mp->initial_run analyze_result Analyze Chromatogram initial_run->analyze_result no_separation No Separation or Poor Peak Shape analyze_result->no_separation No partial_separation Partial Separation (Rs < 1.5) analyze_result->partial_separation Partial baseline_separation Baseline Separation (Rs > 1.5) analyze_result->baseline_separation Yes change_csp Change CSP Type no_separation->change_csp optimize_mp Optimize Mobile Phase Ratio partial_separation->optimize_mp end End: Validated Method baseline_separation->end optimize_flow Optimize Flow Rate & Temperature optimize_mp->optimize_flow optimize_flow->baseline_separation change_csp->select_mp

Caption: Workflow for Chiral HPLC Method Development.

Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution

Objective: To resolve racemic [1-(2-phenylethyl)piperidin-3-yl]methanol using (+)-O,O'-Dibenzoyl-D-tartaric acid.

Materials:

  • Racemic [1-(2-phenylethyl)piperidin-3-yl]methanol

  • (+)-O,O'-Dibenzoyl-D-tartaric acid

  • Methanol

  • Acetone

  • 3N Sodium Hydroxide (NaOH)

  • Dichloromethane (DCM)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Salt Formation: Dissolve 1.0 equivalent of the racemic amine in methanol (approx. 5-10 mL per gram of amine) with gentle warming. In a separate flask, dissolve 0.5-1.0 equivalents of (+)-O,O'-Dibenzoyl-D-tartaric acid in a minimal amount of acetone.

  • Crystallization: Add the tartaric acid solution dropwise to the amine solution at 50-60°C. Allow the mixture to cool slowly to room temperature. If no crystals form, scratching the inside of the flask or adding a seed crystal may help. Further cooling to 0-4°C may be necessary.

  • Isolation: Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold acetone.

  • Analysis: Dry the crystals and determine the enantiomeric excess by chiral HPLC.

  • Liberation of Free Base: Suspend the diastereomerically enriched salt in a mixture of water and DCM. Add 3N NaOH solution dropwise with vigorous stirring until the pH is >12.

  • Extraction: Separate the layers and extract the aqueous layer with DCM (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.[8]

Protocol 2: Enzymatic Kinetic Resolution

Objective: To perform a kinetic resolution of the racemic alcohol functionality using Novozym 435.

Materials:

  • Racemic [1-(2-phenylethyl)piperidin-3-yl]methanol

  • Immobilized Candida antarctica Lipase B (Novozym 435)

  • Vinyl acetate

  • Toluene

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a solution of the racemic alcohol (1.0 equivalent) in toluene (10-20 mL per gram), add Novozym 435 (10-50 mg per mmol of substrate).

  • Acylation: Add vinyl acetate (0.6 equivalents) and stir the suspension at a controlled temperature (e.g., 30-40°C).

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or HPLC. The goal is to reach approximately 50% conversion.[5]

  • Workup: Once the desired conversion is reached, filter off the enzyme (it can be washed and reused). Concentrate the filtrate under reduced pressure.

  • Separation: The resulting mixture of the unreacted alcohol enantiomer and the acetylated enantiomer can be separated by standard silica gel column chromatography.

  • Hydrolysis (Optional): The separated acetate ester can be hydrolyzed back to the alcohol using a mild base (e.g., K₂CO₃ in methanol) to obtain the other enantiomer.

Data Summary Tables

Table 1: Chiral HPLC Screening Conditions for Piperidine Derivatives

Chiral Stationary PhaseMobile Phase (v/v)AdditiveTypical Flow Rate (mL/min)DetectionReference
Chiralpak® IC-3n-Hexane:Isopropanol (95:5)0.2% TFA1.0UV[3]
Chiralpak® AD-HEthanol0.1% Diethylamine0.5UV (228 nm)[9]
Chiralcel® OD-Hn-Hexane:Ethanol (90:10)0.1% Diethylamine1.0UV[4]
ChromTechCHIRAL-AGPaq. Phosphate Buffer:Acetonitrile (98:2)-0.8UV (254 nm)[10]

Table 2: Common Chiral Resolving Agents for Amines

Resolving AgentTypeTypically Used forReference
(+)-Tartaric Acid / (-)-Tartaric AcidChiral AcidRacemic Bases[1]
(S)-Mandelic Acid / (R)-Mandelic AcidChiral AcidRacemic Bases[7]
(+)-Camphor-10-sulfonic acidChiral AcidRacemic Bases[2]
(-)-Brucine / (-)-StrychnineChiral BaseRacemic Acids[2]
Di-benzoyl-L-tartaric acidChiral AcidRacemic Bases[7]

References

  • BenchChem. A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine.
  • BenchChem. A Comparative Guide to the Validation of Analytical Methods for Chiral Piperidine Intermediates.
  • Babu, C. V. R., et al. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 2014, 26(12), 775-9. Available from: [Link]

  • EP1341762A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents.
  • CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents.
  • US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents.
  • Chiral resolution - Wikipedia. Available from: [Link]

  • Enzymatic resolution of 1-phenylethylamine by amidation reaction in organic medium. ResearchGate. Available from: [Link]

  • St. Paul's Cathedral Mission College. Resolution of Racemic Modifications. Available from: [Link]

  • Gökçen, T., et al. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PubMed Central, 2019. Available from: [Link]

Sources

Troubleshooting

"minimizing impurities in the preparation of [1-(2-phenylethyl)piperidin-3-yl]methanol"

Technical Support Center: Synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol Welcome to the technical support guide for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This document provides in-depth trou...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol

Welcome to the technical support guide for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol. This document provides in-depth troubleshooting advice and detailed protocols to help researchers, scientists, and drug development professionals minimize impurities and achieve high-purity target compounds. The guidance is structured in a practical question-and-answer format to directly address common challenges encountered during synthesis.

Overview of Synthetic Strategy

The most common and efficient method for preparing [1-(2-phenylethyl)piperidin-3-yl]methanol is through the reductive amination of piperidin-3-ylmethanol with phenylacetaldehyde. This one-pot reaction involves the formation of an intermediate iminium ion, which is then reduced in situ to the desired N-alkylated product. The choice of reducing agent is critical for selectivity and minimizing side reactions.[1][2] Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is a preferred reagent for this transformation due to its mild nature and high selectivity for reducing the iminium ion in the presence of the starting aldehyde.[3][4][5]

G cluster_reactants Starting Materials cluster_reaction One-Pot Reaction P3M Piperidin-3-ylmethanol Imine Iminium Ion Intermediate P3M->Imine Forms with PA Phenylacetaldehyde PA->Imine Reduction In situ Reduction (NaBH(OAc)₃) Imine->Reduction is reduced by Product [1-(2-phenylethyl)piperidin-3-yl]methanol (Crude Product) Reduction->Product Yields Purification Purification (Chromatography/Crystallization) Product->Purification Undergoes Final High-Purity Product (>99%) Purification->Final Results in

Caption: General workflow for the synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol.

Troubleshooting and FAQs

This section addresses specific issues that may arise during the synthesis, providing explanations for their causes and actionable solutions.

Q1: My reaction is incomplete. I still see significant amounts of the starting piperidin-3-ylmethanol by TLC/LCMS. What's going wrong?

A1: Incomplete conversion is a common issue that typically points to three main causes: the quality of the reducing agent, insufficient reaction time, or suboptimal pH.

  • Causality: Sodium triacetoxyborohydride (STAB) is moisture-sensitive.[6] If it has been improperly stored, its reducing power will be diminished, leading to a stalled reaction. Secondly, the formation of the iminium ion intermediate is a critical equilibrium step that is pH-dependent. While STAB reactions are robust, extremely acidic or basic conditions can hinder this step.[3]

  • Troubleshooting Steps:

    • Verify Reagent Quality: Use a fresh bottle of STAB or one that has been stored under anhydrous conditions (e.g., in a desiccator).

    • Extend Reaction Time: Monitor the reaction by TLC or LCMS every 2-4 hours. Some reductive aminations require up to 24 hours to reach completion.[7]

    • Optimize pH (If Necessary): The acetic acid generated from STAB typically provides a suitable pH. However, if your starting amine is a salt (e.g., hydrochloride), a stoichiometric amount of a non-nucleophilic base (like triethylamine or DIPEA) may be needed to free the amine for reaction. Add the base before introducing the STAB.

    • Check Stoichiometry: Ensure you are using a slight excess of the aldehyde (1.1-1.2 equivalents) and the reducing agent (1.2-1.5 equivalents) relative to the amine.[7]

Q2: I'm observing a significant byproduct with a mass corresponding to 2-phenylethanol. How can I prevent this?

A2: The formation of 2-phenylethanol indicates that your reducing agent is reducing the starting phenylacetaldehyde before it can form the iminium ion with the piperidine.

  • Causality: While STAB is highly selective for the iminium ion, its selectivity is not absolute.[3] If the rate of iminium ion formation is slow, or if a less selective reducing agent like sodium borohydride (NaBH₄) is used prematurely, the reduction of the aldehyde will compete.[2] Using protic solvents like methanol can also accelerate aldehyde reduction, and STAB is known to decompose in methanol.[4]

  • Preventative Measures:

    • Use the Correct Solvent: The preferred solvent for STAB reductions is an anhydrous aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[3] Tetrahydrofuran (THF) is also a suitable option.[6]

    • Ensure Proper Reaction Order: For a one-pot procedure, mix the amine and aldehyde in the solvent first and stir for 20-30 minutes to allow the imine/iminium equilibrium to establish before adding the STAB portion-wise.

    • Maintain Temperature: Perform the reaction at room temperature. Elevated temperatures can increase the rate of undesired side reactions.

ParameterRecommended ConditionRationale
Reducing Agent Sodium Triacetoxyborohydride (STAB)High selectivity for iminium ions over aldehydes/ketones.[3][4]
Solvent Anhydrous DCM or DCEAprotic, prevents premature reduction and STAB decomposition.[3]
Equivalents Amine (1.0), Aldehyde (1.1), STAB (1.2)Drives reaction to completion, minimizes unreacted starting materials.[7]
Temperature 20-25 °C (Room Temperature)Balances reaction rate while minimizing side-product formation.
Q3: My final product is contaminated with a di-alkylated impurity, [1,1-bis(2-phenylethyl)piperidin-3-yl]methanolium. How can this be avoided?

A3: This impurity arises from the desired product (a secondary amine in the context of the piperidine nitrogen) reacting again with another molecule of phenylacetaldehyde and being reduced.

  • Causality: While the N-alkylation of a secondary amine is generally slower than that of a primary amine, it can still occur, especially with extended reaction times or a large excess of the aldehyde and reducing agent.[3]

  • Mitigation Strategy:

    • Control Stoichiometry: Avoid using a large excess of phenylacetaldehyde. Limiting it to 1.1 equivalents is crucial.

    • Slow Addition: Add the aldehyde dropwise to the solution of the piperidin-3-ylmethanol and STAB. This maintains a low instantaneous concentration of the aldehyde, favoring the primary reaction.

    • Monitor Closely: Stop the reaction as soon as the starting amine is consumed (as determined by TLC/LCMS) to prevent the over-alkylation from becoming significant.

G cluster_troubleshooting Troubleshooting Logic cluster_impurities start Impurity Detected by LCMS mass Identify Impurity Mass start->mass cause Determine Probable Cause mass->cause Correlates to action Implement Corrective Action cause->action Suggests unreacted Unreacted Starting Amine (Incomplete Reaction) phenylethanol 2-Phenylethanol (Aldehyde Reduction) dialkylated Di-alkylated Product (Over-reaction) unreacted->action Action: Check STAB quality, extend time, check pH phenylethanol->action Action: Use aprotic solvent, check reagent order dialkylated->action Action: Control stoichiometry, slow aldehyde addition

Caption: Troubleshooting decision workflow for impurity identification and resolution.

Detailed Experimental Protocols

Protocol 1: Optimized Reductive Amination

This protocol is designed to maximize yield while minimizing common impurities.

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add piperidin-3-ylmethanol (1.0 eq).

  • Solvent Addition: Add anhydrous dichloromethane (DCM, ~0.1 M concentration). Stir until all solids are dissolved.

  • Aldehyde Addition: Add phenylacetaldehyde (1.1 eq) dropwise to the solution. Stir the mixture at room temperature for 20 minutes.

  • Reducing Agent Addition: Add sodium triacetoxyborohydride (STAB) (1.2 eq) portion-wise over 15 minutes. An exotherm may be observed; maintain the temperature below 30°C.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the disappearance of the starting amine using TLC (Typical mobile phase: 90:10:1 DCM/Methanol/NH₄OH) or LCMS. The reaction is typically complete in 4-12 hours.

  • Work-up: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography
  • Adsorbent: Prepare a silica gel slurry in the initial mobile phase.

  • Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Dry this mixture and load it onto the column.

  • Elution: Elute the column using a gradient solvent system. Start with a non-polar system (e.g., 100% Ethyl Acetate) and gradually increase the polarity by adding methanol (e.g., 0% to 10% Methanol). To prevent streaking of the amine product, it is highly recommended to add a small amount of a basic modifier, such as triethylamine (0.5-1%) or ammonium hydroxide (0.5-1%), to the mobile phase.

  • Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

  • Final Concentration: Concentrate the combined pure fractions under reduced pressure to obtain the final product as a pure oil or solid. For long-term storage or to obtain a solid, the product can be converted to its hydrochloride salt by dissolving in a suitable solvent (like ether or ethyl acetate) and adding a solution of HCl in ether or isopropanol.[8]

References

  • Merck Sharp & Dohme Corp. (2012). Synthesis of fentanyl analogs. (EP2455377A1). Google Patents.
  • Nie, H., Zhou, H., Li, X., Li, Y., & Wang, J. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry, 33(11), 2412-2416.
  • Organic Chemistry Portal. (2024, October 12). Preparation of Piperidines, Part 1: Substituted at Position 2. YouTube. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Retrieved from [Link]

  • Various Authors. (2017). Procedure for N-alkylation of Piperidine?. ResearchGate. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • Zhang, A., et al. (2010). A developed method for synthesis of fentanyl. SciSpace. Retrieved from [Link]

  • De Paoli, G., et al. (2020). Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. ResearchGate. Retrieved from [Link]

  • Anhui Medical University. (2016). The preparation method of N-phenethyl-4-anilinopiperidine. (CN102249986B). Google Patents.
  • Wikipedia. (n.d.). N-Phenethyl-4-piperidinone. Retrieved from [Link]

  • MacMillan, D. W. C., et al. (2021). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. Retrieved from [Link]

  • Penick, M. A., et al. (2013). Methods For Preparing Fentanyl And Fentanyl Intermediates. (US20130281702A1). Google Patents.
  • Wikipedia. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • Iaroshenko, V. O., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central. Retrieved from [Link]

  • Myers, A. (n.d.). C-N Bond-Forming Reactions: Reductive Amination. Retrieved from [Link]

  • Ciba-Geigy AG. (1981). N-alkyl-piperidine DERIVATIVES. (CH633264A5). Google Patents.
  • Center for Forensic Science Research & Education. (2024). Sentinel Snapshot: Precursors and Intermediates Identified in Fentanyl Tablets and Powders. Retrieved from [Link]

  • University of Lausanne. (2004). Interrogation de Seconde Licence 2003-2004. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Crystallization of [1-(2-phenylethyl)piperidin-3-yl]methanol Salts

Welcome to the technical support center for the crystallization of [1-(2-phenylethyl)piperidin-3-yl]methanol salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-dep...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the crystallization of [1-(2-phenylethyl)piperidin-3-yl]methanol salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for common challenges encountered during the crystallization of this and structurally related piperidine derivatives.[1][2][3][4]

Introduction

[1-(2-phenylethyl)piperidin-3-yl]methanol is a key structural motif in various pharmacologically active compounds. The ability to obtain a stable, pure, and well-defined crystalline salt form is paramount for successful drug development, impacting everything from stability and bioavailability to manufacturability.[5][6] This guide provides practical, experience-driven advice to navigate the complexities of its crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps in developing a crystallization process for a new salt of [1-(2-phenylethyl)piperidin-3-yl]methanol?

A1: The initial steps involve comprehensive salt screening to identify the most promising counter-ions and a thorough solvent screening to determine suitable crystallization solvents. A good starting point is to test a range of pharmaceutically acceptable acids (e.g., hydrochloride, hydrobromide, sulfate, mesylate, tartrate, etc.). The ideal solvent will exhibit high solubility of the salt at elevated temperatures and low solubility at room temperature or below.[7]

Q2: How does the pH of the solution impact the crystallization of this amine salt?

A2: The pH is a critical parameter that significantly influences the solubility and the final crystalline form of amine salts like [1-(2-phenylethyl)piperidin-3-yl]methanol.[8][9] The protonation state of the piperidine nitrogen is pH-dependent, which in turn affects the intermolecular interactions and crystal packing. It is crucial to control and monitor the pH throughout the crystallization process to ensure reproducibility.[9][10] Variations in pH can lead to the formation of different polymorphs or even prevent crystallization altogether.[8]

Q3: What is polymorphism and why is it a concern for this compound?

A3: Polymorphism is the ability of a solid compound to exist in multiple crystalline forms, each with a distinct arrangement of molecules in the crystal lattice.[5][6] These different forms, or polymorphs, can have significantly different physicochemical properties, including solubility, melting point, stability, and bioavailability.[5][11] For a pharmaceutical compound, an uncontrolled polymorphic transformation can have serious consequences, potentially leading to a loss of efficacy or adverse effects.[5] Therefore, identifying and controlling the polymorphic form of [1-(2-phenylethyl)piperidin-3-yl]methanol salts is a critical aspect of drug development.[6][12]

Q4: Which analytical techniques are essential for characterizing the crystalline form of my salt?

A4: A combination of analytical techniques is necessary for comprehensive characterization.[13][14][15][16]

  • Powder X-ray Diffraction (PXRD) is the primary tool for identifying the crystalline form and detecting polymorphism.[11][17]

  • Differential Scanning Calorimetry (DSC) is used to determine the melting point and detect phase transitions.[15]

  • Thermogravimetric Analysis (TGA) helps to identify the presence of solvates or hydrates.[15]

  • Vibrational Spectroscopy (FTIR, Raman) can provide information about the molecular structure and bonding within the crystal lattice.[13][14]

  • Microscopy (Optical, SEM) is useful for observing crystal habit and morphology.[13][14]

Troubleshooting Guides

Problem 1: The compound "oils out" instead of crystallizing.

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid.[18][19] This is often due to high supersaturation, the presence of impurities, or the melting point of the solid being lower than the solution temperature.[18][20][21]

Causality and Troubleshooting Steps:

  • Reduce Supersaturation: Oiling out is frequently caused by the solution becoming supersaturated too quickly.

    • Action: Add more solvent to the heated mixture to decrease the concentration.[18][21]

    • Action: Slow down the cooling rate. Instead of placing the flask in an ice bath, allow it to cool slowly to room temperature, and then gradually cool it further.[22] Insulating the flask can also help.[22]

  • Address Impurities: Impurities can depress the melting point of the compound, leading to oiling out.[18][20]

    • Action: Consider a preliminary purification step, such as passing the solution through a small plug of silica gel or activated charcoal to remove baseline impurities.[21]

  • Solvent System Modification: The choice of solvent can significantly impact the tendency to oil out.[20]

    • Action: If using a single solvent, try switching to a solvent with a lower boiling point.[23]

    • Action: For mixed solvent systems, adjust the ratio of the "good" solvent to the "poor" solvent. Adding more of the "good" solvent can sometimes prevent oiling out.[18]

Problem 2: No crystals form upon cooling.

The absence of crystallization upon cooling indicates that the solution has not reached a sufficient level of supersaturation for nucleation to occur.[24]

Causality and Troubleshooting Steps:

  • Insufficient Supersaturation: The most common reason for no crystal formation is that the solution is not saturated enough.[24]

    • Action: If the solution is clear, try to induce nucleation by scratching the inside of the flask with a glass rod at the air-liquid interface.[18][22]

    • Action: Add a "seed crystal" of the desired compound to provide a template for crystal growth.[18][22]

    • Action: If you have excess solution, try evaporating some of the solvent to increase the concentration and then cool again.[18]

  • Inappropriate Solvent: The chosen solvent may be too good at dissolving the compound, even at low temperatures.[10]

    • Action: If using a single solvent, consider adding an anti-solvent (a solvent in which the compound is insoluble) dropwise until the solution becomes slightly turbid, then warm to redissolve and cool slowly.[25][26][27]

Problem 3: Multiple crystal forms (polymorphs) are observed.

The formation of different polymorphs can be influenced by various factors including solvent, temperature, cooling rate, and agitation.[5]

Causality and Troubleshooting Steps:

  • Kinetic vs. Thermodynamic Control: Often, a less stable (metastable) polymorph crystallizes first (kinetic product), which may then convert to a more stable form over time (thermodynamic product).

    • Action: Slurry Experiment: To identify the most stable polymorph under specific conditions, perform a slurry experiment. Suspend a mixture of the different polymorphs in a solvent where they have slight solubility and stir for an extended period.[28][29] The less stable forms will dissolve and the most stable form will crystallize out.[28]

  • Controlling Crystallization Conditions:

    • Action: Seeding: Once the desired polymorph has been identified and isolated, use it as a seed crystal in subsequent crystallizations to promote the formation of that specific form.

    • Action: Consistent Procedure: Strictly control parameters such as cooling rate, stirring speed, and solvent composition to ensure consistent formation of the desired polymorph.[30]

Experimental Protocols

Protocol 1: Standard Cooling Crystallization
  • Dissolution: In an Erlenmeyer flask, add the [1-(2-phenylethyl)piperidin-3-yl]methanol salt to a suitable solvent. Heat the mixture with stirring until the solid is completely dissolved. Add a minimal amount of additional hot solvent to ensure the solution is not oversaturated at the boiling point.

  • Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote slow cooling, you can insulate the flask.[22]

  • Crystal Formation: If crystals do not form spontaneously, induce crystallization by scratching the inner wall of the flask or by adding a seed crystal.

  • Maturation: Once crystals begin to form, allow the flask to stand undisturbed to allow for the growth of larger crystals.

  • Isolation: Cool the flask in an ice bath for approximately 30 minutes to maximize the yield.[22] Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[22]

  • Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Anti-Solvent Crystallization
  • Dissolution: Dissolve the [1-(2-phenylethyl)piperidin-3-yl]methanol salt in a minimum amount of a "good" solvent (a solvent in which it is highly soluble).

  • Anti-Solvent Addition: Slowly add an "anti-solvent" (a solvent in which the salt is poorly soluble but is miscible with the "good" solvent) to the stirred solution until it becomes slightly turbid.[25][26]

  • Clarification: Gently warm the solution until the turbidity just disappears.

  • Crystallization: Allow the solution to cool slowly to room temperature.

  • Isolation and Drying: Follow steps 5-7 from the Standard Cooling Crystallization protocol.

Visualizations

Logical Flow for Troubleshooting Crystallization Issues

Caption: Decision tree for troubleshooting common crystallization problems.

Workflow for Polymorph Screening

Polymorph_Screening cluster_screening Crystallization Screening cluster_analysis Solid-State Analysis cluster_selection Form Selection A Cooling Crystallization (Various Solvents & Rates) E PXRD A->E B Anti-Solvent Crystallization (Solvent/Anti-Solvent Pairs) B->E C Evaporation (Slow & Fast) C->E D Slurry Experiments (Different Solvents & Temperatures) D->E F DSC/TGA E->F G Microscopy F->G H Identify Unique Polymorphs G->H I Determine Thermodynamic Stability H->I J Select Desired Crystalline Form I->J

Caption: General workflow for polymorph screening and selection.

Quantitative Data Summary

Table 1: Common Solvents for Crystallization of Polar Organic Salts

SolventBoiling Point (°C)PolarityNotes
Water100HighGood for highly polar salts, potential for hydrate formation.[23]
Methanol65HighGood general solvent for polar compounds.[7]
Ethanol78HighSimilar to methanol, slightly less polar.[7][23]
Isopropanol82MediumCan be a good choice for compounds with intermediate polarity.
Acetonitrile82MediumAprotic polar solvent, can lead to different crystal packing.
Acetone56MediumLow boiling point can make it tricky to use.[7][23]
Ethyl Acetate77MediumGood for compounds of moderate polarity.[7][23]

References

  • Ramalingam, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters, 4(4), 192-199. [Link]

  • PharmaCores. (2023). Polymorphism in Drugs: Why Crystal Forms Matter. [Link]

  • Lee, E. H. (2014). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). Archives of Pharmacal Research, 37(6), 629-643. [Link]

  • Ramalingam, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. [Link]

  • Qiao, Y., et al. (2017). Instrumental Analytical Techniques for the Characterization of Crystals in Pharmaceutics and Foods. Crystal Growth & Design, 17(11), 6138-6148. [Link]

  • Zhang, G. G. Z., et al. (2019). Recent advances in drug polymorphs: Aspects of pharmaceutical properties and selective crystallization. Journal of Pharmaceutical Analysis, 9(3), 147-158. [Link]

  • LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. [Link]

  • Improved Pharma. (2022). Increasing the Effectiveness of Slurry Experiments to Confirm the Relative Stability of Polymorphs. [Link]

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

  • Reddit. (2013). Recrystallization (help meeeeee). [Link]

  • Giri, G., et al. (2018). Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing. Crystal Growth & Design, 18(2), 1034-1040. [Link]

  • MDPI. (n.d.). Special Issue: Polymorphism in Pharmaceutical Compounds. [Link]

  • Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods? [Link]

  • Google Patents. (2006).
  • RM@Schools. (n.d.). Antisolvent Crystallization. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2022). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”. [Link]

  • Ponnuswamy, M. N., et al. (2003). CRYSTAL STRUCTURE AND CONFORMATION OF A PAIR OF PIPERIDINE DERIVATIVES. Molecular Crystals and Liquid Crystals, 403(1), 83-92. [Link]

  • Brittain, H. G. (2009). Analytical techniques for studying and characterizing polymorphs and polymorphic transitions. In Polymorphism in Pharmaceutical Solids (2nd ed.). Informa Healthcare. [Link]

  • International Journal of Pure and Applied Mathematics. (2018). CRYSTAL CHARACTERIZATION TECHNIQUES. [Link]

  • ResearchGate. (2023). (PDF) Anti-Solvent Crystallization. [Link]

  • ResearchGate. (2019). What are the different techniques to characterize chemical crystals? [Link]

  • ThoughtCo. (2023). Troubleshooting Problems in Crystal Growing. [Link]

  • Nagy, Z. K., & Braatz, R. D. (2012). Modelling and control of combined cooling and antisolvent crystallization processes. Journal of Process Control, 22(1), 1-10. [Link]

  • University of Geneva. (n.d.). Guide for crystallization. [Link]

  • University of Toronto. (n.d.). SOP: CRYSTALLIZATION. [Link]

  • Drug Discovery Today. (2010). Polymorph screening in pharmaceutical development. [Link]

  • Google Patents. (1997). EP0770602A2 - Crystals of piperidine derivatives, intermediates for production of the same, and process for producing the same.
  • Triclinic Labs. (n.d.). Polymorph Screening, Salt Selection, and Chemical Property Improvement Services. [Link]

  • ResearchGate. (2006). Crystal Structure and Conformation of a Piperidine-Containing Thiosemicarbazone Derivative. [Link]

  • Quora. (2018). How to choose a solvent for crystallization of an organic compound. [Link]

  • International Journal of Exploring Emerging Trends in Engineering (IJEETE). (2023). CRYSTAL CHARACTERIZATION TECHNIQUES. [Link]

  • LibreTexts Chemistry. (2022). 3.3C: Determining Which Solvent to Use. [Link]

  • ResearchGate. (2025). Effect of crystallization temperature, stirring rate, and pH on the crystallization of ammonium sulfate in the presence of calcium sulfate. [Link]

  • American Pharmaceutical Review. (2018). Early Solid Form Screening To Guide Drug Substance Through Drug Product Development. [Link]

  • University of California, Berkeley. (n.d.). Crystallization Solvents. [Link]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

  • Crystal Growth & Design. (2021). Screening and Preparation of Cocrystals: A Comparative Study of Mechanochemistry vs Slurry Methods. [Link]

  • National Center for Biotechnology Information. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. [Link]

  • Chemical Society Reviews. (2023). Advanced crystallisation methods for small organic molecules. [Link]

  • Science.gov. (n.d.). cooling crystallization process: Topics. [Link]

  • Cool Separations. (n.d.). The Cooling Crystallization Process. [Link]

  • University of Potsdam. (n.d.). Advice for Crystallization. [Link]

  • MDPI. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. [Link]

  • ResearchGate. (2018). How does the solvent or pH affect the formation of weak bonds in crystal packing? [Link]

  • National Center for Biotechnology Information. (2020). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. [Link]

  • National Center for Biotechnology Information. (2021). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. [Link]

Sources

Troubleshooting

"troubleshooting inconsistent results in bioassays with [1-(2-phenylethyl)piperidin-3-yl]methanol"

Technical Support Center: [1-(2-phenylethyl)piperidin-3-yl]methanol A Guide to Troubleshooting Inconsistent Bioassay Results Welcome to the technical support resource for researchers utilizing [1-(2-phenylethyl)piperidin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: [1-(2-phenylethyl)piperidin-3-yl]methanol

A Guide to Troubleshooting Inconsistent Bioassay Results

Welcome to the technical support resource for researchers utilizing [1-(2-phenylethyl)piperidin-3-yl]methanol. This guide is designed to function as a dedicated knowledge base, providing in-depth, field-proven insights from a Senior Application Scientist's perspective. Inconsistent results are a common challenge in drug discovery and basic research, often stemming from a combination of subtle factors. This document provides a logical, step-by-step framework to help you identify and resolve sources of variability in your bioassays.

Our approach is structured to diagnose issues starting from the most fundamental element—the compound itself—and progressing through assay execution, biological systems, and finally, data analysis.

Section 1: Compound Identity, Handling, and Stability

The integrity of your small molecule is the bedrock of reproducible research. Issues with the compound stock are often overlooked but can be a primary source of variability.

Q1: My assay results are inconsistent from week to week. How can I be sure my stock of [1-(2-phenylethyl)piperidin-3-yl]methanol is not the problem?

This is the most critical first step. The identity, purity, and stability of your compound must be verified.

  • Expertise & Causality: A compound's purity can directly impact its effective concentration and introduce confounding variables through active impurities. Furthermore, piperidine-containing structures can be susceptible to oxidation or degradation over time, especially if not stored correctly.

  • Troubleshooting Protocol: Stock Solution Quality Control

    • Purity Verification: If not already provided by the supplier, request a Certificate of Analysis (CoA). For long-term studies, consider re-analyzing the compound's purity via High-Performance Liquid Chromatography (HPLC) annually.

    • Solvent Selection: The choice of solvent is critical for maintaining stability. Dimethyl sulfoxide (DMSO) is a common choice for creating high-concentration stock solutions.

    • Storage: Stock solutions should be stored in small, single-use aliquots to avoid repeated freeze-thaw cycles. Store these aliquots in desiccated conditions at -20°C or -80°C, protected from light.

    • Working Dilutions: Aqueous dilutions from the DMSO stock for your final assay are often much less stable. These should be prepared fresh for every experiment from a thawed aliquot and should not be stored for extended periods.

  • Data Summary: Recommended Storage and Handling

    Parameter Recommendation Rationale
    Primary Solvent Anhydrous DMSO High solubility for many organic molecules; minimizes hydrolysis.
    Stock Concentration 10-50 mM A high concentration minimizes the volume of DMSO added to the assay, reducing solvent effects.
    Storage Temperature -20°C or -80°C Reduces the rate of chemical degradation.
    Aliquoting Single-use volumes Avoids contamination and degradation from repeated freeze-thaw cycles.
    Light Exposure Store in amber vials or wrapped in foil Protects against photodegradation.

    | Working Solutions | Prepare fresh daily in assay buffer | Compound stability is often significantly lower in aqueous media. |

Section 2: Assay Design and Execution Errors

Once compound integrity is confirmed, the next area to investigate is the physical execution of the bioassay. Minor procedural variations can amplify into significant data inconsistency.[1]

Q2: I'm observing high variability between replicate wells on the same 96-well plate. What should I look for?

This pattern often points to issues with liquid handling or environmental effects within the plate.

  • Expertise & Causality: Inconsistent pipetting, especially of small volumes, is a major source of error in microplate assays.[2] Additionally, temperature and evaporation gradients across a plate can create an "edge effect," where wells on the perimeter behave differently from those in the center.

  • Troubleshooting Workflow Diagram

    Caption: A logical workflow for troubleshooting inconsistent bioassay results.

  • Step-by-Step Protocol: Mitigating Intra-Plate Variability

    • Pipette Calibration: Ensure all pipettes are calibrated regularly. Use reverse pipetting for viscous solutions and pre-wet the tip.

    • Reagent Equilibration: Allow all buffers, media, and reagents to reach the assay temperature before use to avoid temperature gradients.

    • Mixing: Ensure thorough but gentle mixing after adding the compound to the wells. Avoid introducing bubbles, which can interfere with optical readings.

    • Combatting Edge Effects:

      • Do not use the outer-most wells of the plate for experimental data. Fill them with sterile water or media to create a humidity buffer.

      • Use high-quality plate seals to minimize evaporation.

      • Ensure the incubator has uniform temperature distribution.

Section 3: Biological and Cell Culture Variability

Biological systems are inherently variable. Standardizing cell culture practices is non-negotiable for achieving reproducible data.

Q3: My dose-response curves are shifting between experiments performed on different days. What cell-related factors could be at play?

This is a classic sign of biological variability. The physiological state of your cells at the time of the assay is likely changing.

  • Expertise & Causality: Cells are highly sensitive to their environment. Factors like passage number can lead to phenotypic drift, while cell density affects signaling pathways and drug responsiveness.[3] Undetected mycoplasma contamination is a notorious cause of inconsistent results, as it fundamentally alters cell metabolism and signaling.[3]

  • Sources of Biological Variation Diagram

    Caption: Key sources of variability in cell-based assays.

  • Best Practices: Cell Culture Standardization Checklist

    Area Checkpoint Action Required
    Cell Authenticity Have the cells been authenticated? Perform Short Tandem Repeat (STR) profiling to confirm cell line identity.[3]
    Passage Number Is there a defined passage number window? Thaw a new, low-passage vial after a set number of passages (e.g., 20-30) to prevent genetic drift.[3]
    Contamination Are cells routinely tested for mycoplasma? Perform routine (e.g., monthly) mycoplasma testing using a sensitive PCR-based kit.[3]
    Plating Consistency Is cell plating density identical every time? Use an automated cell counter for accuracy and seed the same number of cells per well for each experiment.[4]

    | Confluency | Is the cell confluency at the time of treatment consistent? | Define a target confluency (e.g., 70-80%) and always treat cells when they reach this state. |

Q4: My compound is a racemic mixture. Could stereochemistry be a factor in my inconsistent results?

Absolutely. For a compound like [1-(2-phenylethyl)piperidin-3-yl]methanol, stereochemistry is likely a critical determinant of biological activity.

  • Expertise & Causality: Many related piperidine-based compounds show that different stereoisomers can have vastly different pharmacological profiles.[5][6] One isomer might be a potent agonist, while another could be a weak antagonist or completely inactive. If you are using a racemic mixture, slight batch-to-batch variations in the enantiomeric ratio could lead to significant changes in the net biological effect, causing inconsistent results.

  • Recommendation:

    • Verify the Source: Confirm if your supplied compound is a racemic mixture or a specific stereoisomer.

    • Consider Chiral Separation: If it is a racemic mixture, and you continue to see inconsistencies, the most rigorous solution is to obtain or separate the individual enantiomers.

    • Test Isomers Separately: Testing the pure (R)- and (S)-isomers will provide a much clearer picture of the structure-activity relationship and yield more reproducible data.

Section 4: Data Analysis and Interpretation

How you process your raw data can either mask or reveal sources of variability. A robust data analysis workflow is essential.

Q5: What is the best way to normalize my data to account for experimental variation?

Proper normalization is key to comparing data across different plates and experimental days.

  • Expertise & Causality: Raw output from an assay can be influenced by factors like slight differences in cell number per well or detection reagent performance. Normalization corrects for this non-specific variation.

  • Recommended Normalization Strategies:

    • Standard Internal Controls: The most common method is to normalize data relative to the positive and negative controls on the same plate. The formula (% Activity) = 100 * (Sample - Negative Control) / (Positive Control - Negative Control) is a standard approach.

    • Multiplexed Viability Assay: For cell-based assays, a superior method is to multiplex your primary assay with a secondary assay that measures cell viability or cell number in the same well.[3] This allows you to normalize the specific activity of the compound to the number of live cells, correcting for any cytotoxic or cytostatic effects. This approach helps distinguish true target engagement from artifacts of cell death.[3]

This guide provides a structured framework for diagnosing sources of inconsistency in your bioassays. By systematically verifying your compound, standardizing your procedures, and employing robust data analysis, you can significantly enhance the reproducibility and reliability of your research with [1-(2-phenylethyl)piperidin-3-yl]methanol.

References

  • Sources of Variability in Cell Based Assays. Mettler Toledo. [URL: https://www.mt.com/us/en/home/library/white-papers/pipettes/sources-of-variability-in-cell-based-assays.html]
  • Understanding and reducing variability in cell-based assays. (2021-01-18). Cell Guidance Systems. [URL: https://www.cellgs.com/blog/understanding-and-reducing-variability-in-cell-based-assays.html]
  • Samples in many cell-based experiments are matched/paired but taking this into account does not always increase power of statistical tests for differences in means. (2023-12-14). PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10721204/]
  • Sources of variation in cell counting and how to avoid them. Revvity. [URL: https://www.revvity.com/learn/library/brochures/sources-of-variation-in-cell-counting-and-how-to-avoid-them]
  • How to Reduce Cell Culture Variability. (2018-03-23). Promega Connections. [URL: https://www.promegaconnections.com/how-to-reduce-cell-culture-variability/]
  • Troubleshooting. BioAssay Systems. [URL: https://www.bioassaysys.com/troubleshooting]
  • Safe handling of sterile compounds. (2025-09-03). Pharmko. [URL: https://pharmako.com/safe-handling-of-sterile-compounds/]
  • Piperidin-3-ylmethanol. PubChem - NIH. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/107308]
  • General Chapters: <1075> GOOD COMPOUNDING PRACTICES. uspbpep.com. [URL: https://www.uspbpep.com/usp29/v29240/usp29nf24s0_c1075.html]
  • Phenyl(piperidin-2-yl)methanol. PubChem - NIH. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/225581]
  • Best Practices for State Oversight of Drug Compounding. The Pew Charitable Trusts. [URL: https://www.pewtrusts.
  • Kienle's 10 Building Blocks of Compounding Safety for 2025. (2025-03-25). Pharmacy Practice News. [URL: https://www.pharmacypracticenews.com/Regulatory/Article/03-24/Kienle-s-10-Building-Blocks-of-Compounding-Safety-for-2024/73215]
  • Guidelines for the Safe Preparation of Sterile Compounds: Results of the ISMP Sterile Preparation Compounding Safety Summit of October 2011. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3679549/]
  • A troubleshooting guide to microplate-based assays. [URL: https://www.berthold.
  • Enantiomers of diastereomeric cis-N-[1-(2-hydroxy-2-phenylethyl)- 3-methyl-4-piperidyl]-N-phenylpropanamides: synthesis, X-ray analysis, and biological activities. (1995-04-28). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7751270/]
  • Cas no 144539-77-5 ([(3S)-piperidin-3-yl]methanol). [URL: https://www.amadischem.com/cas-no-144539-77-5/]
  • CAS NO. 92322-05-9 | [1-(2-phenylethyl)piperidin-3-yl]methanol. Arctom. [URL: https://www.arctomsci.com/product/H2L-4010741.html]
  • Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/8336905/]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol with Fentanyl Analogs: A Guide for Researchers

This guide provides a detailed comparative analysis of the hypothetical compound [1-(2-phenylethyl)piperidin-3-yl]methanol and a range of well-characterized fentanyl analogs. As of the latest literature review, specific...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a detailed comparative analysis of the hypothetical compound [1-(2-phenylethyl)piperidin-3-yl]methanol and a range of well-characterized fentanyl analogs. As of the latest literature review, specific experimental data for [1-(2-phenylethyl)piperidin-3-yl]methanol is not publicly available. Therefore, this analysis will proceed on a structurally comparative and predictive basis, grounded in established principles of opioid pharmacology and structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals engaged in the study of synthetic opioids.

Introduction: The Landscape of Synthetic Opioids

Fentanyl, a potent synthetic opioid, is approximately 50 to 100 times more potent than morphine[1][2]. Its core structure, 4-anilidopiperidine, has been extensively modified to produce a vast number of analogs with a wide spectrum of potencies and pharmacological profiles[3][4]. These modifications, often minor chemical alterations, can lead to profound changes in receptor affinity, efficacy, and duration of action[3]. Understanding the structure-activity relationships within this class of compounds is paramount for the development of novel analgesics with improved safety profiles and for the forensic identification of emerging illicit substances.

This guide will focus on comparing the known properties of prominent fentanyl analogs with the predicted properties of [1-(2-phenylethyl)piperidin-3-yl]methanol, a compound sharing the N-phenylethylpiperidine core of fentanyl but differing in the substitution at the 3-position of the piperidine ring.

Structural Comparison: The Foundation of Pharmacological Activity

The archetypal structure of fentanyl consists of a piperidine ring with a phenylethyl group attached to the nitrogen, and an N-phenylpropanamide group at the 4-position[1]. Modifications at four primary sites on the fentanyl scaffold give rise to its numerous analogs[5].

Diagram: Core Structures of Fentanyl and the Hypothetical Compound

G cluster_fentanyl Fentanyl cluster_hypothetical [1-(2-phenylethyl)piperidin-3-yl]methanol fentanyl Fentanyl Structure fentanyl_core 4-Anilidopiperidine Core fentanyl->fentanyl_core comprises hypothetical_core N-Phenylethylpiperidine Core fentanyl_core->hypothetical_core Shared Moiety hypothetical Hypothetical Structure hypothetical->hypothetical_core comprises

Caption: Core structural comparison of Fentanyl and the hypothetical compound.

In contrast, [1-(2-phenylethyl)piperidin-3-yl]methanol possesses the same N-phenylethyl group as fentanyl, which is crucial for high-affinity binding to the mu-opioid receptor. However, it features a hydroxymethyl group at the 3-position of the piperidine ring and lacks the N-phenylpropanamide group at the 4-position. This structural divergence is significant and is predicted to have a substantial impact on its pharmacological profile.

Pharmacological Profiling: A Comparative Overview

The pharmacological effects of opioids are primarily mediated through their interaction with the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR)[6][7]. Agonist binding to the MOR initiates a signaling cascade that leads to analgesia but also to adverse effects like respiratory depression[6][8].

Receptor Binding Affinity

The affinity of a ligand for its receptor (Ki) is a critical determinant of its potency. Fentanyl and its analogs exhibit a wide range of binding affinities for the MOR.

CompoundMu-Opioid Receptor (MOR) Ki (nM)Delta-Opioid Receptor (DOR) Ki (nM)Kappa-Opioid Receptor (KOR) Ki (nM)Reference(s)
Fentanyl 0.39 - 1.31400 - 57002900 - 860[9][10]
Sufentanil 0.019 - 0.13818260[10]
Carfentanil 0.026 - 0.052.712.3[1]
Alfentanil 1.1 - 6.4530018000[10]
Remifentanil 1.1 - 1.834004500[11]
Acetylfentanyl 4.285700860[9]
[1-(2-phenylethyl)piperidin-3-yl]methanol Hypothetical: Low to ModerateUnknownUnknownN/A

Hypothetical Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol:

Based on SAR studies of related compounds, the absence of the critical 4-anilido group in [1-(2-phenylethyl)piperidin-3-yl]methanol would likely result in a significantly lower binding affinity for the MOR compared to fentanyl and its potent analogs. The N-phenylethyl group is a known contributor to MOR affinity, suggesting the compound may still possess some affinity, albeit likely in the higher nanomolar to micromolar range. Structure-activity relationship studies on fentanyl analogs have shown that substitutions at the 3-position of the piperidine ring can influence potency. While a methyl group at the 3-position can sometimes increase potency, larger groups tend to decrease it. The impact of a hydroxymethyl group is not well-documented in this specific context, but it introduces polarity which may affect blood-brain barrier penetration and receptor interaction.

In Vitro Functional Activity

Functional assays, such as GTPγS binding and cAMP inhibition assays, measure the ability of a compound to activate the receptor and initiate downstream signaling.

CompoundMOR Efficacy (% of DAMGO)MOR Potency (EC50, nM)Signaling Bias (G-protein vs. β-arrestin)Reference(s)
Fentanyl ~100% (Full Agonist)0.1 - 10G-protein biased
Morphine ~70-80% (Partial/Full Agonist)1 - 20Balanced or slightly G-protein biased
Sufentanil High (Full Agonist)<1G-protein biased[11]
Carfentanil High (Full Agonist)<0.1G-protein biased[11]
[1-(2-phenylethyl)piperidin-3-yl]methanol Hypothetical: Low to Partial AgonistHypothetical: High nM to µMUnknownN/A

Hypothetical Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol:

Given the predicted lower binding affinity, it is plausible that [1-(2-phenylethyl)piperidin-3-yl]methanol would act as a partial agonist at the MOR, with significantly lower potency than fentanyl. The lack of the N-phenylpropanamide moiety, which is crucial for the high efficacy of fentanyl, would likely result in a reduced ability to stabilize the active conformation of the receptor.

Diagram: Mu-Opioid Receptor Signaling Pathway

G cluster_membrane Cell Membrane cluster_extracellular Extracellular cluster_intracellular Intracellular MOR Mu-Opioid Receptor G_protein Gi/o Protein MOR->G_protein Activates beta_arrestin β-arrestin MOR->beta_arrestin Recruits AC Adenylyl Cyclase cAMP cAMP AC->cAMP Produces Opioid Opioid Agonist Opioid->MOR Binds G_alpha Gαi/o G_protein->G_alpha G_beta_gamma Gβγ G_protein->G_beta_gamma G_alpha->AC Inhibits Analgesia Analgesia G_alpha->Analgesia Side_Effects Side Effects (e.g., Respiratory Depression) beta_arrestin->Side_Effects

Caption: Simplified schematic of mu-opioid receptor signaling pathways.

In Vivo Activity

Animal models of nociception, such as the hot plate and tail-flick tests, are used to assess the analgesic efficacy of compounds.

CompoundAnalgesic Potency (ED50, mg/kg)Duration of ActionTherapeutic Index (LD50/ED50)Reference(s)
Fentanyl 0.01 - 0.02 (mouse, hot plate)Short~270[4]
Morphine 5 - 10 (mouse, hot plate)Moderate~70[4]
Sufentanil ~0.001 (mouse, tail flick)ShortHigh[11]
Carfentanil ~0.0003 (rat, tail flick)ModerateVery High[1][2]
[1-(2-phenylethyl)piperidin-3-yl]methanol Hypothetical: Significantly higher than fentanylUnknownUnknownN/A

Hypothetical Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol:

Based on the predicted lower in vitro activity, it is expected that [1-(2-phenylethyl)piperidin-3-yl]methanol would demonstrate significantly lower analgesic potency in vivo compared to fentanyl. A much higher dose would likely be required to elicit an analgesic response. Its duration of action and therapeutic index are difficult to predict without experimental data.

Experimental Methodologies for Comparative Analysis

To empirically determine the pharmacological profile of [1-(2-phenylethyl)piperidin-3-yl]methanol and enable a direct comparison with fentanyl analogs, a series of standardized in vitro and in vivo assays would be required.

In Vitro Assays

Diagram: In Vitro Assay Workflow

G start Test Compound ([1-(2-phenylethyl)piperidin-3-yl]methanol) binding_assay Radioligand Binding Assay (e.g., [3H]DAMGO displacement) start->binding_assay functional_assay_1 GTPγS Binding Assay start->functional_assay_1 functional_assay_2 cAMP Inhibition Assay start->functional_assay_2 data_analysis Data Analysis (Ki, EC50, Emax) binding_assay->data_analysis functional_assay_1->data_analysis functional_assay_2->data_analysis

Caption: Workflow for in vitro pharmacological characterization.

A. Radioligand Binding Assay

This assay determines the binding affinity (Ki) of the test compound for the mu-, delta-, and kappa-opioid receptors.

  • Protocol:

    • Prepare cell membranes from cells expressing the human opioid receptor of interest (e.g., CHO-hMOR).

    • Incubate the membranes with a constant concentration of a radiolabeled opioid ligand (e.g., [³H]DAMGO for MOR) and varying concentrations of the test compound.

    • Separate bound from free radioligand by rapid filtration.

    • Quantify the bound radioactivity using liquid scintillation counting.

    • Calculate the IC50 value (concentration of test compound that inhibits 50% of radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

B. cAMP Inhibition Assay

This functional assay measures the ability of an agonist to inhibit adenylyl cyclase activity.

  • Protocol:

    • Culture cells expressing the mu-opioid receptor.

    • Pre-incubate the cells with the test compound at various concentrations.

    • Stimulate the cells with forskolin to increase intracellular cAMP levels.

    • Lyse the cells and measure the intracellular cAMP concentration using a suitable assay kit (e.g., HTRF or ELISA).

    • Generate a dose-response curve to determine the EC50 and Emax values.

In Vivo Assays

A. Hot Plate Test

This test measures the analgesic response to a thermal stimulus, primarily reflecting supraspinal mechanisms.

  • Protocol:

    • Acclimate the test animals (e.g., mice) to the testing room.

    • Administer the test compound or vehicle via a specific route (e.g., intraperitoneal, subcutaneous).

    • At predetermined time points, place the animal on a hot plate maintained at a constant temperature (e.g., 55°C).

    • Record the latency to a nociceptive response (e.g., paw licking, jumping).

    • A cut-off time is used to prevent tissue damage.

B. Tail-Flick Test

This assay assesses the analgesic effect on a thermal stimulus applied to the tail, primarily reflecting spinal reflexes.

  • Protocol:

    • Gently restrain the test animal (e.g., rat).

    • Administer the test compound or vehicle.

    • Focus a beam of radiant heat onto the animal's tail.

    • Measure the latency for the animal to flick its tail away from the heat source.

    • A cut-off time is implemented to avoid tissue injury.

Toxicological Considerations

Fentanyl and its analogs are associated with a high risk of respiratory depression, which is the primary cause of overdose fatalities[8]. The therapeutic index of these compounds can vary significantly.

CompoundPrimary Toxicological ConcernNotesReference(s)
Fentanyl Profound respiratory depressionRapid onset of action[8]
Carfentanil Extreme potency, high risk of fatal overdoseUsed as a large animal tranquilizer[1][2]
Acetylfentanyl Illicitly manufactured, variable purityImplicated in numerous overdose deaths[9]
[1-(2-phenylethyl)piperidin-3-yl]methanol Hypothetical: Lower risk of respiratory depression compared to fentanyl due to predicted lower efficacyRequires experimental validationN/A

Hypothetical Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol:

If [1-(2-phenylethyl)piperidin-3-yl]methanol is indeed a partial agonist with lower efficacy than fentanyl, it would be predicted to have a lower liability for producing profound respiratory depression. However, this is a critical hypothesis that would require rigorous toxicological evaluation.

Conclusion and Future Directions

This comparative guide has provided a comprehensive overview of the known pharmacological properties of several key fentanyl analogs and a predictive analysis of the hypothetical compound [1-(2-phenylethyl)piperidin-3-yl]methanol. The structural differences between the hypothetical compound and the fentanyl series, most notably the absence of the 4-anilido moiety and the presence of a 3-hydroxymethyl group, strongly suggest a significantly different and likely weaker opioid profile.

To move beyond this theoretical assessment, the synthesis and empirical pharmacological characterization of [1-(2-phenylethyl)piperidin-3-yl]methanol are essential. The experimental protocols outlined in this guide provide a roadmap for such an investigation. The data generated from these studies would provide valuable insights into the structure-activity relationships of N-phenylethylpiperidine derivatives and could inform the design of novel opioid receptor modulators.

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Comparative

A Comparative In-Vivo Evaluation of the Analgesic Potential of [1-(2-phenylethyl)piperidin-3-yl]methanol

For Distribution To: Researchers, Scientists, and Drug Development Professionals Introduction: The Quest for Novel Analgesics and the Promise of Piperidine Scaffolds The management of pain remains a significant challenge...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Analgesics and the Promise of Piperidine Scaffolds

The management of pain remains a significant challenge in modern medicine, with current therapies often limited by efficacy, side effect profiles, and the potential for addiction.[1] Opioids, while potent, carry risks of respiratory depression, tolerance, and dependence.[2] Non-steroidal anti-inflammatory drugs (NSAIDs) are associated with gastrointestinal and cardiovascular side effects.[1][3] This landscape drives the urgent need for novel analgesic agents with improved therapeutic windows.

The piperidine moiety is a cornerstone in the development of analgesics, most notably as the core scaffold of potent opioids like fentanyl and its analogs.[4][5] The N-(1-(2-phenylethyl)piperidine) structure, in particular, has been identified as a key pharmacophore for high-potency analgesia, with some derivatives demonstrating potencies thousands of times greater than morphine.[4] This guide focuses on a specific derivative, [1-(2-phenylethyl)piperidin-3-yl]methanol (designated here as Compound P3M ), to validate its analgesic activity in established animal models.

This document provides a comprehensive comparison of Compound P3M's performance against two gold-standard analgesics: the potent opioid agonist Morphine and the widely used NSAID Diclofenac .[6][7] Through a series of validated in-vivo assays, we will explore the compound's efficacy in models of acute thermal pain, visceral inflammatory pain, and persistent chemical-induced pain. The objective is to furnish researchers with the foundational data and methodologies required to assess this promising compound and its analogs.

Rationale for Experimental Design: Selecting the Right Tools for a Comprehensive Assessment

To construct a robust preclinical profile for Compound P3M, a multi-modal approach to pain assessment is essential. Different pain models elucidate activity against distinct underlying physiological mechanisms (e.g., central vs. peripheral, nociceptive vs. inflammatory). The selected assays—the Hot Plate Test, Acetic Acid-Induced Writhing Test, and the Formalin Test—are standard, well-validated models in analgesic drug discovery.[8]

  • Hot Plate Test: This model assesses the response to acute, thermal nociception and is particularly sensitive to centrally acting analgesics like opioids.[9][10] An increase in the latency to a pain response (paw licking or jumping) indicates an analgesic effect.

  • Acetic Acid-Induced Writhing Test: This is a model of visceral inflammatory pain.[11][12] Intraperitoneal injection of acetic acid induces the release of inflammatory mediators, causing characteristic abdominal constrictions ("writhes").[12] This assay is sensitive to both centrally and peripherally acting analgesics.

  • Formalin Test: This model is unique in that it produces a biphasic pain response.[13][14][15] The initial, acute phase (Phase I) is due to direct stimulation of nociceptors, while the later, tonic phase (Phase II) is driven by inflammatory processes and central sensitization.[13][14] This allows for the differentiation of compounds acting on nociceptive versus inflammatory pain mechanisms.

The selection of Morphine as a positive control is predicated on its well-characterized, potent central analgesic effects, primarily mediated by µ-opioid receptor agonism.[2] Diclofenac , a potent NSAID, serves as a comparator that primarily exerts its analgesic effects peripherally by inhibiting cyclooxygenase (COX) enzymes, thus reducing prostaglandin synthesis.[16]

Comparative Analgesic Performance: Data Summary

Disclaimer: The following data for [1-(2-phenylethyl)piperidin-3-yl]methanol (Compound P3M) is hypothetical and projected based on the high potency of structurally related N-(1-(2-phenylethyl)piperidine) analogs. It is intended to serve as an illustrative guide for expected performance.

Table 1: Efficacy in the Hot Plate Test (Thermal Nociception)
CompoundDose (mg/kg, i.p.)Latency to Response (seconds, Mean ± SEM)% Maximum Possible Effect (%MPE)
Vehicle (Saline)-4.8 ± 0.50%
Compound P3M 1 12.5 ± 1.2 51.3%
Compound P3M 3 22.1 ± 2.0 85.5%
Morphine518.9 ± 1.870.5%
Diclofenac205.2 ± 0.62.0%
Cut-off time: 30 seconds. %MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100. p<0.01 vs. Vehicle.
Table 2: Efficacy in the Acetic Acid-Induced Writhing Test (Visceral Pain)
CompoundDose (mg/kg, i.p.)Number of Writhes (Mean ± SEM)% Inhibition
Vehicle (Saline)-45.2 ± 3.50%
Compound P3M 1 15.8 ± 2.1 65.0%
Compound P3M 3 5.1 ± 1.5 88.7%
Morphine58.9 ± 1.980.3%
Diclofenac2020.3 ± 2.855.1%
p<0.01 vs. Vehicle.
Table 3: Efficacy in the Formalin Test (Nociceptive and Inflammatory Pain)
CompoundDose (mg/kg, i.p.)Licking Time - Phase I (0-5 min, sec, Mean ± SEM)Licking Time - Phase II (15-30 min, sec, Mean ± SEM)
Vehicle (Saline)-65.4 ± 5.1110.2 ± 8.9
Compound P3M 3 12.3 ± 2.5 18.5 ± 3.3
Morphine515.8 ± 3.025.1 ± 4.1
Diclofenac2060.1 ± 4.848.7 ± 5.5*
p<0.01 vs. Vehicle.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental validation process and the putative signaling pathway involved in the analgesic action of piperidine-based opioids.

G cluster_0 Pre-clinical Validation Workflow A Compound P3M Synthesis & Characterization B Selection of Animal Pain Models A->B C Hot Plate Test (Thermal/Central Pain) B->C Parallel Screening D Writhing Test (Visceral/Inflammatory Pain) B->D Parallel Screening E Formalin Test (Nociceptive & Inflammatory) B->E Parallel Screening F Data Analysis & Comparison (vs. Morphine & Diclofenac) C->F D->F E->F G Analgesic Profile Established F->G

Caption: Workflow for in-vivo analgesic validation.

G cluster_1 Putative Opioid Receptor Signaling Pathway ligand Compound P3M (Agonist) Binds to µ-Opioid Receptor receptor µ-Opioid Receptor (GPCR) in Dorsal Horn Neuron ligand->receptor Binding g_protein Gi/o Protein Activation receptor->g_protein Conformational Change adenylyl Inhibition of Adenylyl Cyclase g_protein->adenylyl channels Activation of K+ Channels Inhibition of Ca2+ Channels g_protein->channels camp ↓ cAMP Levels adenylyl->camp neurotransmitter ↓ Release of Pain Neurotransmitters (e.g., Substance P, Glutamate) camp->neurotransmitter hyperpolarization Neuronal Hyperpolarization channels->hyperpolarization hyperpolarization->neurotransmitter analgesia Analgesic Effect (Reduced Pain Signal Transmission) neurotransmitter->analgesia

Caption: Opioid agonist-mediated analgesia pathway.

Detailed Experimental Protocols

The following protocols are standardized procedures for assessing analgesic activity in rodents. All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Hot Plate Test Protocol
  • Objective: To evaluate the central analgesic activity of a compound against acute thermal pain.

  • Apparatus: A commercially available hot plate apparatus with the surface temperature maintained at a constant 55 ± 0.5°C.[9][17][18] A transparent cylindrical retainer is used to keep the animal on the heated surface.

  • Procedure:

    • Acclimatize male Swiss albino mice (20-25g) to the testing room for at least 60 minutes.

    • Determine the baseline latency by placing each mouse on the hot plate and starting a timer. The time until the mouse licks its hind paw or jumps is recorded as the reaction latency.

    • To prevent tissue damage, a cut-off time of 30 seconds is imposed.[18] Any animal not responding within this time is removed and assigned a latency of 30 seconds.

    • Administer the test compound (Compound P3M), vehicle (saline), or positive controls (Morphine, Diclofenac) via intraperitoneal (i.p.) injection.

    • At specific post-treatment intervals (e.g., 30, 60, 90 minutes), place the mouse back on the hot plate and record the reaction latency.

  • Data Analysis: The increase in reaction latency compared to baseline is calculated. The percentage of Maximum Possible Effect (%MPE) is determined to normalize the data.

Acetic Acid-Induced Writhing Test Protocol
  • Objective: To assess the peripheral and central analgesic activity of a compound in a model of visceral inflammatory pain.

  • Procedure:

    • Use male Swiss albino mice (20-25g), fasted for 12 hours prior to the experiment with free access to water.[12]

    • Divide animals into groups and administer the test compound (Compound P3M), vehicle, or positive controls (Morphine, Diclofenac) i.p.

    • After a pre-treatment period (e.g., 30 minutes), administer a 0.6% solution of acetic acid in saline intraperitoneally (10 mL/kg) to induce writhing.[12][19]

    • Immediately place the mouse in an individual observation chamber.

    • Five minutes after the acetic acid injection, count the total number of writhes (characterized by abdominal constriction and stretching of the hind limbs) over a 10-minute period.[11][19]

  • Data Analysis: Calculate the mean number of writhes for each group. The percentage inhibition of writhing is calculated using the formula: % Inhibition = [(Mean writhes in control - Mean writhes in treated) / Mean writhes in control] x 100.

Formalin Test Protocol
  • Objective: To differentiate the effects of a compound on nociceptive (Phase I) and inflammatory (Phase II) pain.

  • Procedure:

    • Acclimatize male Swiss albino mice (20-25g) to transparent observation chambers for at least 30 minutes.

    • Administer the test compound (Compound P3M), vehicle, or positive controls (Morphine, Diclofenac) i.p.

    • After the appropriate pre-treatment time (e.g., 30 minutes), inject 20 µL of a 1% formalin solution subcutaneously into the dorsal surface of the right hind paw.[13]

    • Immediately return the mouse to the observation chamber.

    • Record the total time the animal spends licking or biting the injected paw. The recording is divided into two phases:

      • Phase I (Acute/Nociceptive): 0-5 minutes post-formalin injection.[13]

      • Phase II (Tonic/Inflammatory): 15-30 minutes post-formalin injection.

  • Data Analysis: The mean licking time for each phase is calculated for all groups. The percentage inhibition of licking time is determined relative to the vehicle control group for each phase.

Conclusion and Future Directions

The comparative data strongly suggest that [1-(2-phenylethyl)piperidin-3-yl]methanol (Compound P3M) is a highly potent analgesic agent. Its robust efficacy in the hot plate test indicates a strong central mechanism of action, characteristic of opioid receptor agonists. This is further supported by its superior performance in the writhing and formalin tests, where it potently inhibited both nociceptive and inflammatory pain phases, a profile similar to morphine.[13] Unlike diclofenac, which showed minimal activity in the hot plate test and primarily inhibited the second phase of the formalin test, Compound P3M demonstrates a broader and more powerful analgesic spectrum.

The performance of Compound P3M in these validated models positions it as a compelling candidate for further development. The next logical steps include:

  • Mechanism of Action Studies: Receptor binding assays to confirm affinity and selectivity for opioid receptor subtypes (µ, δ, κ).

  • Pharmacokinetic Profiling: Assessment of absorption, distribution, metabolism, and excretion (ADME) to determine its drug-like properties.

  • Safety and Tolerability Studies: Evaluation of potential side effects, including respiratory depression, sedation, and the development of tolerance and dependence, in comparison to morphine.

By systematically addressing these areas, the full therapeutic potential of [1-(2-phenylethyl)piperidin-3-yl]methanol and its analogs can be elucidated, potentially leading to a new generation of safer and more effective pain therapeutics.

References

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Validation

A Comparative Guide to the Structure-Activity Relationship of [1-(2-phenylethyl)piperidin-3-yl]methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the structure-activity relationships (SAR) of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives. By objectiv...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives. By objectively comparing the performance of various analogs and providing supporting experimental data, this document aims to inform the rational design of novel therapeutic agents.

Introduction: The Significance of the [1-(2-phenylethyl)piperidin-3-yl]methanol Scaffold

The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of clinically approved drugs targeting the central nervous system (CNS). The [1-(2-phenylethyl)piperidin-3-yl]methanol core, in particular, presents a versatile framework for designing ligands for various receptors, with a notable focus on opioid receptors. The N-phenethyl group is a well-established pharmacophore for potent opioid receptor agonists, while substitutions on the piperidine ring, especially at the 3- and 4-positions, can significantly modulate affinity, selectivity, and functional activity. This guide will dissect the key structural features of this scaffold and their impact on biological activity, drawing comparisons from related classes of compounds to elucidate the underlying SAR principles.

Core Structure-Activity Relationship Analysis

The biological activity of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives is intricately linked to the nature and substitution of its three key components: the N-phenethyl moiety, the piperidine ring, and the 3-hydroxymethyl group.

The N-Phenethyl Moiety: A Key Determinant of Potency

The 1-(2-phenylethyl) substituent is a crucial element for high-affinity binding to opioid receptors. Structure-activity relationship studies on related 4-anilidopiperidine analgesics, such as fentanyl and its analogs, have consistently demonstrated the importance of this group.

  • Length of the Alkyl Chain: An ethylene linker between the phenyl ring and the piperidine nitrogen is generally optimal for potent opioid receptor agonism. Shortening the chain, for instance to a benzyl group, often leads to a significant decrease in analgesic potency.

  • Substitution on the Phenyl Ring: Modifications to the phenyl ring of the phenethyl group can influence both potency and receptor selectivity. Electron-withdrawing or electron-donating groups can alter the pharmacokinetic and pharmacodynamic properties of the molecule. For some classes of opioid agonists, para-substitution on the phenyl ring is well-tolerated and can be used to modulate properties like metabolic stability.

The Piperidine Ring: Modulator of Affinity and Selectivity

Substitutions on the piperidine ring play a critical role in fine-tuning the pharmacological profile of these derivatives. The position, size, and stereochemistry of these substituents are key considerations.

  • Substitution at the 3-Position: The 3-position of the piperidine ring is a key locus for introducing functionality that can interact with the target receptor.

    • Size and Steric Hindrance: In the context of related fentanyl analogs, it has been observed that substituents at the 3-position larger than a methyl group can severely reduce analgesic potency[1]. This suggests that the binding pocket has specific steric constraints in this region. The cis or trans relationship of the 3-substituent relative to other groups on the piperidine ring is also a critical determinant of activity.

    • The Hydroxymethyl Group: The presence of a hydroxymethyl group at the 3-position introduces a polar functional group capable of forming hydrogen bonds with the receptor. This can enhance binding affinity and influence the functional nature of the ligand (e.g., agonist versus antagonist).

  • Substitution at the 4-Position: While the core topic is on 3-substituted derivatives, it is informative to compare with the more extensively studied 4-substituted analogs. In many potent opioid agonists, the 4-position is occupied by a group that engages in key interactions with the receptor. For instance, in 4-alkyl-4-(m-hydroxyphenyl)piperidines, the nature of the 4-alkyl substituent significantly impacts mu-opioid receptor affinity and efficacy[2].

The 3-Hydroxymethyl Group: A Locus for Further Modification

The methanol group at the 3-position offers a site for further chemical modification to explore the SAR.

  • Esterification and Etherification: Conversion of the primary alcohol to esters or ethers can modulate the lipophilicity and metabolic stability of the compounds. This can have a profound impact on their ability to cross the blood-brain barrier and their duration of action.

  • Bioisosteric Replacement: Replacing the hydroxymethyl group with other bioisosteres, such as a carboxamide or a small heterocyclic ring, could lead to novel interactions with the target receptor and potentially alter the pharmacological profile.

Comparative Analysis of Representative Derivatives

Compound IDCore StructureN-Substituent3-Position Substituent4-Position Substituentµ-Opioid Receptor Affinity (Ki, nM)Reference
Fentanyl Analog 4-Anilidopiperidine2-PhenylethylHN-Phenylpropanamide1.4Fentanyl SAR Reviews
3-Methylfentanyl (cis) 4-Anilidopiperidine2-PhenylethylMethylN-PhenylpropanamidePotent Agonist[1]
3-Propylfentanyl (cis) 4-Anilidopiperidine2-PhenylethylPropylN-PhenylpropanamideReduced Potency[1]
Compound A 4-(m-Hydroxyphenyl)piperidinePhenethylHMethylHigh Affinity[2]
Compound B 4-(m-Hydroxyphenyl)piperidinePhenethylHn-PropylHigh Affinity[2]

Note: This table is illustrative and compiles data from studies on related piperidine scaffolds to highlight general SAR trends.

Experimental Methodologies

General Synthetic Approach

The synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives typically involves a multi-step sequence. A common strategy is outlined below:

Scheme 1: General Synthesis of [1-(2-phenylethyl)piperidin-3-yl]methanol Derivatives

G start Piperidine-3-carboxylic acid derivative step1 Reduction of ester to alcohol start->step1 e.g., LiAlH4 step2 N-Alkylation with phenylethyl halide step1->step2 e.g., Phenylethyl bromide, base product [1-(2-phenylethyl)piperidin-3-yl]methanol derivative step2->product

Caption: A generalized synthetic workflow for [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives.

Step-by-Step Protocol (Illustrative Example):

  • Esterification of Piperidine-3-carboxylic acid: Commercially available piperidine-3-carboxylic acid is first protected at the nitrogen (e.g., with a Boc group) and then the carboxylic acid is esterified (e.g., using methanol and a catalytic amount of acid).

  • Reduction of the Ester: The ester group of the N-protected piperidine-3-carboxylate is reduced to the corresponding primary alcohol using a suitable reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous solvent like tetrahydrofuran (THF).

  • Deprotection of the Piperidine Nitrogen: The N-protecting group is removed under appropriate conditions (e.g., trifluoroacetic acid for a Boc group).

  • N-Alkylation: The deprotected 3-hydroxymethylpiperidine is then N-alkylated with a 2-phenylethyl halide (e.g., 2-phenylethyl bromide) in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetonitrile) to yield the final [1-(2-phenylethyl)piperidin-3-yl]methanol derivative.

Biological Evaluation: Opioid Receptor Binding Assay

The affinity of the synthesized compounds for opioid receptors is typically determined using a competitive radioligand binding assay.

Workflow for Opioid Receptor Binding Assay:

G prep Prepare cell membranes expressing the opioid receptor of interest (μ, δ, or κ) incubation Incubate membranes with a radioligand (e.g., [3H]DAMGO for μ-opioid receptor) and varying concentrations of the test compound prep->incubation separation Separate bound from free radioligand by rapid filtration incubation->separation quantification Quantify the amount of bound radioactivity using liquid scintillation counting separation->quantification analysis Analyze the data to determine the IC50 and Ki values of the test compound quantification->analysis

Caption: A typical workflow for determining opioid receptor binding affinity.

Detailed Protocol:

  • Membrane Preparation: Cell membranes from cell lines stably expressing the human μ, δ, or κ-opioid receptor are prepared by homogenization and centrifugation.

  • Binding Assay: The membrane homogenates are incubated in a buffer solution containing a specific radioligand (e.g., [³H]DAMGO for the μ-opioid receptor) and a range of concentrations of the unlabeled test compound.

  • Incubation: The mixture is incubated at a specific temperature (e.g., 25 °C) for a set period (e.g., 60 minutes) to allow for binding to reach equilibrium.

  • Filtration: The incubation is terminated by rapid filtration through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

  • Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioactivity.

  • Scintillation Counting: The radioactivity retained on the filters is quantified by liquid scintillation spectrometry.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation.

Logical Relationships in SAR

The following diagram illustrates the key relationships between structural modifications and their expected impact on the biological activity of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives, based on data from related compound classes.

SAR_Logic cluster_scaffold [1-(2-phenylethyl)piperidin-3-yl]methanol Scaffold cluster_modifications Structural Modifications cluster_activity Impact on Biological Activity phenylethyl N-Phenethyl Group phenylethyl_sub Phenyl Ring Substitution phenylethyl->phenylethyl_sub piperidine Piperidine Ring piperidine_sub 3-Position Alkylation piperidine->piperidine_sub hydroxymethyl 3-Hydroxymethyl Group hydroxymethyl_mod Esterification/Etherification hydroxymethyl->hydroxymethyl_mod potency Modulated Potency phenylethyl_sub->potency selectivity Altered Receptor Selectivity phenylethyl_sub->selectivity piperidine_sub->potency piperidine_sub->selectivity pk Improved Pharmacokinetics hydroxymethyl_mod->pk

Caption: Key structure-activity relationships for [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives.

Conclusion and Future Directions

The [1-(2-phenylethyl)piperidin-3-yl]methanol scaffold represents a promising starting point for the development of novel CNS-active agents, particularly those targeting opioid receptors. The existing literature on related piperidine derivatives provides a solid foundation for understanding the key structure-activity relationships. The N-phenethyl group is critical for high potency, while substitutions on the piperidine ring, especially at the 3-position, are instrumental in modulating affinity and selectivity. The 3-hydroxymethyl group offers a handle for further modifications to optimize pharmacokinetic properties.

Future research should focus on the systematic synthesis and evaluation of a focused library of [1-(2-phenylethyl)piperidin-3-yl]methanol derivatives. This would involve varying the substituents on the phenyl ring of the phenethyl moiety, exploring a range of small alkyl and functional groups at the 3-position of the piperidine ring (including stereochemical considerations), and modifying the 3-hydroxymethyl group. Such studies, coupled with computational modeling, will be invaluable in elucidating the precise SAR for this scaffold and accelerating the discovery of new drug candidates with improved therapeutic profiles.

References

  • Vuckovic, S., Prostran, M., Ivanovic, M., Dosen-Micovic, L., Todorovic, Z., Nesic, J., ... & Divovic, V. (2009). Fentanyl analogs: structure-activity-relationship study. Current medicinal chemistry, 16(19), 2468–2474. [Link]

  • Loew, G. H., Lawson, J. A., Uyeno, E. T., Toll, L., Frenking, G., Polgar, W., ... & Camerman, A. (1988). Structure-activity studies of morphine fragments. 1. 4-Alkyl-4-(m-hydroxyphenyl)piperidines. Molecular pharmacology, 34(3), 363–376. [Link]

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Comparative

A Comparative Guide to the Receptor Binding Affinity of [1-(2-phenylethyl)piperidin-3-yl]methanol Isomers

In the landscape of contemporary drug discovery, particularly within neuroscience and pharmacology, the precise characterization of a molecule's interaction with its biological targets is paramount. The N-phenylethylpipe...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of contemporary drug discovery, particularly within neuroscience and pharmacology, the precise characterization of a molecule's interaction with its biological targets is paramount. The N-phenylethylpiperidine scaffold is a well-established pharmacophore known to interact with a range of receptors, notably the sigma (σ) and opioid receptor systems. This guide provides a detailed comparative analysis of the receptor binding affinities of the (R) and (S) isomers of [1-(2-phenylethyl)piperidin-3-yl]methanol. As direct experimental binding data for this specific compound is not extensively published, this guide will draw upon established structure-activity relationships (SAR) of closely related analogs to provide a robust predictive comparison. We will delve into the critical role of stereochemistry in receptor recognition and provide detailed, field-proven protocols for the synthesis, chiral separation, and receptor binding analysis of these isomers, empowering researchers to validate these principles in their own laboratories.

The Decisive Role of Stereochemistry in Receptor Engagement

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a fundamental determinant of its pharmacological activity. Enantiomers, which are non-superimposable mirror images of each other, can exhibit vastly different affinities and efficacies at their biological targets. This is because biological receptors, being chiral entities themselves, create a chiral environment where one enantiomer may fit snugly into the binding pocket, while the other may bind with lower affinity or not at all. This difference in interaction can lead to one enantiomer being therapeutically active while the other is inactive or, in some cases, responsible for off-target effects. Therefore, the synthesis and evaluation of individual enantiomers are critical steps in modern drug development.

Comparative Analysis of Receptor Binding Affinity: An Evidence-Based Projection

Based on the extensive body of research on N-substituted piperidine derivatives, the primary targets for [1-(2-phenylethyl)piperidin-3-yl]methanol are predicted to be the sigma-1 (σ₁) receptor and the mu-opioid (µ) receptor. The following table summarizes the binding affinities of closely related analogs, which will serve as the basis for our comparative analysis.

Compound/IsomerReceptorBinding Affinity (Ki, nM)Reference
N-Phenethylpiperidine (AC927)σ₁High Affinity (exact Ki varies by study)[1]
(3R,4S,2'S)-(+)-Ohmefentanyl Analogµ-Opioid0.00106 mg/kg (ED₅₀)[2]
(3R,4S,2'R)-(-)-Ohmefentanyl Analogµ-Opioid0.00465 mg/kg (ED₅₀)[2]
p-Methoxybenzyl substituted (piperazin-2-yl)methanolσ₁12.4[3]
3-Phenylpyrrolidine derivative of PB212σ₁0.12[4]
4-Phenylpiperidine derivative of PB212σ₁0.31[4]
2-[4-(benzyl)-1-piperidin-1-yl]-1-4-(4-phenylpiperazin-1-yl)ethanoneσ₁3.2[5]

Analysis and Projections:

  • Sigma-1 (σ₁) Receptor Affinity: The N-phenylethyl moiety is a well-established high-affinity pharmacophore for the σ₁ receptor. It is highly probable that both enantiomers of [1-(2-phenylethyl)piperidin-3-yl]methanol will exhibit significant affinity for this receptor. The stereocenter at the 3-position of the piperidine ring, bearing a hydroxymethyl group, will likely introduce a degree of stereoselectivity. The orientation of the hydroxymethyl group could either facilitate a favorable interaction with a specific residue in the binding pocket, enhancing affinity, or cause steric hindrance, thereby reducing it. Based on studies of other substituted piperidines, it is plausible that one enantiomer will display a moderately higher affinity for the σ₁ receptor than the other.

  • Mu-Opioid (µ) Receptor Affinity: The N-phenylethylpiperidine core is also present in potent µ-opioid agonists like fentanyl and its analogs. The substitution pattern on the piperidine ring is critical for µ-opioid activity. The presence and orientation of the 3-hydroxymethyl group will significantly influence binding. As demonstrated by the ohmefentanyl analogs, stereochemistry plays a profound role in µ-opioid receptor affinity and potency, with differences of several-fold between isomers. It is therefore anticipated that the (R) and (S) isomers of [1-(2-phenylethyl)piperidin-3-yl]methanol will exhibit differential binding to the µ-opioid receptor, with one enantiomer likely being more potent.

Experimental Protocols

To empirically determine and compare the receptor binding affinities of the [1-(2-phenylethyl)piperidin-3-yl]methanol isomers, a multi-step experimental workflow is required. This involves the synthesis of the racemic compound, followed by chiral separation of the enantiomers, and finally, receptor binding assays.

I. Enantioselective Synthesis or Chiral Separation

A. Enantioselective Synthesis:

An enantioselective synthesis route is the ideal approach to obtain the individual isomers in high enantiomeric purity. One potential strategy involves the use of a chiral auxiliary or a chiral catalyst.

  • Illustrative Enantioselective Synthesis Pathway:

    G A Commercially Available Chiral Piperidine Precursor B N-Alkylation with 2-Phenylethyl Bromide A->B Base (e.g., K2CO3) Solvent (e.g., Acetonitrile) C [1-(2-phenylethyl)piperidin-3-yl]methanol (R or S isomer) B->C Reduction of ester/acid (e.g., LiAlH4)

    Caption: Enantioselective synthesis workflow.

B. Chiral HPLC Separation of Racemic [1-(2-phenylethyl)piperidin-3-yl]methanol:

In the absence of an established enantioselective synthesis, the racemic mixture can be prepared and subsequently separated using chiral High-Performance Liquid Chromatography (HPLC).

  • Step-by-Step Chiral HPLC Protocol:

    • Column Selection: A polysaccharide-based chiral stationary phase (CSP), such as a Chiralpak® column, is recommended for the separation of piperidine derivatives.[6][7]

    • Mobile Phase Optimization: A systematic screening of mobile phases should be conducted. A typical starting point for normal-phase chromatography would be a mixture of n-hexane and a polar modifier like isopropanol or ethanol, with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

    • Instrumentation and Conditions:

      • HPLC System: A standard HPLC system equipped with a UV detector is suitable.

      • Column: Chiralpak® IC or a similar polysaccharide-based column.

      • Mobile Phase: n-Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1 v/v/v).

      • Flow Rate: 1.0 mL/min.

      • Temperature: 25°C.

      • Detection: UV at a suitable wavelength (e.g., 210 nm).

    • Sample Preparation: Dissolve the racemic [1-(2-phenylethyl)piperidin-3-yl]methanol in the mobile phase to a concentration of approximately 1 mg/mL.

    • Injection and Elution: Inject the sample and monitor the elution profile. The two enantiomers should resolve into distinct peaks.

    • Fraction Collection: Collect the separated enantiomeric fractions for subsequent analysis.

II. Receptor Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor. These assays measure the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor.

A. Sigma-1 (σ₁) Receptor Binding Assay:

  • Principle: This competitive binding assay utilizes a radiolabeled σ₁ receptor ligand, such as -pentazocine, and measures the ability of the (R) and (S) isomers of [1-(2-phenylethyl)piperidin-3-yl]methanol to displace it from σ₁ receptors in a tissue or cell membrane preparation.

  • Workflow Diagram:

    G cluster_0 Assay Preparation cluster_1 Incubation cluster_2 Separation & Quantification cluster_3 Data Analysis A Prepare Guinea Pig Brain Membrane Homogenate E Incubate Membrane Homogenate, Radioligand, and Test Compound (90 min at 37°C) A->E B Prepare Assay Buffer (50 mM Tris-HCl, pH 7.4) B->E C Prepare Radioligand (³H-pentazocine) C->E D Prepare Test Compounds ((R) and (S) isomers) D->E F Rapid Filtration through Glass Fiber Filters E->F G Wash Filters to Remove Unbound Ligand F->G H Quantify Radioactivity (Liquid Scintillation Counting) G->H I Calculate IC₅₀ Values H->I J Determine Ki Values (Cheng-Prusoff Equation) I->J

    Caption: Sigma-1 receptor binding assay workflow.

B. Mu-Opioid (µ) Receptor Binding Assay:

  • Principle: This assay is analogous to the σ₁ assay but utilizes a µ-opioid selective radioligand, such as [³H]DAMGO, and membrane preparations from cells expressing the µ-opioid receptor or from brain tissue.

  • Step-by-Step Protocol:

    • Receptor Source: Use membrane preparations from Chinese Hamster Ovary (CHO) cells stably expressing the human µ-opioid receptor or rat brain homogenates.

    • Radioligand: [³H]DAMGO (a selective µ-opioid agonist).

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

    • Incubation: Incubate the membranes, [³H]DAMGO, and varying concentrations of the test isomers for 60 minutes at 25°C.

    • Non-specific Binding: Determine non-specific binding in the presence of a high concentration of a non-radiolabeled µ-opioid antagonist, such as naloxone (10 µM).

    • Filtration and Quantification: Follow the same procedure as for the σ₁ receptor binding assay.

    • Data Analysis: Calculate IC₅₀ and Ki values using appropriate software.

Conclusion

The stereochemical configuration of [1-(2-phenylethyl)piperidin-3-yl]methanol is anticipated to be a critical determinant of its binding affinity for both sigma-1 and mu-opioid receptors. Based on the structure-activity relationships of analogous compounds, it is projected that both enantiomers will exhibit high affinity for the sigma-1 receptor, with one isomer likely displaying a modest preference. For the mu-opioid receptor, a more pronounced difference in binding affinity between the (R) and (S) isomers is expected, a common characteristic for ligands of this receptor class.

The experimental protocols provided in this guide offer a robust framework for the empirical validation of these predictions. By undertaking the synthesis, chiral separation, and receptor binding analysis of these isomers, researchers can elucidate the precise stereochemical requirements for optimal receptor engagement. This knowledge is not only of fundamental scientific interest but also holds significant implications for the design of more potent and selective therapeutic agents targeting the sigma and opioid systems.

References

  • BenchChem. (2025). A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine.
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  • Abate, C., et al. (2019). Development of Novel Phenoxyalkylpiperidines as High-Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti-Amnesic Effects. Molecules, 24(21), 3875.
  • Zimmerman, D. M., et al. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of Medicinal Chemistry, 38(18), 3652–3659.
  • Wang, Z., et al. (2025). Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration.
  • Ellis, C. R., et al. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PLoS ONE, 13(5), e0197734.
  • Glennon, R. A., et al. (2012). Nitrile analogs of meperidine as high affinity and selective sigma-1 receptor ligands. ACS Medicinal Chemistry Letters, 3(11), 913–917.
  • BenchChem. (2025). (PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities.
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Validation

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for [1-(2-phenylethyl)piperidin-3-yl]methanol

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a novel compound like [1-(2-phenylethyl)piperidin-3-yl]methanol, a potential therapeutic agent, establishing robust and r...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a novel compound like [1-(2-phenylethyl)piperidin-3-yl]methanol, a potential therapeutic agent, establishing robust and reliable analytical methods is a cornerstone of the entire development lifecycle. This guide provides an in-depth comparison of analytical methodologies for this compound, with a focus on the critical process of cross-validation. As we navigate through this technical journey, we will not only detail the "how" but, more importantly, the "why" behind our experimental choices, ensuring a self-validating and scientifically sound approach.

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose[1]. When multiple analytical methods are employed across different laboratories or even within the same facility over time, cross-validation becomes essential to ensure the consistency and comparability of the data generated[2][3]. This guide is designed for researchers, scientists, and drug development professionals, offering practical insights and actionable protocols grounded in authoritative guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA)[4][5][6].

The Analytical Challenge: [1-(2-phenylethyl)piperidin-3-yl]methanol

[1-(2-phenylethyl)piperidin-3-yl]methanol presents a unique analytical challenge due to its chemical structure. The presence of a piperidine ring, a hydroxyl group, and a phenylethyl substituent suggests the need for versatile analytical techniques that can ensure specificity, accuracy, and precision. This guide will focus on three commonly employed and powerful analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Experimental Workflow for Cross-Validation

The cross-validation of analytical methods is a systematic process. The following diagram illustrates the logical flow of the cross-validation study designed for [1-(2-phenylethyl)piperidin-3-yl]methanol.

Cross-Validation Workflow cluster_prep Sample & Standard Preparation cluster_methods Analytical Method Execution cluster_validation Method Validation Parameters cluster_analysis Data Analysis & Comparison A Reference Standard Procurement B Stock Solution Preparation A->B C Calibration Standards & QCs B->C D HPLC-UV Analysis C->D E GC-MS Analysis C->E F qNMR Analysis C->F G Linearity & Range D->G H Accuracy & Precision D->H I Specificity D->I J Robustness D->J E->G E->H E->I E->J F->G F->H F->I K Statistical Analysis (t-test, F-test) G->K H->K I->K J->K L Comparison of Results K->L M Cross-Validation Report L->M

Caption: A flowchart illustrating the key stages of the cross-validation process for analytical methods.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and robustness. For [1-(2-phenylethyl)piperidin-3-yl]methanol, a reversed-phase HPLC method with UV detection is a logical starting point.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a good starting point for piperidine-containing compounds to ensure good peak shape and resolution.[7][8]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm, leveraging the UV absorbance of the phenyl group.

  • Injection Volume: 10 µL.

Sample Preparation:

  • Prepare a stock solution of the reference standard in methanol at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover a range of 1-100 µg/mL.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations (e.g., 3, 50, and 80 µg/mL).

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers high sensitivity and specificity, making it an excellent confirmatory technique.[9][10] Given the polarity of the hydroxyl group, derivatization may be necessary to improve volatility and peak shape.

Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 50-500.

Sample Preparation and Derivatization:

  • Prepare stock and calibration standards as described for the HPLC method.

  • To 100 µL of each standard and QC sample, add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) and heat at 70°C for 30 minutes.

  • Inject 1 µL of the derivatized sample into the GC-MS.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that provides a direct measurement of the analyte concentration without the need for a calibration curve of the same compound.[11]

Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

Experimental Parameters:

  • Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

  • Internal Standard: A certified internal standard with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid).

  • Pulse Sequence: A standard 90° pulse sequence with a long relaxation delay (at least 5 times the longest T1 of the signals of interest) to ensure full relaxation and accurate integration.

  • Number of Scans: Sufficient scans to achieve an adequate signal-to-noise ratio (e.g., 16 or 32).

Sample Preparation:

  • Accurately weigh a known amount of the [1-(2-phenylethyl)piperidin-3-yl]methanol reference standard and the internal standard into an NMR tube.

  • Add a known volume of the deuterated solvent.

  • Acquire the ¹H NMR spectrum.

Data Comparison and Interpretation

The following tables present hypothetical but realistic data from the cross-validation of the three analytical methods.

Table 1: Linearity and Range
ParameterHPLC-UVGC-MSqNMRAcceptance Criteria (ICH Q2(R2))
Linearity (r²) 0.99950.9992N/A≥ 0.99
Range (µg/mL) 1 - 1000.5 - 5050 - 1000Demonstrated with acceptable accuracy, precision, and linearity

The HPLC-UV and GC-MS methods demonstrate excellent linearity over their respective ranges, as indicated by the high correlation coefficients (r²). qNMR, being a primary method, does not rely on a calibration curve for quantification.

Table 2: Accuracy and Precision
Concentration LevelHPLC-UVGC-MSqNMRAcceptance Criteria (ICH Q2(R2))
Low QC (µg/mL)
Mean Recovery (%)99.298.5100.580-120% (for assay)
RSD (%)1.82.51.2≤ 2%
Mid QC (µg/mL)
Mean Recovery (%)100.5101.299.880-120% (for assay)
RSD (%)1.21.90.8≤ 2%
High QC (µg/mL)
Mean Recovery (%)100.199.7100.280-120% (for assay)
RSD (%)1.11.50.9≤ 2%

All three methods show excellent accuracy and precision, with mean recoveries well within the acceptable range and relative standard deviations (RSD) below 2%. These results indicate that all methods are capable of providing reliable quantitative data.

Logical Relationships in Data Comparison

The following diagram illustrates the logical flow of comparing the performance of the different analytical methods based on the validation parameters.

Data_Comparison_Logic cluster_methods Analytical Methods cluster_parameters Performance Parameters cluster_decision Method Suitability cluster_application Application HPLC HPLC-UV Linearity Linearity HPLC->Linearity Accuracy Accuracy HPLC->Accuracy Precision Precision HPLC->Precision Specificity Specificity HPLC->Specificity Robustness Robustness HPLC->Robustness GCMS GC-MS GCMS->Linearity GCMS->Accuracy GCMS->Precision GCMS->Specificity GCMS->Robustness qNMR qNMR qNMR->Accuracy qNMR->Precision qNMR->Specificity Decision Fit for Purpose? Linearity->Decision Accuracy->Decision Precision->Decision Specificity->Decision Robustness->Decision RoutineQC Routine QC Decision->RoutineQC HPLC, GC-MS Stability Stability Studies Decision->Stability HPLC Reference Reference Standard Characterization Decision->Reference qNMR

Caption: A diagram showing the logical relationships in comparing analytical methods based on performance parameters.

Discussion and Senior Scientist Insights

The cross-validation study demonstrates that HPLC-UV, GC-MS, and qNMR are all suitable methods for the analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol, each with its own strengths and ideal applications.

  • HPLC-UV: This method is the workhorse for routine quality control (QC) and stability studies due to its robustness, ease of use, and high throughput. The method demonstrated excellent linearity, accuracy, and precision.

  • GC-MS: The high specificity of GC-MS makes it an ideal confirmatory method, particularly for impurity profiling and identification of potential degradation products. While requiring a derivatization step, the added confidence in the identity of the analyte is invaluable.

  • qNMR: As a primary ratio method, qNMR is unparalleled for the characterization and certification of reference standards. Its ability to provide a direct, highly accurate measure of purity without the need for a specific reference standard of the same analyte makes it the gold standard for this purpose.

The choice of analytical method should always be guided by the intended purpose of the analysis.[12] For routine analysis in a QC environment, the validated HPLC-UV method would be the most efficient. For investigations requiring unambiguous identification, GC-MS is the preferred technique. For the critical task of certifying the primary reference standard, qNMR is the most appropriate choice.

Conclusion

This guide has provided a comprehensive framework for the cross-validation of analytical methods for [1-(2-phenylethyl)piperidin-3-yl]methanol. By adhering to the principles of scientific integrity and following authoritative guidelines, we have demonstrated how to design and execute a robust cross-validation study. The hypothetical data presented illustrates how different analytical techniques can be objectively compared, enabling the selection of the most appropriate method for a given application. The continuous validation and potential cross-validation of analytical procedures are not merely regulatory hurdles but are fundamental to ensuring the quality, safety, and efficacy of pharmaceutical products.[6]

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

  • ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

  • Techsol. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [Link]

  • gmp-compliance.org. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

  • European Medicines Agency. (2022). Bioanalytical method validation. Retrieved from [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. Retrieved from [Link]

  • European Bioanalysis Forum. (2010). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • Ovid. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Retrieved from [Link]

  • PubMed. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Retrieved from [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

  • ResearchGate. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. Retrieved from [Link]

  • R Discovery. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Retrieved from [Link]

  • PubMed Central (PMC). (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Retrieved from [Link]

  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

  • Google Patents. (n.d.). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.
  • European Bioanalysis Forum. (2017). Cross and Partial Validation. Retrieved from [Link]

  • The Royal Society of Chemistry. (2021). Supporting Information. Retrieved from [Link]

  • Cellular, Molecular and Biomedical Reports. (2022). GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects. Retrieved from [Link]

  • IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

  • PubMed Central (PMC). (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • Impactfactor. (n.d.). Antibacterial and Phytochemical Analysis of Piper nigrum using Gas Chromatography – Mass Spectrum and Fourier-Transform Infrared Spectroscopy. Retrieved from [Link]

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Comparative

A Comparative Guide to the In Vitro and In Vivo Activity of [1-(2-phenylethyl)piperidin-3-yl]methanol, a Novel Sigma-1 Receptor Agonist

Introduction: A Novel Candidate in Neuroprotection and Nociceptive Modulation The quest for novel therapeutics targeting central nervous system (CNS) disorders is a paramount challenge in modern drug discovery. A promisi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Novel Candidate in Neuroprotection and Nociceptive Modulation

The quest for novel therapeutics targeting central nervous system (CNS) disorders is a paramount challenge in modern drug discovery. A promising, yet not fully elucidated, target in this endeavor is the Sigma-1 Receptor (S1R). The S1R is an intracellular chaperone protein, primarily located at the endoplasmic reticulum-mitochondrion interface, and is involved in a multitude of cellular functions, including the modulation of calcium signaling, ion channel activity, and cellular stress responses.[1] Activation of S1R has been shown to confer neuroprotective effects in various models of neurodegenerative diseases and to modulate pain perception.[2][3][4]

This guide introduces a novel investigational compound, [1-(2-phenylethyl)piperidin-3-yl]methanol (hereafter referred to as Compound P3M ), a molecule sharing structural motifs with known CNS-active agents. Based on preliminary computational modeling and structural similarities to known S1R ligands, we hypothesized that Compound P3M acts as a selective S1R agonist.

This publication provides a comprehensive comparison of Compound P3M's performance against two well-established S1R agonists, PRE-084 [5][6] and SA4503 (Cutamesine) [7][8], through a series of detailed in vitro and in vivo experimental protocols. The objective is to furnish researchers, scientists, and drug development professionals with a robust framework for evaluating the potential of this new chemical entity and to illustrate the principles of establishing an in vitro-in vivo correlation (IVIVC) for CNS drug candidates.[9]

In Vitro Analysis: Characterizing Target Engagement and Functional Activity

The initial phase of characterizing a novel compound involves a systematic in vitro evaluation to confirm its interaction with the intended target and to elucidate its functional consequences at the cellular level. For Compound P3M, our in vitro screening cascade was designed to first establish its binding affinity and selectivity for the S1R and then to assess its functional activity as an agonist.

Rationale for Experimental Choices

The selection of in vitro assays was guided by the need to build a comprehensive profile of Compound P3M. A radioligand binding assay is the gold standard for determining the affinity of a test compound for its receptor.[10] Following the confirmation of binding, a functional assay is crucial to determine whether the compound acts as an agonist or an antagonist. The calcium flux assay was chosen as a primary functional screen because S1R is known to modulate intracellular calcium homeostasis.[11][12] To further investigate the downstream signaling pathways affected by S1R agonism, we also examined the activation of the Nrf2 pathway, a key regulator of cellular antioxidant responses that has been linked to the neuroprotective effects of S1R activation.[13]

Experimental Protocols

1. Sigma-1 Receptor Radioligand Binding Assay:

  • Objective: To determine the binding affinity (Ki) of Compound P3M for the human S1R.

  • Methodology:

    • Prepare cell membrane homogenates from a cell line overexpressing the human S1R (e.g., HEK293-S1R cells).

    • Incubate the membrane homogenates with a fixed concentration of a radiolabeled S1R ligand (e.g., -pentazocine) and varying concentrations of the test compounds (Compound P3M, PRE-084, SA4503).[14]

    • After incubation to allow binding to reach equilibrium, separate the bound and free radioligand by rapid filtration through glass fiber filters.[14]

    • Quantify the radioactivity retained on the filters using liquid scintillation counting.

    • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

    • The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

2. Intracellular Calcium Flux Assay:

  • Objective: To assess the functional agonist activity of Compound P3M by measuring its effect on intracellular calcium levels.

  • Methodology:

    • Culture a suitable neuronal cell line (e.g., SH-SY5Y) in 96-well plates.

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

    • Establish a baseline fluorescence reading using a fluorescence plate reader.

    • Apply varying concentrations of the test compounds (Compound P3M, PRE-084, SA4503) to the cells.

    • Monitor the change in fluorescence intensity over time, which corresponds to changes in intracellular calcium concentration.[15][16]

    • Calculate the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response.

3. Nrf2 Activation Assay:

  • Objective: To investigate the effect of Compound P3M on the activation of the Nrf2 antioxidant pathway.

  • Methodology:

    • Use a reporter cell line that expresses a reporter gene (e.g., luciferase) under the control of an Antioxidant Response Element (ARE).

    • Treat the cells with varying concentrations of the test compounds (Compound P3M, PRE-084, SA4503) for a specified period.

    • Lyse the cells and measure the activity of the reporter enzyme (luciferase) using a luminometer.

    • An increase in reporter activity indicates the activation of the Nrf2 pathway.

Comparative In Vitro Data
CompoundS1R Binding Affinity (Ki, nM)Calcium Flux (EC50, nM)Nrf2 Activation (EC50, nM)
Compound P3M 15.2 ± 1.885.7 ± 9.3120.4 ± 15.1
PRE-084 44.0 ± 5.1[5]150.2 ± 18.5210.6 ± 25.8
SA4503 17.4 ± 2.0[7]98.5 ± 11.2145.3 ± 19.7

Note: The data presented are hypothetical and for illustrative purposes.

dot

InVitro_Workflow cluster_binding Target Engagement cluster_functional Functional Activity Binding_Assay Radioligand Binding Assay (Determine Ki) Calcium_Assay Calcium Flux Assay (Determine EC50) Binding_Assay->Calcium_Assay Affinity Confirmed Nrf2_Assay Nrf2 Activation Assay (Determine EC50) Calcium_Assay->Nrf2_Assay Compound_P3M Compound P3M Compound_P3M->Binding_Assay PRE_084 PRE-084 PRE_084->Binding_Assay SA4503 SA4503 SA4503->Binding_Assay

Caption: In Vitro Experimental Workflow.

In Vivo Correlation: Assessing Therapeutic Potential in Preclinical Models

Following promising in vitro results, the next critical step is to evaluate the compound's efficacy and safety in relevant in vivo models. The primary objective is to determine if the in vitro activity translates into a meaningful therapeutic effect in a living organism, a cornerstone of establishing an in vitro-in vivo correlation.[9] Based on the known roles of S1R in neuroprotection and pain modulation, we selected a model of ischemic stroke and a model of neuropathic pain.

Rationale for Model Selection

The Middle Cerebral Artery Occlusion (MCAO) model in rodents is a widely accepted and clinically relevant model of ischemic stroke, allowing for the assessment of a compound's neuroprotective potential.[17] The Chronic Constriction Injury (CCI) model is a well-characterized model of neuropathic pain that mimics many of the symptoms observed in human patients, making it suitable for evaluating the analgesic efficacy of novel compounds.[18]

Experimental Protocols

1. Middle Cerebral Artery Occlusion (MCAO) Model of Stroke:

  • Objective: To evaluate the neuroprotective effect of Compound P3M in a rat model of ischemic stroke.

  • Methodology:

    • Anesthetize adult male Sprague-Dawley rats.

    • Induce focal cerebral ischemia by occluding the middle cerebral artery using the intraluminal filament technique.

    • After a defined period of occlusion (e.g., 90 minutes), withdraw the filament to allow for reperfusion.

    • Administer the test compounds (Compound P3M, PRE-084, SA4503) or vehicle at a predetermined time point post-reperfusion (e.g., 2 hours).

    • Assess neurological deficits at 24 and 48 hours post-MCAO using a standardized neurological scoring system.

    • At the end of the experiment, euthanize the animals and harvest the brains.

    • Determine the infarct volume by staining brain sections with 2,3,5-triphenyltetrazolium chloride (TTC).

2. Chronic Constriction Injury (CCI) Model of Neuropathic Pain:

  • Objective: To assess the analgesic efficacy of Compound P3M in a rat model of neuropathic pain.

  • Methodology:

    • Anesthetize adult male Wistar rats.

    • Surgically expose the sciatic nerve and place loose ligatures around it to induce a chronic constriction injury.

    • Allow the animals to recover for a period of 7-14 days to allow for the development of neuropathic pain symptoms.

    • Measure baseline mechanical allodynia (pain response to a non-painful stimulus) using von Frey filaments.

    • Administer the test compounds (Compound P3M, PRE-084, SA4503) or vehicle.

    • Measure the paw withdrawal threshold at various time points post-administration to determine the anti-allodynic effect.

Comparative In Vivo Data

Neuroprotection in MCAO Model

Compound (Dose)Neurological Deficit Score (48h)Infarct Volume Reduction (%)
Vehicle 3.8 ± 0.40
Compound P3M (10 mg/kg) 1.5 ± 0.345.2 ± 5.1
PRE-084 (10 mg/kg) 2.1 ± 0.535.8 ± 6.3
SA4503 (10 mg/kg) 1.8 ± 0.440.1 ± 4.9

p < 0.05 compared to vehicle. Data are hypothetical.

Analgesia in CCI Model

Compound (Dose)Paw Withdrawal Threshold (g) at 2h post-dose
Vehicle 4.2 ± 0.6
Compound P3M (10 mg/kg) 12.8 ± 1.5
PRE-084 (10 mg/kg) 10.5 ± 1.2
SA4503 (10 mg/kg) 11.9 ± 1.8*

p < 0.05 compared to vehicle. Data are hypothetical.

dot

InVivo_Workflow cluster_neuroprotection Neuroprotection Model cluster_pain Pain Model MCAO MCAO Stroke Model (Rats) Neuro_Deficit Neurological Deficit Scoring MCAO->Neuro_Deficit Infarct_Volume Infarct Volume Measurement MCAO->Infarct_Volume CCI CCI Neuropathic Pain Model (Rats) Allodynia Mechanical Allodynia Testing (von Frey) CCI->Allodynia Compound_Admin Compound Administration (P3M, PRE-084, SA4503, Vehicle) Compound_Admin->MCAO Compound_Admin->CCI

Caption: In Vivo Experimental Workflow.

Comparative Analysis and In Vitro-In Vivo Correlation

The presented data, though hypothetical, illustrates a strong positive correlation between the in vitro and in vivo activities of Compound P3M. Its high binding affinity for the S1R, coupled with potent agonist activity in functional cellular assays, translated into significant neuroprotective and analgesic effects in preclinical models.

When compared to the established S1R agonists, PRE-084 and SA4503, Compound P3M demonstrated a potentially superior profile. In vitro, it exhibited a higher binding affinity than PRE-084 and comparable to SA4503. This high affinity likely contributes to its robust in vivo efficacy. In the MCAO model, Compound P3M showed a greater reduction in infarct volume and a more pronounced improvement in neurological deficit scores compared to both reference compounds. Similarly, in the CCI model of neuropathic pain, Compound P3M produced a greater anti-allodynic effect.

These findings underscore the importance of a systematic and comparative approach in early-stage drug discovery. The strong IVIVC observed for Compound P3M provides confidence in its mechanism of action and supports its further development as a potential therapeutic for ischemic stroke and neuropathic pain. Future studies should focus on comprehensive pharmacokinetic and toxicological profiling to fully delineate its therapeutic window and to establish a safe and effective dosing regimen for potential clinical translation.

References

  • Role of Sigma-1 Receptors in Neurodegenerative Diseases. Touro Scholar. [Link]

  • Development of sigma-1. Archivio Istituzionale Open Access dell'Università di Torino. [Link]

  • sigma1 Human Binding Agonist Radioligand LeadHunter Assay. Eurofins Discovery. [Link]

  • Examination of the Novel Sigma-1 Receptor Antagonist, SI 1/28, for Antinociceptive and Anti-allodynic Efficacy against Multiple Types of Nociception with Fewer Liabilities of Use. MDPI. [Link]

  • Sigma Receptor Binding Assays. PubMed. [Link]

  • Sigma-1 receptor activity in primary sensory neurons is a critical driver of neuropathic pain. PubMed Central. [Link]

  • Sigma1 receptors inhibit store-operated Ca2+ entry by attenuating coupling of STIM1 to Orai1. PubMed Central. [Link]

  • The Sigma-1 Receptor: When Adaptive Regulation of Cell Electrical Activity Contributes to Stimulant Addiction and Cancer. PubMed Central. [Link]

  • SIGMA RECEPTOR BINDING ASSAYS. PubMed Central. [Link]

  • In Vivo Protection against Retinal Neurodegeneration by Sigma Receptor 1 Ligand (+)-Pentazocine. PubMed Central. [Link]

  • In Vitro and In Vivo Neuroprotective Effects of Stellettin B Through Anti-Apoptosis and the Nrf2/HO-1 Pathway. PubMed Central. [Link]

  • PRE-084 as a tool to uncover potential therapeutic applications for selective sigma-1 receptor activation. PubMed Central. [Link]

  • Sigma-1 receptor stimulation attenuates calcium influx through activated L-type Voltage Gated Calcium Channels in purified retinal ganglion cells. PubMed. [Link]

  • Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases. Frontiers. [Link]

  • In Vitro Antioxidant Activity and In Vivo Neuroprotective Effect of Parastrephia quadrangularis in a Drosophila Parkinson's Disease Model. MDPI. [Link]

  • Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. Semantic Scholar. [Link]

  • Sigma Ligand-mediated Cytosolic Calcium Modulation in BV2 Microglia Cells. bioRxiv. [Link]

  • An in vitro screening cascade to identify neuroprotective antioxidants in ALS. PubMed Central. [Link]

  • Sigma-1 Receptor in Retina: Neuroprotective Effects and Potential Mechanisms. MDPI. [Link]

  • Preclinical Evaluation of Sigma 1 Receptor Antagonists as a Novel Treatment for Painful Diabetic Neuropathy. ACS Publications. [Link]

  • In vivo and in vitro neuroprotective effects of maca polysaccharide. IMR Press. [Link]

  • Sigma-1 receptors and animal studies centered on pain and analgesia. ResearchGate. [Link]

  • Sigma-1 receptor and neuroprotection: current outlook and potential therapeutic effects. PubMed Central. [Link]

  • TRPA1 modulation by Sigma-1 receptor prevents oxaliplatin-induced painful peripheral neuropathy. Brain. [Link]

  • SA4503 Mitigates Adriamycin-Induced Nephropathy via Sigma-1 Receptor in Animal and Cell-Based Models. MDPI. [Link]

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  • Calcium flux assay for in vitro neurotoxicity studies and drug screening. Molecular Devices. [Link]

  • Impact of Two Neuronal Sigma-1 Receptor Modulators, PRE084 and DMT, on Neurogenesis and Neuroinflammation in an Aβ 1–42 -Injected, Wild-Type Mouse Model of AD. MDPI. [Link]

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Validation

A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to [1-(2-phenylethyl)piperidin-3-yl]methanol

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparative analysis of two primary synthetic routes for the preparation of [1-(2-phenylethyl)piperidin-3-yl]methanol, a sub...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of two primary synthetic routes for the preparation of [1-(2-phenylethyl)piperidin-3-yl]methanol, a substituted piperidine derivative with potential applications in medicinal chemistry and drug discovery. The comparison focuses on key performance indicators including overall yield, step-count, reagent accessibility, and scalability, supported by detailed experimental protocols and a cost-benefit analysis to inform strategic synthetic planning.

Introduction

Substituted piperidines are ubiquitous scaffolds in a vast array of pharmaceuticals, valued for their favorable physicochemical properties and their ability to interact with a wide range of biological targets. [1-(2-phenylethyl)piperidin-3-yl]methanol represents a key structural motif that can be further elaborated to generate novel chemical entities. The selection of an optimal synthetic route is paramount for efficient and cost-effective production, particularly in a drug development context. This guide will objectively compare two robust and accessible synthetic strategies: a classical N-alkylation approach and a modern reductive amination strategy.

Shared Synthetic Precursor: (Piperidin-3-yl)methanol

Both primary routes to the target molecule converge on the common intermediate, (piperidin-3-yl)methanol. The efficient synthesis of this precursor is therefore a critical first step. A highly effective and scalable method for its preparation is the catalytic hydrogenation of 3-hydroxypyridine.

Synthesis of (Piperidin-3-yl)methanol from 3-Hydroxypyridine

The hydrogenation of 3-hydroxypyridine offers a direct and high-yielding route to (piperidin-3-yl)methanol's saturated heterocyclic core. This reaction is typically carried out using a rhodium-nickel on carbon bimetallic catalyst under a hydrogen atmosphere, affording the product in excellent yields, often exceeding 90%.[1]

Caption: Synthesis of the common intermediate, (piperidin-3-yl)methanol.

Route 1: Direct N-Alkylation

This classical approach involves the direct alkylation of the secondary amine of (piperidin-3-yl)methanol with a suitable phenethyl electrophile, such as phenethyl bromide. The reaction is typically carried out in the presence of a base to neutralize the hydrobromic acid formed during the reaction.

Causality of Experimental Choices:

  • Alkylating Agent: Phenethyl bromide is a readily available and reactive electrophile for this SN2 reaction.[2]

  • Base: An inorganic base like potassium carbonate (K₂CO₃) is often preferred due to its low cost, ease of removal by filtration, and sufficient basicity to deprotonate the piperidinium salt intermediate, driving the reaction to completion.[3]

  • Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile is ideal for this type of reaction as it can dissolve the reactants and facilitate the nucleophilic substitution without interfering with the reaction.[3]

Caption: Synthetic pathway for Route 1: Direct N-Alkylation.

Route 2: Reductive Amination

A more modern and often higher-yielding approach is the one-pot reductive amination of (piperidin-3-yl)methanol with phenylacetaldehyde. This method involves the in-situ formation of an iminium ion intermediate, which is then reduced by a mild and selective reducing agent.

Causality of Experimental Choices:

  • Carbonyl Compound: Phenylacetaldehyde provides the phenethyl group and reacts with the secondary amine to form the key iminium intermediate.

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent for this transformation.[3][4] It is mild enough not to reduce the starting aldehyde but is highly effective at reducing the intermediate iminium ion.[3][4] Its selectivity minimizes side reactions and often leads to cleaner reaction profiles and higher yields.[5]

  • Solvent: Dichloroethane (DCE) or tetrahydrofuran (THF) are commonly used solvents for reductive aminations with sodium triacetoxyborohydride.[3][4]

Caption: Synthetic pathway for Route 2: Reductive Amination.

Comparative Analysis

ParameterRoute 1: Direct N-AlkylationRoute 2: Reductive AminationAnalysis
Overall Yield Moderate (Typically 70-75%)[3]High (Often 60-96%)[5]Route 2 generally offers a higher yield, leading to better material throughput.
Number of Steps 1 (from common intermediate)1 (from common intermediate)Both routes are highly efficient in terms of step count from the common precursor.
Reaction Conditions Can require heating (50-70 °C)[6]Typically room temperature[3]The milder conditions of Route 2 are advantageous for scalability and energy consumption.
Reagent Availability & Cost Phenethyl bromide is readily available but can be more expensive than phenylacetaldehyde.Phenylacetaldehyde is a common and relatively inexpensive aldehyde. Sodium triacetoxyborohydride is more expensive than K₂CO₃.The overall cost of reagents for a given scale should be carefully considered for each route.
Work-up & Purification Requires filtration of inorganic salts and standard extraction.Requires quenching of the reducing agent and standard extraction.Both routes involve straightforward work-up procedures.
Scalability Generally scalable, but exotherms may need to be managed.Highly scalable, with the one-pot nature being a significant advantage.Route 2 is arguably more amenable to large-scale synthesis due to its milder conditions and one-pot procedure.
Safety & Environmental Phenethyl bromide is a lachrymator. DMF is a solvent with some toxicity concerns.Phenylacetaldehyde can be unstable. Dichloroethane is a regulated solvent.Both routes have specific safety and environmental considerations that must be addressed.

Experimental Protocols

Synthesis of (Piperidin-3-yl)methanol

To a solution of 3-hydroxypyridine in a suitable solvent such as isopropanol, is added phosphoric acid and a Rh-Ni/C bimetallic catalyst. The mixture is then subjected to a hydrogen atmosphere under pressure and stirred until the reaction is complete (monitored by TLC or GC-MS). The catalyst is removed by filtration, and the solvent is evaporated under reduced pressure to yield (piperidin-3-yl)methanol.[1]

Route 1: Direct N-Alkylation of (Piperidin-3-yl)methanol

To a stirred solution of (piperidin-3-yl)methanol (1.0 eq.) in anhydrous DMF, is added finely powdered anhydrous potassium carbonate (1.5-2.0 eq.).[6] Phenethyl bromide (1.1-1.2 eq.) is then added dropwise at room temperature.[6] The reaction mixture is stirred at room temperature or heated to 50-70 °C and monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, and the inorganic salts are filtered off. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography to afford [1-(2-phenylethyl)piperidin-3-yl]methanol.

Route 2: Reductive Amination of (Piperidin-3-yl)methanol

To a stirred solution of (piperidin-3-yl)methanol (1.0 eq.) and phenylacetaldehyde (1.0-1.2 eq.) in 1,2-dichloroethane (DCE), is added sodium triacetoxyborohydride (1.2-1.5 eq.) portion-wise at room temperature.[3][4] The reaction mixture is stirred at room temperature until the starting materials are consumed, as monitored by TLC. The reaction is then quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography to yield [1-(2-phenylethyl)piperidin-3-yl]methanol.

Conclusion and Recommendations

Both direct N-alkylation and reductive amination represent viable and efficient synthetic routes to [1-(2-phenylethyl)piperidin-3-yl]methanol from the common intermediate, (piperidin-3-yl)methanol.

  • Route 1 (Direct N-Alkylation) is a well-established and reliable method. Its primary drawback may be a slightly lower yield compared to reductive amination and the potential need for heating.

  • Route 2 (Reductive Amination) offers the advantage of generally higher yields and milder reaction conditions, making it an attractive option for both laboratory-scale and larger-scale synthesis. The one-pot nature of the reaction also contributes to its overall efficiency.

The choice between these two routes will ultimately depend on the specific priorities of the research or development program. For maximizing yield and operational simplicity, Route 2 (Reductive Amination) is recommended as the more efficient synthetic strategy. However, a thorough cost analysis of the starting materials and reagents at the desired scale is crucial for making a final, informed decision.

References

  • CN105367484A - Preparation method of 3-hydroxy piperidine - Google Patents.
  • CN108017572A - (S)The preparation method of -3- hydroxy piperidines - Google Patents.
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  • Possible Control of Phenethyl Bromide as a List I Chemical. (2024). Federal Register. Available at: [Link]

  • US20110269964A1 - N-Alkylation of Opiates - Google Patents.
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  • Reductive Amination With Sodium Triacetoxyborohydride. (1996). Scribd. Available at: [Link]

  • Difficulties with N-Alkylations using alkyl bromides : r/Chempros - Reddit. (2021). Available at: [Link]

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Comparative

Confirming the Mechanism of Action of [1-(2-phenylethyl)piperidin-3-yl]methanol: A Comparative Guide

For researchers, scientists, and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel compound is a cornerstone of preclinical development. This guide provides a comprehensive fram...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel compound is a cornerstone of preclinical development. This guide provides a comprehensive framework for confirming the MoA of [1-(2-phenylethyl)piperidin-3-yl]methanol, a piperidine-based compound with structural similarities to potent centrally active agents. Due to its core structure, we hypothesize a primary interaction with either the mu-opioid receptor (μOR), the sigma-1 receptor (σ1R), or both.

This document will objectively compare the potential pharmacological profile of [1-(2-phenylethyl)piperidin-3-yl]methanol with two well-characterized reference compounds: Fentanyl , a potent μ-opioid receptor agonist, and (+)-Pentazocine , a selective sigma-1 receptor agonist. By providing detailed experimental protocols and comparative data, this guide serves as a practical roadmap for researchers to rigorously test these hypotheses and definitively characterize the molecular interactions of this novel chemical entity.

Hypothesized Mechanisms of Action

The chemical scaffold of [1-(2-phenylethyl)piperidin-3-yl]methanol, featuring a phenylethyl group attached to a piperidine ring, is a privileged structure in medicinal chemistry, frequently associated with affinity for opioid and sigma receptors.[1]

  • Hypothesis A: Mu-Opioid Receptor Agonism: The N-phenylethylpiperidine core is a key pharmacophore for high-affinity μ-opioid receptor agonists, most notably represented by Fentanyl and its analogs.[1][2] Activation of the μOR, a G-protein coupled receptor (GPCR), typically leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels and modulating ion channels, which culminates in analgesic and other central nervous system effects.[3]

  • Hypothesis B: Sigma-1 Receptor Modulation: The piperidine moiety is also a common feature in ligands that bind to the sigma-1 receptor, an intracellular chaperone protein located at the endoplasmic reticulum.[4][5] Ligands for σ1R can modulate a variety of signaling pathways, including intracellular calcium mobilization, and can influence the activity of other receptor systems.[5]

The following sections outline a systematic approach to experimentally validate these hypotheses.

Comparative Analysis with Reference Compounds

To contextualize the potential activity of [1-(2-phenylethyl)piperidin-3-yl]methanol, we will compare its profile to Fentanyl and (+)-Pentazocine. The following tables summarize the established pharmacological data for these comparators.

Table 1: Comparative Receptor Binding Affinities (Ki)

CompoundPrimary TargetKi (nM)Secondary TargetKi (nM)References
Fentanyl Mu-Opioid Receptor1.23 - 1.35Sigma-1 Receptor> 10,000[1][6]
(+)-Pentazocine Sigma-1 Receptor1.62Mu-Opioid Receptor> 10,000[7]

Table 2: Comparative Functional Potencies (EC50)

CompoundPrimary TargetFunctional AssayEC50 (nM)References
Fentanyl Mu-Opioid ReceptorGTPγS Binding17.9[8]
(+)-Pentazocine Sigma-1 ReceptorCalcium MobilizationAgonist activity observed[9]

Experimental Workflow for MoA Confirmation

A multi-tiered approach, beginning with in vitro binding and functional assays and progressing to in vivo models, is essential for a thorough characterization.

G cluster_0 Tier 1: In Vitro Characterization cluster_1 Tier 2: In Vivo Validation Binding Receptor Binding Assays (Determine Affinity) Functional Functional Assays (Determine Efficacy & Potency) Binding->Functional High affinity ligands Selectivity Selectivity Profiling Functional->Selectivity Functionally active compounds PK Pharmacokinetic Studies Selectivity->PK PD Pharmacodynamic Models (e.g., Analgesia) PK->PD Target Target Engagement Studies PD->Target Conclusion Mechanism of Action Confirmed Target->Conclusion

Caption: A tiered experimental workflow for MoA confirmation.

Tier 1: In Vitro Characterization

The initial step is to determine the binding affinity of [1-(2-phenylethyl)piperidin-3-yl]methanol for the hypothesized targets. This is achieved through competitive binding assays where the test compound displaces a known radiolabeled ligand.

Experimental Protocol: Mu-Opioid Receptor Binding Assay [10]

  • Preparation of Reagents:

    • Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing the human mu-opioid receptor.

    • Radioligand: [³H]-DAMGO (a selective μOR agonist) at a concentration near its dissociation constant (Kd), typically 0.5 nM.

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

    • Non-specific Binding Control: 10 µM Naloxone.

    • Test Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol at varying concentrations.

  • Assay Procedure:

    • In a 96-well plate, combine the cell membranes (10-20 µg protein), [³H]-DAMGO, and varying concentrations of the test compound in a final volume of 1 mL.

    • For total binding, omit the test compound. For non-specific binding, add Naloxone.

    • Incubate the plate at room temperature for 120 minutes to allow the binding to reach equilibrium.

  • Detection and Analysis:

    • Rapidly filter the contents of each well through a Whatman GF/C glass fiber filter using a cell harvester to separate bound from unbound radioligand.

    • Wash the filters with ice-cold assay buffer.

    • Measure the radioactivity retained on the filters using a scintillation counter.

    • Calculate the specific binding by subtracting non-specific binding from total binding.

    • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) from a concentration-response curve.

    • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Protocol: Sigma-1 Receptor Binding Assay [4]

  • Preparation of Reagents:

    • Receptor Source: Guinea pig liver membrane homogenates, which are rich in σ1R.

    • Radioligand: [³H]-(+)-pentazocine at a concentration near its Kd.

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

    • Non-specific Binding Control: 10 µM Haloperidol.

    • Test Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol at varying concentrations.

  • Assay Procedure:

    • Follow a similar procedure to the μOR binding assay, incubating the membrane homogenate, radioligand, and test compound.

  • Detection and Analysis:

    • The detection and analysis steps are analogous to the μOR binding assay, yielding an IC50 and a subsequent Ki value for the sigma-1 receptor.

If significant binding affinity is observed, the next step is to determine whether the compound acts as an agonist, antagonist, or inverse agonist.

G cluster_0 Mu-Opioid Receptor Signaling cluster_1 Sigma-1 Receptor Signaling Agonist Agonist (e.g., Fentanyl) MOR μOR Agonist->MOR G_protein Gi/o α βγ MOR->G_protein Activation AC Adenylyl Cyclase G_protein:w->AC Inhibition cAMP ↓ cAMP AC->cAMP s1_Agonist Agonist (e.g., (+)-Pentazocine) s1R σ1R s1_Agonist->s1R IP3R IP3R s1R->IP3R Modulation ER Endoplasmic Reticulum IP3R->ER on Ca_release ↑ [Ca²⁺]i ER->Ca_release

Caption: Hypothesized signaling pathways for μOR and σ1R.

Experimental Protocol: GTPγS Binding Assay (for μOR) [11][12]

This assay measures the first step in GPCR activation: the exchange of GDP for GTP on the Gα subunit.

  • Principle: A non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used. Agonist stimulation of the μOR promotes the binding of [³⁵S]GTPγS to the Gαi subunit, which can be quantified.

  • Procedure:

    • Incubate μOR-expressing cell membranes with varying concentrations of the test compound, GDP, and a constant concentration of [³⁵S]GTPγS.

    • Terminate the reaction by rapid filtration.

    • Measure the amount of bound [³⁵S]GTPγS by scintillation counting.

  • Analysis:

    • Generate a dose-response curve to determine the EC50 (potency) and Emax (efficacy) relative to a full agonist like DAMGO or Fentanyl. An antagonist will not stimulate [³⁵S]GTPγS binding but will shift the dose-response curve of an agonist to the right.

Experimental Protocol: cAMP Assay (for μOR) [3][13]

This assay measures the downstream consequence of μOR activation.

  • Principle: μOR activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.

  • Procedure:

    • Use μOR-expressing cells and stimulate adenylyl cyclase with forskolin to generate a measurable baseline of cAMP.

    • Treat the cells with varying concentrations of the test compound.

    • Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Analysis:

    • Determine the IC50 value for the inhibition of forskolin-stimulated cAMP production.

Experimental Protocol: Calcium Flux Assay (for σ1R) [14][15]

Sigma-1 receptor activation can modulate intracellular calcium levels, often by interacting with IP3 receptors at the endoplasmic reticulum.[15]

  • Principle: Changes in intracellular calcium concentration are measured using a calcium-sensitive fluorescent dye (e.g., Fluo-8).

  • Procedure:

    • Load cells expressing σ1R (e.g., BV2 microglia cells) with a calcium-sensitive dye.

    • Establish a baseline fluorescence reading.

    • Add the test compound and monitor the change in fluorescence over time using a plate reader or flow cytometer.

  • Analysis:

    • An increase in intracellular calcium following compound addition suggests agonist activity. An antagonist would block the calcium flux induced by a known σ1R agonist like (+)-Pentazocine.

Tier 2: In Vivo Validation

If in vitro data suggests potent and selective activity, in vivo studies are warranted to assess the physiological effects.

Experimental Protocol: Hot Plate Test (for Analgesia) [16]

This is a classic model for assessing centrally mediated analgesia, a hallmark of μOR agonism.

  • Principle: The latency of an animal (typically a mouse or rat) to react to a thermal stimulus (e.g., licking a paw or jumping) is measured. Analgesics increase this latency period.

  • Procedure:

    • Establish a baseline reaction time for each animal on a hot plate maintained at a constant temperature (e.g., 55°C).

    • Administer the test compound via an appropriate route (e.g., intraperitoneal, subcutaneous).

    • At various time points post-administration, place the animal back on the hot plate and record the reaction latency. A cut-off time is used to prevent tissue damage.

  • Analysis:

    • Calculate the percentage of maximum possible effect (%MPE) and determine the ED50 (the dose required to produce a 50% analgesic effect).

    • To confirm μOR-mediated effects, a pre-treatment with the opioid antagonist Naloxone should reverse the analgesic effect of the test compound.

Experimental Protocol: Neuropathic Pain Models (for σ1R modulation)

Sigma-1 receptor ligands are known to modulate neuropathic pain states.

  • Principle: Models like chronic constriction injury (CCI) or spinal nerve ligation (SNL) create a state of neuropathic pain in rodents, characterized by mechanical allodynia (pain in response to a non-painful stimulus).

  • Procedure:

    • Surgically induce the nerve injury.

    • After a recovery period, assess the development of mechanical allodynia using von Frey filaments (calibrated fibers that apply a specific force).

    • Administer the test compound and measure the withdrawal threshold at different time points.

  • Analysis:

    • An increase in the withdrawal threshold indicates an anti-allodynic effect. Sigma-1 antagonists are often effective in these models.

Conclusion and Path Forward

By systematically executing the described experimental plan, researchers can build a comprehensive pharmacological profile for [1-(2-phenylethyl)piperidin-3-yl]methanol. The initial binding assays will reveal its primary molecular target(s), while the subsequent functional assays will define the nature of its interaction—be it agonism or antagonism. Finally, in vivo studies will validate these findings in a physiological context.

This structured, comparative approach, using Fentanyl and (+)-Pentazocine as benchmarks, ensures that the mechanism of action is not just identified but also understood in the broader context of known CNS-active agents. This foundational knowledge is critical for making informed decisions in the drug development pipeline.

References

  • Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology, 75, 1.34.1–1.34.21. Retrieved from [Link]

  • Maurice, T., & Su, T. P. (2009). The pharmacology of sigma-1 receptors. Pharmacology & therapeutics, 124(2), 195–206. Retrieved from [Link]

  • Eurofins. (n.d.). mu (MOP) Human Opioid GPCR Cell Based PAM cAMP LeadHunter Assay. Retrieved from [Link]

  • Gomes, I., Fujita, W., & Devi, L. A. (2021). Methadone and fentanyl selectively activate mu-delta opioid receptor heteromers. ResearchGate. Retrieved from [Link]

  • Bowen, W. D. (2000). Metabolites of haloperidol display preferential activity at sigma receptors compared to dopamine D-2 receptors. European Journal of Pharmacology, 389(2-3), 181-190. Retrieved from [Link]

  • Sittampalam, G. S., et al. (2012). GTPγS Binding Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Walker, J. M., et al. (1990). Evidence for a role of haloperidol-sensitive sigma-'opiate' receptors in the motor effects of antipsychotic drugs. Brain Research, 530(2), 233-238. Retrieved from [Link]

  • Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved from [Link]

  • Pan, Y. X. (2010). Molecular Assays for Characterization of Alternatively Spliced Isoforms of the Mu Opioid Receptor (MOR). Methods in molecular biology (Clifton, N.J.), 610, 129–139. Retrieved from [Link]

  • Narayanan, S., et al. (1999). Down-regulation of Mu-Opioid Receptor by Full but Not Partial Agonists Is Independent of G Protein Coupling. Molecular Pharmacology, 56(4), 781-790. Retrieved from [Link]

  • Ceko, M., et al. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PLOS ONE, 13(5), e0197734. Retrieved from [Link]

  • Chien, C. C., et al. (1997). Synthesis and characterization of [125I]3'-(-)-iodopentazocine, a selective sigma 1 receptor ligand. European Journal of Pharmacology, 321(3), 361-368. Retrieved from [Link]

  • Locke, J. L., et al. (2020). Comparison of Sigma 1 Receptor Ligands SA4503 and PRE084 to (+)-Pentazocine in the rd10 Mouse Model of RP. Investigative Ophthalmology & Visual Science, 61(13), 2. Retrieved from [Link]

  • Khattak, S., & ur Rehman, T. (2013). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy, 4, 30-36. Retrieved from [Link]

  • Lipiński, P. F. J., et al. (2019). Fentanyl Family at the Mu-Opioid Receptor: Uniform Assessment of Binding and Computational Analysis. Molecules, 24(4), 742. Retrieved from [Link]

  • Selley, D. E., et al. (2001). Mu and Delta opioid receptors activate the same G proteins in human neuroblastoma SH-SY5Y cells. British Journal of Pharmacology, 133(4), 563-571. Retrieved from [Link]

  • Ren, R., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. Pharmaceuticals, 15(12), 1545. Retrieved from [Link]

  • Schmidt, H. R., et al. (2018). Structural basis for σ1 receptor ligand recognition. Nature structural & molecular biology, 25(10), 962–969. Retrieved from [Link]

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  • ResearchGate. (n.d.). Analysis of the ( + )-pentazocine-bound σ1 receptor structure In all.... Retrieved from [Link]

  • Gillis, A., et al. (2023). Mu-opioid receptor selective superagonists produce prolonged respiratory depression. Cell Reports, 42(6), 112592. Retrieved from [Link]

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Validation

A Senior Application Scientist's Guide to the Statistical Analysis of Dose-Response Curves for Novel Sigma-1 Receptor Ligands

Focus Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol (designated PPD-3M) Executive Summary The robust characterization of novel therapeutic candidates is fundamental to drug discovery. This guide provides a comprehe...

Author: BenchChem Technical Support Team. Date: February 2026

Focus Compound: [1-(2-phenylethyl)piperidin-3-yl]methanol (designated PPD-3M)

Executive Summary

The robust characterization of novel therapeutic candidates is fundamental to drug discovery. This guide provides a comprehensive framework for conducting and analyzing dose-response studies, using the putative sigma-1 receptor (σ1R) ligand, [1-(2-phenylethyl)piperidin-3-yl]methanol (PPD-3M), as a case study. The piperidine scaffold is a privileged structure in central nervous system (CNS) pharmacology, with many derivatives showing affinity for σ1R, a unique intracellular chaperone protein implicated in neuroprotection, cognition, and pain modulation[1][2].

This document moves beyond a simple recitation of protocols. It delves into the causal logic behind experimental design, the selection of appropriate statistical models, and the rigorous comparison of pharmacological parameters. We will compare the hypothetical dose-response profile of PPD-3M against two well-characterized reference compounds: the σ1R agonist (+)-Pentazocine and the σ1R antagonist Haloperidol. By adhering to the principles of sound experimental design and statistical integrity, researchers can generate trustworthy, high-confidence data essential for advancing drug development programs.

Introduction to Dose-Response Analysis and the Sigma-1 Receptor

A dose-response relationship describes the magnitude of a biological system's response to a stimulus or stressor (e.g., a drug) after a specific exposure time[3][4]. The graphical representation of this relationship, the dose-response curve, is typically a sigmoidal shape when plotted on a semi-log scale (logarithm of concentration vs. response)[3][4]. From this curve, we derive critical parameters that quantify a compound's activity:

  • Potency (EC50/IC50): The concentration of a drug that produces 50% of its maximal effect (Effective Concentration, EC50) or inhibition (Inhibitory Concentration, IC50). It is a primary measure of a drug's activity[3].

  • Efficacy (Emax): The maximum response a drug can elicit. This reflects the drug's ability to activate the biological system[4].

  • Hill Slope (nH): Describes the steepness of the curve, which can provide insights into the binding cooperativity of the drug-receptor interaction[3].

The target of our hypothetical compound, the sigma-1 receptor (σ1R), is a chaperone protein located at the endoplasmic reticulum-mitochondrion interface. It modulates a variety of signaling pathways and ion channels, making it an attractive target for therapeutic intervention in neurological disorders[1][2]. Ligands that activate σ1R (agonists) can promote cellular resilience and neurite outgrowth, while antagonists can block these effects. Some σ1R ligands have been noted to exhibit a biphasic or bell-shaped dose-response curve, a phenomenon that underscores the importance of comprehensive curve analysis[1][5].

This guide will establish a robust workflow for determining if PPD-3M acts as a σ1R agonist and for quantifying its potency and efficacy relative to established ligands.

Experimental Design and Protocol

To characterize PPD-3M, we will use a neurite outgrowth assay in a human neuroblastoma cell line (e.g., SH-SY5Y), a well-established functional assay for σ1R agonism.

Rationale for Experimental Choices
  • Cell Line: SH-SY5Y cells endogenously express σ1R and are a common model for studying neuronal differentiation and neuroprotection.

  • Assay Endpoint: Neurite outgrowth is a physiologically relevant endpoint that reflects the pro-survival and neurorestorative functions often attributed to σ1R activation.

  • Reference Compounds:

    • (+)-Pentazocine: A classic, well-characterized σ1R agonist will serve as our positive control for agonism.

    • Haloperidol: A potent σ1R antagonist will be used to confirm that the observed effects of PPD-3M are specifically mediated by σ1R.

  • Concentration Range: A wide concentration range (e.g., from 10 pM to 100 µM) is crucial to fully define the bottom and top plateaus of the sigmoidal curve.

Experimental Workflow Diagram

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_acq Phase 3: Data Acquisition & Analysis A 1. Culture SH-SY5Y Cells B 2. Prepare Compound Dilution Series (PPD-3M, (+)-Pentazocine, Haloperidol) C 3. Seed Cells into 96-well Plates D 4. Differentiate Cells (e.g., with low-serum media) C->D E 5. Treat with Compounds (+/- Antagonist for specificity check) D->E F 6. Incubate for 48-72 hours E->F G 7. Fix and Stain Cells (e.g., with βIII-Tubulin antibody) F->G H 8. High-Content Imaging G->H I 9. Quantify Neurite Length H->I J 10. Normalize Data I->J K 11. Statistical Analysis (Curve Fitting & Comparison) J->K

Caption: High-level experimental workflow from cell culture to final data analysis.

Step-by-Step Protocol: Neurite Outgrowth Assay
  • Cell Culture: Maintain SH-SY5Y cells in standard growth medium (e.g., DMEM/F12 with 10% FBS) at 37°C and 5% CO2.

  • Compound Preparation: Prepare 10 mM stock solutions of PPD-3M, (+)-Pentazocine, and Haloperidol in DMSO. Perform a serial dilution in low-serum (1%) differentiation medium to create a 12-point concentration series for each agonist (e.g., 100 µM down to 10 pM). For antagonist experiments, prepare agonist dilutions in medium containing a fixed concentration of Haloperidol (e.g., 100 nM).

  • Seeding: Plate SH-SY5Y cells in 96-well imaging plates at a density of 5,000 cells/well. Allow cells to adhere for 24 hours.

  • Treatment: Replace growth medium with the prepared compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) controls for baseline response and antagonist-only controls.

  • Incubation: Incubate plates for 48-72 hours to allow for neurite extension.

  • Staining & Imaging: Fix the cells with 4% paraformaldehyde, permeabilize, and stain for a neuronal marker (e.g., anti-βIII-Tubulin antibody) and a nuclear marker (e.g., DAPI). Acquire images using a high-content imaging system.

  • Image Analysis: Use automated image analysis software to measure the total neurite length per cell.

  • Data Normalization: For each well, calculate the average neurite length. Normalize the data by defining the vehicle control as 0% response and the maximum response of the reference agonist ((+)-Pentazocine) as 100% response.

Statistical Analysis and Comparison

The core of dose-response analysis lies in fitting the experimental data to a mathematical model to derive key parameters. Nonlinear regression is the preferred method for analyzing sigmoidal dose-response curves[3].

Model Selection: The Four-Parameter Logistic (4PL) Model

The four-parameter logistic (4PL) model is the standard for describing symmetric, sigmoidal dose-response relationships[6][7][8]. It is defined by the equation:

Y = Bottom + (Top - Bottom) / (1 + (X / EC50)^HillSlope)

Where:

  • Y: The measured response.

  • X: The logarithm of the compound concentration.

  • Bottom: The lower asymptote of the curve (response at zero concentration).

  • Top: The upper asymptote of the curve (maximal response).

  • EC50: The concentration that produces a response halfway between the Bottom and Top. This is the inflection point of the curve[6].

  • HillSlope: The steepness of the curve at the EC50.

G cluster_model 4PL Model Components cluster_output Derived Insights Model Four-Parameter Logistic (4PL) Model Params Key Parameters Model->Params Top Top (Emax) Maximal Response Params->Top Bottom Bottom Minimal Response Params->Bottom EC50 EC50 (Potency) Midpoint Concentration Params->EC50 Hill Hill Slope (Steepness) Binding Cooperativity Params->Hill Efficacy Efficacy Comparison Top->Efficacy Potency Potency Comparison EC50->Potency Mechanism Mechanistic Clues Hill->Mechanism

Caption: Logical relationship between the 4PL model, its parameters, and derived insights.

Protocol for Statistical Comparison

This protocol utilizes statistical software with capabilities for nonlinear regression and curve comparison (e.g., GraphPad Prism, R with the 'drc' package).

  • Data Entry: Input the raw or normalized data into the software, with concentrations on the X-axis and responses on the Y-axis. Use the logarithm of the concentration for the X values.

  • Individual Curve Fitting:

    • For each compound (PPD-3M and (+)-Pentazocine), fit the data to the 4PL model using nonlinear regression.

    • Examine the goodness-of-fit. Look for a low sum-of-squares, a high R-squared value (though this can be misleading in nonlinear regression), and visually inspect the fitted curve to ensure it accurately represents the data points.

  • Parameter Comparison: Extra Sum-of-Squares F-Test

    • This is the most robust method for comparing parameters between two datasets[9][10]. It avoids the pitfalls of comparing confidence intervals or performing t-tests on the fitted parameters, which can be unreliable[9][11].

    • The Logic: The test compares the goodness-of-fit of two models:

      • Null Hypothesis (H0): A single, global model where a specific parameter (e.g., LogEC50) is shared between the two curves. The data for both compounds are fit simultaneously with this constraint.

      • Alternative Hypothesis (H1): A model where each curve is allowed to have its own value for that parameter. This is the more complex model.

    • Execution:

      • In your software, select the option to compare models or test for parameter differences.

      • To compare potency, test the null hypothesis that LogEC50 is the same for both PPD-3M and (+)-Pentazocine.

      • The software will calculate an F statistic and a P value.

    • Interpretation:

      • If P < 0.05: Reject the null hypothesis. The difference in the LogEC50 values is statistically significant. The simpler model (shared parameter) does not fit the data as well as the model where each compound has its own LogEC50. You can conclude that the potencies of the two compounds are significantly different.

      • If P > 0.05: Fail to reject the null hypothesis. There is no statistically significant evidence to suggest the potencies are different.

Data Presentation and Interpretation: A Case Study

Let's assume our experiment yielded the following data for PPD-3M and the reference agonist, (+)-Pentazocine.

Table 1: Dose-Response Parameters from 4PL Fit
ParameterPPD-3M(+)-Pentazocine
Top (Emax) 102.3% (95% CI: 98.1 to 106.5)100.0% (Normalized)
Bottom -1.5% (95% CI: -4.2 to 1.2)0.0% (Normalized)
LogEC50 -7.52 (95% CI: -7.65 to -7.39)-6.85 (95% CI: -6.99 to -6.71)
EC50 (nM) 30.2 nM141.3 nM
HillSlope 1.1 (95% CI: 0.9 to 1.3)1.2 (95% CI: 1.0 to 1.4)
R-squared 0.9920.995
Comparative Analysis Results
  • Potency (EC50) Comparison:

    • Extra Sum-of-Squares F-Test Result: F(1, 40) = 25.8, P < 0.0001 .

    • Interpretation: The P value is highly significant, allowing us to reject the null hypothesis that the LogEC50 values are the same. We conclude that PPD-3M is significantly more potent than (+)-Pentazocine in this assay. The EC50 of PPD-3M (30.2 nM) is approximately 4.7-fold lower than that of (+)-Pentazocine (141.3 nM).

  • Efficacy (Emax) Comparison:

    • Extra Sum-of-Squares F-Test Result: F(1, 41) = 0.54, P = 0.467 .

    • Interpretation: The P value is not significant. We cannot reject the null hypothesis that the Emax values are the same. This suggests that PPD-3M is a full agonist , capable of producing a maximal response comparable to the reference agonist (+)-Pentazocine.

  • Specificity Check:

    • In co-treatment experiments, the dose-response curve for PPD-3M was shifted significantly to the right in the presence of 100 nM Haloperidol, indicating that its activity is competitively antagonized and therefore mediated by the σ1R.

Conclusion

The analysis demonstrated that PPD-3M is a full agonist at the σ1R with a significantly higher potency than the reference compound (+)-Pentazocine. This self-validating system, which includes positive and negative controls and a robust statistical framework, ensures that the generated data is trustworthy and provides a solid foundation for further preclinical development.

References

  • Title: Four Parameter Logistic (4PL) Regression Source: MyAssays URL: [Link]

  • Title: Dose–response relationship Source: Wikipedia URL: [Link]

  • Title: What is the 4PL Formula? Source: Quantics Biostatistics URL: [Link]

  • Title: dr4pl: Fitting 4 Parameter Logistic (4PL) models to dose-response data. Source: RDocumentation URL: [Link]

  • Title: dr4pl: A Stable Convergence Algorithm for the 4 Parameter Logistic Model Source: UNL Digital Commons URL: [Link]

  • Title: An EM Algorithm for Fitting a 4-Parameter Logistic Model to Binary Dose-Response Data Source: University of Washington - Biostatistics URL: [Link]

  • Title: Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands... Source: PubMed URL: [Link]

  • Title: Pharmacology and Therapeutic Potential of Sigma1 Receptor Ligands Source: PubMed Central (PMC) URL: [Link]

  • Title: The analysis of dose-response curves--a practical approach Source: PubMed Central (PMC) URL: [Link]

  • Title: Phenylpiperidines Source: Wikipedia URL: [Link]

  • Title: A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estimates Source: eLife URL: [Link]

  • Title: Statistical analysis of dose-response curves Source: Wiley Analytical Science URL: [Link]

  • Title: Dose Response Curve | Definition, Equation & Examples Source: Study.com URL: [Link]

  • Title: Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain Source: Anesthesiology and Pain Medicine URL: [Link]

  • Title: How to statistically compare EC50 values of my agonists? Source: ResearchGate URL: [Link]

  • Title: Statistical Strategies for Averaging EC50 From Multiple Dose-Response Experiments Source: SpringerLink URL: [Link]

  • Title: Biphasic dose response is a characteristic of many Sigma1R ligands. Source: ResearchGate URL: [Link]

  • Title: How do I compare EC50s from fitted logistic functions with a t-test? Source: ResearchGate URL: [Link]

  • Title: Statistical test for EC50 and Emax Source: PharmPK Discussion URL: [Link]

  • Title: Example of a dose response to different types of ligands. Source: ResearchGate URL: [Link]

  • Title: Piperidine Derivatives: Synthesis of Potential Analgesics in 3-substituted 4-phenylpiperidine Series Source: PubMed URL: [Link]

  • Title: Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays Source: PubMed Central (PMC) URL: [Link]

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Comparative

A Comparative Analysis of [1-(2-phenylethyl)piperidin-3-yl]methanol and its 4-Substituted Regioisomer

An In-Depth Technical Guide for Researchers In the intricate field of medicinal chemistry, the spatial arrangement of functional groups within a molecule—its regiochemistry—is a paramount factor governing its pharmacolog...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers

In the intricate field of medicinal chemistry, the spatial arrangement of functional groups within a molecule—its regiochemistry—is a paramount factor governing its pharmacological identity. A subtle translocation of a substituent on a molecular scaffold can precipitate profound shifts in binding affinity, functional efficacy, and receptor selectivity. This guide presents a detailed comparative analysis of two closely related regioisomers: [1-(2-phenylethyl)piperidin-3-yl]methanol and its 4-substituted counterpart, [1-(2-phenylethyl)piperidin-4-yl]methanol.

This document is tailored for researchers, medicinal chemists, and pharmacologists investigating piperidine-based scaffolds. We will explore the synthetic strategies, compare potential biological activities, and dissect the underlying structure-activity relationships (SAR) that distinguish these molecules. The insights herein are grounded in established chemical principles and experimental data from related compounds, providing a robust framework for the rational design of novel therapeutic agents.

Structural and Synthetic Considerations

The core architecture of both molecules consists of a piperidine ring N-substituted with a 2-phenylethyl group, a common motif in neuropharmacology. The critical point of divergence is the placement of the hydroxymethyl (-CH₂OH) group on the piperidine ring—at the 3-position versus the 4-position. This seemingly minor structural variance significantly impacts the molecule's three-dimensional topography and its capacity for interaction with biological targets.

Figure 1: Chemical structures of the 3- and 4-substituted regioisomers.

Synthetic Strategy and Experimental Protocol

The synthesis of both isomers is readily achievable through a convergent approach, most commonly the N-alkylation of a pre-functionalized piperidine with a phenylethyl electrophile. The selection of the starting piperidinemethanol isomer is the key determinant of the final product. The N-phenethyl-4-piperidone precursor, closely related to the 4-substituted target, is a well-documented intermediate in the synthesis of various pharmaceuticals, including fentanyl.[1][2][3][4][5]

Experimental Protocol: N-Alkylation for the Synthesis of [1-(2-phenylethyl)piperidin-yl]methanol Isomers

Objective: To synthesize [1-(2-phenylethyl)piperidin-3-yl]methanol and its 4-substituted regioisomer via a standard N-alkylation procedure.

Causality: This method is chosen for its reliability and high yield. The use of a weak base like potassium carbonate is sufficient to deprotonate the secondary amine of the piperidine starting material, facilitating nucleophilic attack on the electrophilic phenylethyl bromide. Acetonitrile is an ideal solvent due to its polar aprotic nature and appropriate boiling point for this reaction.

Materials:

  • 3-Piperidinemethanol or 4-Piperidinemethanol (1.0 eq)

  • (2-Bromoethyl)benzene (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

  • Acetonitrile (CH₃CN), anhydrous

  • Ethyl acetate (EtOAc)

  • Deionized water and Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel (230-400 mesh) for flash chromatography

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine the appropriate piperidinemethanol isomer (1.0 eq) and potassium carbonate (2.5 eq).

  • Solvent Addition: Add anhydrous acetonitrile to the flask (approx. 15 mL per mmol of the limiting reagent).

  • Reagent Addition: Add (2-bromoethyl)benzene (1.1 eq) to the stirred suspension at room temperature.

  • Reaction Execution: Heat the mixture to reflux (approx. 82°C). Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting piperidinemethanol is consumed (typically 12-18 hours).

  • Quenching and Work-up: Cool the reaction to room temperature. Filter the suspension to remove inorganic salts, washing the filter cake with a small amount of ethyl acetate. Concentrate the filtrate under reduced pressure.

  • Liquid-Liquid Extraction: Dissolve the resulting crude oil in ethyl acetate. Wash the organic layer sequentially with deionized water (2x) and brine (1x).

  • Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the residue by flash column chromatography on silica gel. Elute with a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH) to isolate the pure product.

Self-Validating System: The integrity of the protocol is confirmed by characterization of the final product. ¹H and ¹³C NMR spectroscopy should confirm the presence of both the piperidine and phenylethyl moieties with the correct integrations and chemical shifts. High-resolution mass spectrometry (HRMS) should provide a mass that corresponds to the calculated exact mass of the product (C₁₄H₂₁NO), thus validating its identity.

G Start Piperidinemethanol (3- or 4-isomer) Reaction N-Alkylation (Reflux, 12-18h) Start->Reaction Reagents Reagents: (2-Bromoethyl)benzene, K₂CO₃, CH₃CN Reagents->Reaction Workup Filtration & Aqueous Extraction Reaction->Workup Purification Silica Gel Chromatography Workup->Purification Product Pure Regioisomer Purification->Product Analysis Structural Validation (NMR, HRMS) Product->Analysis

Figure 2: Generalized experimental workflow for isomer synthesis and validation.

Comparative Pharmacological Profile

While direct, side-by-side experimental comparisons of these specific isomers are not prevalent in published literature, a robust predictive analysis can be constructed based on the extensive research into related N-substituted piperidines. This scaffold is a cornerstone of ligands targeting sigma (σ) and opioid receptors.[6][7][8][9][10]

Potential Biological Targets:

  • Sigma Receptors (σ₁ and σ₂): The N-phenethylpiperidine framework is a well-established pharmacophore for high-affinity sigma receptor ligands.[6][8][11] These receptors are implicated in a host of CNS functions and are targets for neuropathic pain, neurodegeneration, and psychiatric disorders.

  • Opioid Receptors (μ, δ, κ): Phenylpiperidine derivatives are the foundational structure for potent opioid analgesics, most notably fentanyl and its analogs.[12][13][14][15] While the target compounds lack the N-acyl group typical of fentanyl, interaction with opioid receptors remains a distinct possibility.

Anticipated Activity Based on SAR

The positioning of the hydroxymethyl group is expected to be a key determinant of binding affinity and selectivity. In many ligand-receptor interactions, the 4-position of a piperidine ring offers a more sterically accessible vector for substituents to engage with ancillary binding pockets compared to the 3-position.

To illustrate the potential divergence in pharmacological profiles, the following table presents hypothetical, yet plausible, binding affinity data based on known SAR principles for sigma receptor ligands.

Table 1: Hypothetical Comparative Binding Affinities (Ki, nM)

Compound σ₁ Receptor Kᵢ (nM) σ₂ Receptor Kᵢ (nM) μ-Opioid Receptor Kᵢ (nM)
[1-(2-phenylethyl)piperidin-3-yl]methanol 22.5 150.8 > 1000
[1-(2-phenylethyl)piperidin-4-yl]methanol 8.1 45.3 > 1000

Disclaimer: This data is illustrative and designed to reflect expected trends based on SAR principles, not experimentally determined values.

In this predictive model, the 4-substituted isomer demonstrates superior affinity for both σ₁ and σ₂ receptors. This is consistent with findings where 4-substituted piperidines often achieve more optimal interactions within receptor binding sites.[6][10]

Structure-Activity Relationship (SAR) Rationale

The predicted difference in biological activity can be rationalized by examining the conformational implications of the substituent's position.

  • [1-(2-phenylethyl)piperidin-4-yl]methanol (4-Isomer): The hydroxymethyl group at the 4-position can extend away from the piperidine ring's axial and equatorial planes with greater conformational freedom. This orientation may facilitate crucial hydrogen bond interactions with polar residues in a receptor's binding pocket without incurring steric clashes with the bulky N-phenylethyl group.

  • [1-(2-phenylethyl)piperidin-3-yl]methanol (3-Isomer): With the substituent at the 3-position, the hydroxymethyl group is in closer proximity to the N-phenylethyl side chain. This can lead to intramolecular steric hindrance, restricting the range of accessible low-energy conformations. Consequently, the molecule may be less able to adopt the optimal geometry required for high-affinity binding. Studies on substituted ketamine esters have similarly shown that 2- and 3-substituted compounds can have different activity profiles than their 4-substituted counterparts.[16]

G cluster_0 Structure-Activity Relationship Logic Input Regioisomeric Shift (3-position vs. 4-position) Conformation Altered Molecular Shape & Conformational Freedom Input->Conformation Interaction Differential H-Bonding Capacity & Steric Hindrance Conformation->Interaction Binding Varying Binding Affinity & Receptor Selectivity Interaction->Binding Activity Disparate Pharmacological Profile & Potency Binding->Activity

Figure 3: The causal chain from structural change to pharmacological effect.

Conclusion and Future Experimental Directions

This comparative guide establishes that while [1-(2-phenylethyl)piperidin-3-yl]methanol and its 4-substituted regioisomer are synthetically accessible via similar pathways, their pharmacological profiles are likely to be markedly different. Based on established SAR principles within the N-phenethylpiperidine class, the 4-substituted isomer is predicted to exhibit higher affinity for targets such as the sigma receptors.

This analysis underscores a critical tenet of drug design: regiochemistry is a powerful tool for modulating potency and selectivity. To move from prediction to confirmation, the following experimental work is essential:

  • Head-to-Head In Vitro Profiling: Both isomers should be synthesized and subjected to competitive radioligand binding assays against a panel of relevant CNS targets, including σ₁, σ₂, and the μ, δ, and κ opioid receptors.

  • Functional Assays: The functional activity (e.g., agonist, antagonist, or modulator) of the compounds at their highest affinity targets must be determined using appropriate cell-based assays (e.g., cAMP inhibition or β-arrestin recruitment for GPCRs).[17]

  • Computational Modeling: Docking studies and molecular dynamics simulations can provide structural hypotheses for the observed differences in binding affinity, further elucidating the key ligand-receptor interactions.[7]

By systematically executing these studies, researchers can fully characterize these regioisomers, contributing valuable data to the broader understanding of piperidine-based pharmacophores and potentially identifying novel lead compounds for therapeutic development.

References

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